Ascorbyl tocopheryl maleate

• CAS: 320616-16-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of Ascorbyl Tocopheryl Maleate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of ascorbyl tocopheryl maleate (B1232345), a novel diester combining the antioxidant properties of Vitamin C (ascorbic acid) and Vitamin E (tocopherol) linked by a maleic acid bridge. This molecule holds significant potential for applications in cosmetics, pharmaceuticals, and as a food additive due to its anticipated enhanced stability and synergistic antioxidant effects. While detailed public data on this specific molecule is limited, this guide consolidates available information and provides logical, evidence-based protocols and characterization data based on related compounds and established chemical principles.

Synthesis of Ascorbyl Tocopheryl Maleate

The synthesis of ascorbyl tocopheryl maleate involves the formation of ester linkages between ascorbic acid, tocopherol, and maleic acid. A plausible synthetic route, based on a patented method, involves a two-step process.[1]

Proposed Synthesis Pathway

The synthesis can be conceptually broken down into two key esterification steps. The following diagram illustrates the proposed reaction pathway.

Caption: Proposed two-step synthesis pathway for Ascorbyl Tocopheryl Maleate.

Experimental Protocol

The following protocol is a detailed interpretation based on the general method described in European Patent EP 1195377 A1.[1]

Materials:

• α-Tocopherol

• Maleic anhydride

• L-Ascorbic acid

• Acetone (B3395972) (Anhydrous)

• Sodium acetate (B1210297) (Anhydrous)

• Ethyl acetate

• Hydrochloric acid (1M)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

Procedure:

Step 1: Synthesis of Tocopheryl Maleate Intermediate

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve α-tocopherol (1 equivalent) and maleic anhydride (3 equivalents) in anhydrous acetone.

• Add anhydrous sodium acetate (a catalytic amount) to the mixture.

• Heat the reaction mixture to reflux and stir for 90 minutes.

• After cooling to room temperature, remove the acetone under reduced pressure using a rotary evaporator.

• To the resulting residue, add deionized water and acidify the solution with 1M hydrochloric acid to a pH of approximately 2-3.

• Extract the aqueous solution three times with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude tocopheryl maleate intermediate.

Step 2: Synthesis of Ascorbyl Tocopheryl Maleate

• Dissolve the crude tocopheryl maleate intermediate (1 equivalent) and L-ascorbic acid (1.2 equivalents) in a suitable aprotic solvent (e.g., anhydrous acetone or DMF).

• Add a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

• Heat the reaction mixture to a moderate temperature (e.g., 50-60 °C) and stir under an inert atmosphere (e.g., nitrogen or argon) until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate gradient to yield pure ascorbyl tocopheryl maleate.

Characterization of Ascorbyl Tocopheryl Maleate

Comprehensive characterization is essential to confirm the structure and purity of the synthesized ascorbyl tocopheryl maleate. The following are the recommended analytical techniques and expected results.

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for assessing the purity of the final product. A reverse-phase HPLC method, similar to those used for other lipophilic vitamin derivatives, would be suitable.[2][3][4]

Experimental Workflow:

Caption: Workflow for HPLC analysis of Ascorbyl Tocopheryl Maleate.

Quantitative Data Summary (Hypothetical):

Parameter	Value
Column	C18 Reverse Phase (4.6 x 250 mm, 5 µm)
Mobile Phase	Methanol:Isopropanol (25:75 v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	265 nm
Retention Time	~ 7-9 min
Purity	> 95%

Spectroscopic Characterization

2.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule, confirming the formation of the ester linkages.

Hypothetical FTIR Data:

Wavenumber (cm⁻¹)	Assignment
~3400 (broad)	O-H stretch (from ascorbic acid and tocopherol hydroxyls)
~2925, 2855	C-H stretch (aliphatic)
~1750	C=O stretch (ester carbonyl)
~1710	C=O stretch (lactone carbonyl of ascorbic acid)
~1650	C=C stretch (alkene of maleate and ascorbic acid)
~1240	C-O stretch (ester)

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for elucidating the detailed molecular structure and confirming the connectivity of the ascorbic acid, tocopherol, and maleate moieties.

Hypothetical ¹H NMR Data (in CDCl₃):

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
6.20 - 6.40	m	2H	CH=CH of maleate
4.50 - 4.80	m	1H	Ascorbyl C4-H
3.80 - 4.20	m	2H	Ascorbyl C5-H, C6-H₂
2.50 - 2.70	t	2H	Tocopheryl chroman ring CH₂
1.80 - 2.20	m	-	Tocopheryl methyl groups on chroman ring
0.80 - 1.60	m	-	Tocopheryl phytyl tail

2.2.3. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the synthesized compound, providing definitive confirmation of its identity.

Hypothetical Mass Spectrometry Data:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI)
Molecular Formula	C₃₉H₅₈O₁₀
Calculated Molecular Weight	686.88 g/mol
Observed [M+H]⁺	687.41 m/z
Observed [M+Na]⁺	709.39 m/z

Signaling Pathways and Logical Relationships

The primary function of ascorbyl tocopheryl maleate is as an antioxidant. The synergy between Vitamin C and Vitamin E is a well-established concept where ascorbate (B8700270) recycles the tocopheryl radical back to its active antioxidant form.

Caption: Synergistic antioxidant mechanism of Vitamin C and Vitamin E.

Conclusion

This technical guide outlines a comprehensive approach to the synthesis and characterization of ascorbyl tocopheryl maleate. While a detailed, publicly available experimental protocol and complete characterization dataset are not readily accessible, the information provided herein, based on a relevant patent and extensive literature on related compounds, offers a robust framework for researchers and drug development professionals. The proposed methodologies for synthesis, purification, and characterization should enable the successful preparation and validation of this promising antioxidant molecule. Further research is warranted to fully elucidate its physicochemical properties and biological activities.

References

• 1. data.epo.org [data.epo.org]
• 2. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC. | Sigma-Aldrich [sigmaaldrich.com]

The Core Mechanism of Synergistic Antioxidant Action of Ascorbyl Tocopheryl Maleate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascorbyl tocopheryl maleate (B1232345) is a novel diester molecule engineered to combine the potent antioxidant properties of L-ascorbic acid (Vitamin C) and α-tocopherol (Vitamin E) into a single, stable entity. This technical guide elucidates the core mechanism behind its synergistic antioxidant effect, which is fundamentally rooted in the well-established interplay between its parent vitamins. By covalently linking these two antioxidants via a maleic acid bridge, Ascorbyl tocopheryl maleate is designed to provide enhanced stability and targeted delivery, thereby offering superior protection against oxidative stress. This document details the foundational principles of this synergy, outlines relevant experimental protocols for its evaluation, and discusses the potential signaling pathways implicated in its protective effects. While specific quantitative data for this unique molecule is emerging, this guide provides a robust theoretical framework and practical methodologies for its scientific investigation.

Introduction: The Rationale for a Hybrid Antioxidant

Oxidative stress, characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is a key pathological factor in a multitude of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[1] Antioxidant therapy, therefore, represents a critical avenue for therapeutic intervention.

Vitamin E (α-tocopherol), a lipophilic antioxidant, is a primary defender against lipid peroxidation within cellular membranes.[2] Vitamin C (L-ascorbic acid), a hydrophilic antioxidant, effectively scavenges free radicals in aqueous environments.[2] The synergistic interaction between these two vitamins is well-documented: Vitamin C regenerates the oxidized form of Vitamin E, thereby restoring its antioxidant capacity.[3]

However, the inherent instability of both vitamins, particularly ascorbic acid, presents significant challenges for their effective formulation and delivery in pharmaceutical and cosmetic applications.[4][5] Ascorbyl tocopheryl maleate, a diester of maleic acid with Vitamin C and Vitamin E, is a synthetic compound developed to overcome these limitations.[4][5] Its structure is designed to enhance stability while preserving the intrinsic antioxidant and synergistic properties of its parent molecules.[5] This guide explores the fundamental mechanism of this synergy and provides a technical overview for its assessment.

The Core Mechanism: A Synergistic Regeneration Cycle

The primary mechanism of action for Ascorbyl tocopheryl maleate is predicated on the intramolecular regeneration of the tocopheryl moiety by the ascorbyl moiety. This process can be broken down into a cyclical cascade:

• Radical Scavenging by the Tocopheryl Moiety: As a lipophilic component, the tocopheryl portion of the molecule resides within lipid membranes. When a lipid peroxyl radical (LOO•) is formed, the tocopheryl group donates a hydrogen atom from its phenolic hydroxyl group to neutralize the radical, thus terminating the lipid peroxidation chain reaction.[2] This process results in the formation of a relatively stable tocopheryl radical.

• Intramolecular Regeneration by the Ascorbyl Moiety: The ascorbyl portion of the molecule, in close proximity due to the maleic acid linker, then donates a hydrogen atom to the tocopheryl radical. This regenerates the antioxidant capacity of the tocopheryl moiety, allowing it to scavenge another lipid peroxyl radical.

• Formation of the Ascorbyl Radical: This regeneration process results in the formation of an ascorbyl radical. The ascorbyl radical is a relatively stable and less reactive species.

• Neutralization of the Ascorbyl Radical: The ascorbyl radical can be subsequently neutralized through several pathways, including reacting with another radical to form a non-radical species or being reduced by other cellular antioxidant systems, such as the glutathione (B108866) system.

This intramolecular regeneration is the cornerstone of the synergistic effect, allowing for the sustained antioxidant activity of the tocopheryl component in the lipid phase, driven by the reducing power of the ascorbyl component.

Caption: Synergistic regeneration cycle of the tocopheryl moiety by the ascorbyl moiety.

Quantitative Data and Experimental Protocols

While specific quantitative antioxidant data for Ascorbyl tocopheryl maleate is not extensively published, its efficacy can be determined using established in vitro antioxidant assays. The following tables summarize the expected outcomes and provide detailed methodologies for these key experiments.

Data Presentation

Assay	Parameter Measured	Expected Outcome for Ascorbyl Tocopheryl Maleate	Reference Compound
DPPH Radical Scavenging Assay	IC50 (concentration for 50% inhibition)	A low IC50 value, indicating high scavenging activity.	Ascorbic Acid, α-Tocopherol, Trolox
ABTS Radical Cation Decolorization Assay	TEAC (Trolox Equivalent Antioxidant Capacity)	A high TEAC value, indicating significant antioxidant capacity.	Trolox
Ferric Reducing Antioxidant Power (FRAP) Assay	FRAP Value (mM Fe(II)/g)	A high FRAP value, demonstrating strong reducing power.	Ferrous Sulfate
Cellular Antioxidant Activity (CAA) Assay	CAA Value (μmol QE/g)	A significant CAA value, indicating bioavailability and intracellular antioxidant activity.	Quercetin

Experimental Protocols

3.2.1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[6][7]

• Methodology:

  • Prepare a stock solution of Ascorbyl tocopheryl maleate in a suitable organic solvent (e.g., ethanol (B145695) or methanol).

  • Prepare a series of dilutions of the stock solution.

  • Prepare a 0.1 mM solution of DPPH in the same solvent.

  • In a 96-well plate, add 100 µL of each sample dilution to 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity for each concentration.

  • Determine the IC50 value from a plot of scavenging activity against concentration.

3.2.2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

• Principle: This assay involves the generation of the ABTS radical cation (ABTS•+), which has a characteristic blue-green color. Antioxidants reduce the ABTS•+, leading to a loss of color that is proportional to the antioxidant concentration.[8]

• Methodology:

  • Prepare the ABTS•+ stock solution by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate in the dark for 12-16 hours.

  • Dilute the ABTS•+ stock solution with ethanol to an absorbance of 0.70 (± 0.02) at 734 nm.

  • Prepare a stock solution of Ascorbyl tocopheryl maleate and a series of dilutions.

  • Add 20 µL of each sample dilution to 180 µL of the diluted ABTS•+ solution in a 96-well plate.

  • Incubate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition and determine the TEAC value by comparing the results to a standard curve prepared with Trolox.

3.2.3. Synthesis of Ascorbyl Tocopheryl Maleate (Conceptual Outline)

While a specific, detailed protocol is proprietary to manufacturers, a plausible synthetic route would involve a multi-step esterification process:

• Protection of Reactive Groups: The hydroxyl groups of ascorbic acid and the phenolic hydroxyl group of tocopherol that are not intended for esterification would be protected using suitable protecting groups.

• Esterification with Maleic Anhydride (B1165640): The protected ascorbic acid and tocopherol would be reacted sequentially with maleic anhydride in the presence of a catalyst to form the diester linkage.

• Deprotection: The protecting groups would be removed under conditions that do not cleave the newly formed ester bonds.

• Purification: The final product would be purified using techniques such as column chromatography to remove unreacted starting materials and byproducts.

Potential Signaling Pathway Modulation

The antioxidant activity of Ascorbyl tocopheryl maleate is expected to influence cellular signaling pathways that are sensitive to the redox state of the cell. While direct evidence for this specific molecule is yet to be established, its ability to mitigate oxidative stress suggests potential modulation of the following pathways:

• Nrf2/ARE Pathway: The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes. Under conditions of oxidative stress, Nrf2 is activated and translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of its target genes. By reducing the overall oxidative burden, Ascorbyl tocopheryl maleate could potentially modulate the activation of this critical protective pathway.

• NF-κB Pathway: Nuclear factor-kappa B (NF-κB) is a pro-inflammatory transcription factor that is activated by oxidative stress. Its activation leads to the expression of genes involved in inflammation, immunity, and cell survival. The antioxidant properties of Ascorbyl tocopheryl maleate may help to suppress the activation of NF-κB by quenching the reactive oxygen species that act as signaling molecules in this pathway.

• MAPK Pathways: Mitogen-activated protein kinase (MAPK) signaling cascades, including the JNK, p38, and ERK pathways, are involved in cellular responses to a variety of stresses, including oxidative stress.[9] These pathways can regulate cell proliferation, differentiation, and apoptosis. By controlling the levels of reactive oxygen species, Ascorbyl tocopheryl maleate could influence the activity of these pathways and their downstream cellular effects.

Caption: Potential modulation of redox-sensitive signaling pathways by Ascorbyl tocopheryl maleate.

Conclusion and Future Directions

Ascorbyl tocopheryl maleate represents a promising advancement in antioxidant technology, offering a stabilized and synergistic combination of Vitamins C and E. Its core mechanism of action is firmly based on the established regenerative interplay between these two essential antioxidants. While further research is required to quantify its specific antioxidant capacity and to elucidate its precise interactions with cellular signaling pathways, the theoretical framework and experimental methodologies outlined in this guide provide a solid foundation for its continued investigation and development. Future studies should focus on obtaining precise quantitative data from in vitro and cellular assays, as well as exploring its efficacy in in vivo models of diseases associated with oxidative stress. Such research will be crucial in fully realizing the therapeutic potential of this innovative hybrid antioxidant.

References

• 1. mdpi.com [mdpi.com]
• 2. The Effect of β-Carotene, Tocopherols and Ascorbic Acid as Anti-Oxidant Molecules on Human and Animal In Vitro/In Vivo Studies: A Review of Research Design and Analytical Techniques Used [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Ascorbyl Tocopheryl Maleate | CME | Cosmetic Ingredients Guide [ci.guide]
• 5. Ascorbyl Tocopheryl Maleate - Noncomedogenic Skincare, Sunscreen Products | South Africa [noncomedogenic.co.za]
• 6. scielo.br [scielo.br]
• 7. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Astaxanthin Modulation of Signaling Pathways That Regulate Autophagy - PMC [pmc.ncbi.nlm.nih.gov]

Ascorbyl tocopheryl maleate chemical properties and structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascorbyl tocopheryl maleate (B1232345) is a synthetic compound derived from the esterification of ascorbic acid (Vitamin C), tocopherol (Vitamin E), and maleic acid. This molecule is of significant interest in the cosmetic and pharmaceutical industries due to its potential to combine the well-established antioxidant and skin-benefiting properties of its parent vitamins. This technical guide provides a detailed overview of the known chemical properties and structure of ascorbyl tocopheryl maleate, drawing upon available data and analogous compounds. It outlines putative experimental protocols for its synthesis and characterization and explores its potential mechanisms of action based on the functions of its constituent parts. This document is intended to serve as a foundational resource for researchers and professionals engaged in the development of novel skincare and therapeutic agents.

Chemical Properties and Structure

Ascorbyl tocopheryl maleate is a diester of maleic acid with L-ascorbic acid and α-tocopherol.[1] Its structure integrates the antioxidant moieties of both Vitamin C and Vitamin E, theoretically offering synergistic benefits.

Identifiers and General Properties

Property	Value	Source
IUPAC Name	4-O-[(2R)-2-[(1S)-1,2-dihydroxyethyl]-3-hydroxy-5-oxo-2H-furan-4-yl] 1-O-[(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] (Z)-but-2-enedioate	[2]
CAS Number	320616-16-8	[2]
Molecular Formula	C₃₉H₅₈O₁₀	[2]
Molecular Weight	686.9 g/mol	[2]
Appearance	White to off-white powder	[1]
Solubility	Slightly soluble in water.[1] Expected to be soluble in organic solvents like ethanol, DMSO, and dimethylformamide based on the lipophilic nature of the tocopheryl moiety.	-

Computed and Estimated Properties

Property	Value	Source
XLogP3-AA (Estimated)	9.6	[2]
Hydrogen Bond Donor Count	3	[2]
Hydrogen Bond Acceptor Count	10	[2]
Rotatable Bond Count	19	[2]
Topological Polar Surface Area	149 Ų	[2]
Heavy Atom Count	49	[2]

Chemical Structure

The chemical structure of ascorbyl tocopheryl maleate is characterized by the central maleic acid linker connecting the ascorbyl and tocopheryl groups through ester bonds.

Figure 1: Simplified 2D structure of Ascorbyl Tocopheryl Maleate.

Experimental Protocols

Specific, validated experimental protocols for the synthesis and characterization of ascorbyl tocopheryl maleate are not publicly available. The following sections outline hypothetical protocols based on standard organic chemistry techniques and methods used for similar compounds like ascorbyl esters.

Synthesis

A plausible synthetic route involves the esterification of ascorbic acid and tocopherol with maleic anhydride (B1165640) or maleic acid, likely requiring a catalyst and controlled reaction conditions to favor the formation of the desired diester. A potential enzymatic synthesis could offer higher selectivity and milder reaction conditions.

Figure 2: Hypothetical workflow for the synthesis of Ascorbyl Tocopheryl Maleate.

Characterization

The characterization of synthesized ascorbyl tocopheryl maleate would involve a combination of spectroscopic and chromatographic techniques to confirm its structure and purity.

3.2.1. High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of the synthesized compound.

• Method: A reverse-phase HPLC method, similar to those used for other vitamin C and E derivatives, would be appropriate.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate (B84403) buffer, pH 2.5) and an organic solvent (e.g., acetonitrile/methanol mixture).

• Detection: UV detection at a wavelength determined by the UV-Vis spectrum of the compound (likely around 245-285 nm).

• Standard: A purified and characterized standard of ascorbyl tocopheryl maleate would be required for accurate quantification.

3.2.2. Spectroscopic Analysis

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups such as ester carbonyls (C=O), hydroxyls (O-H), and carbon-carbon double bonds (C=C).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be essential for elucidating the detailed chemical structure, confirming the connectivity of the ascorbyl, tocopheryl, and maleate moieties.

• UV-Visible (UV-Vis) Spectroscopy: To determine the maximum absorption wavelength (λmax), which is useful for HPLC detection and for studying the electronic properties of the molecule.

Potential Signaling Pathways and Mechanism of Action

The biological activity of ascorbyl tocopheryl maleate is presumed to be a combination of the effects of Vitamin C and Vitamin E. The primary mechanism is likely its antioxidant activity, protecting cells from damage by reactive oxygen species (ROS).

Figure 3: Proposed antioxidant mechanism of Ascorbyl Tocopheryl Maleate.

The synergistic action of the ascorbyl and tocopheryl moieties is a key aspect of its potential efficacy. The tocopheryl radical, formed upon scavenging a lipid peroxyl radical, can be regenerated back to its active form by the ascorbyl portion of the molecule. This "vitamin E recycling" enhances the overall antioxidant capacity.

Conclusion

Ascorbyl tocopheryl maleate is a promising multifunctional ingredient for the cosmetic and pharmaceutical industries. While detailed experimental data on its properties and synthesis are scarce in publicly accessible literature, this guide provides a foundational understanding based on its chemical structure and the known properties of its constituent vitamins. Further research is warranted to fully characterize this molecule and elucidate its specific biological activities and signaling pathways. The experimental protocols and mechanistic diagrams presented herein offer a starting point for such investigations.

References

• 1. Influence of vitamin C and vitamin E on redox signaling: Implications for exercise adaptations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

In Vitro Free Radical Scavenging Activity of Ascorbyl Tocopheryl Maleate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascorbyl tocopheryl maleate (B1232345) is a compound that combines the antioxidant properties of both ascorbic acid (Vitamin C) and tocopherol (Vitamin E). This technical guide provides a comprehensive overview of the standard in vitro methodologies used to evaluate its free radical scavenging activity. Detailed experimental protocols for common assays, including DPPH, ABTS, superoxide, and hydroxyl radical scavenging, are presented. Furthermore, this guide outlines the necessary data presentation formats and visual workflows to facilitate the systematic assessment of this compound's antioxidant potential in a research and development setting.

Introduction

Reactive oxygen species (ROS) are highly reactive molecules generated as byproducts of normal cellular metabolism. An imbalance between the production of ROS and the biological system's ability to readily detoxify these reactive intermediates results in oxidative stress. Oxidative stress is implicated in the pathophysiology of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Antioxidants are compounds that can neutralize these harmful free radicals, thereby mitigating oxidative damage.

Ascorbyl tocopheryl maleate is an ester combining ascorbic acid and tocopherol, two well-established antioxidants.[1] This dual-function molecule is expected to exhibit potent free radical scavenging properties. This guide details the in vitro assays essential for quantifying the antioxidant efficacy of Ascorbyl tocopheryl maleate.

Mechanisms of Free Radical Scavenging

The antioxidant activity of Ascorbyl tocopheryl maleate is attributed to its ability to donate hydrogen atoms or electrons to neutralize free radicals. The ascorbic acid moiety can scavenge aqueous-phase radicals, while the lipophilic tocopherol component can protect lipid membranes from peroxidation. The maleate linker facilitates the combination of these two vitamins into a single molecule.

Below is a diagram illustrating the general mechanism of action.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]

Ascorbyl Tocopheryl Maleate: A Technical Guide to Cellular Uptake, Metabolism, and Action in Skin Cells

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascorbyl tocopheryl maleate (B1232345) (ATM) is a synthetic ester combining the potent antioxidant properties of ascorbic acid (Vitamin C) and tocopherol (Vitamin E) with maleic acid.[1][2] This stable, lipophilic molecule is of significant interest in dermatology and cosmetic science for its potential anti-aging and skin-protective effects. This technical guide provides an in-depth overview of the current understanding of ATM's interaction with skin cells, focusing on its cellular uptake, metabolic fate, and subsequent biological activities. Due to the limited direct research on ATM, this guide synthesizes information from studies on related vitamin C and E derivatives to propose likely mechanisms and provides detailed experimental protocols for the specific investigation of ATM.

Introduction

Ascorbyl tocopheryl maleate is designed to enhance the stability and delivery of vitamins C and E into the skin.[1] These vitamins are crucial for skin health, offering protection against oxidative stress, supporting collagen synthesis, and contributing to the integrity of the skin barrier.[1][3] The esterification with maleic acid creates a more stable compound than its parent molecules, which are prone to degradation.[1] Understanding how ATM is absorbed by skin cells and metabolized is critical to substantiating its efficacy and optimizing its use in topical formulations.

Cellular Uptake and Metabolism

Upon entering the skin cells, it is anticipated that ATM undergoes enzymatic hydrolysis to release its active components: ascorbic acid, tocopherol, and maleic acid. Skin cells possess a variety of esterase enzymes capable of this hydrolysis.[4]

Hypothesized Metabolic Pathway of Ascorbyl Tocopheryl Maleate:

Caption: Hypothesized metabolic pathway of Ascorbyl Tocopheryl Maleate in skin cells.

Biological Activities in Skin Cells

The liberated ascorbic acid and tocopherol are expected to exert their well-documented biological effects within keratinocytes and fibroblasts.

Antioxidant Activity

Ascorbic acid and tocopherol are potent antioxidants that work synergistically to neutralize reactive oxygen species (ROS), thereby protecting cellular structures from oxidative damage.[3] This is a crucial mechanism for preventing photoaging and other forms of environmentally induced skin damage.

Stimulation of Collagen Synthesis

Ascorbic acid is an essential cofactor for prolyl and lysyl hydroxylases, enzymes critical for the stabilization of the collagen triple helix.[5] Studies on other stable forms of vitamin C have demonstrated a significant increase in collagen gene expression and protein synthesis in dermal fibroblasts.[5][6] While d-alpha-tocopherol has been shown to inhibit collagen alpha 1(I) gene expression in some contexts, its primary role in synergy with vitamin C is thought to be protective.[7][8]

Table 1: Effect of Vitamin C Derivatives and Tocopherol on Collagen Synthesis in Human Dermal Fibroblasts

Compound	Concentration	Effect on COL1A1 Gene Expression	Reference
Ascorbic acid 2-phosphate (AA2P)	50 µg/mL	Enhances collagen deposition	[5]
Tocotrienol-Rich Fraction (TRF)	-	2.92-fold increase	[6]
Tocopherol	-	3.10-fold increase	[6]
Combined Biodynes, TRF, and Tocopherol	-	2.13-fold increase	[6]
Collagen Peptides	0.01%	108.4 ± 7.6% increase	[9]
Collagen Peptides	1%	60.5 ± 7.9% increase	[9]

Signaling Pathways

The antioxidant and pro-collagen synthesis effects of ATM's metabolites are likely mediated through various signaling pathways.

Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a key regulator of the cellular antioxidant response.[10] Antioxidants like ascorbic acid and tocopherol can activate Nrf2, leading to the transcription of a battery of antioxidant and detoxification genes, thereby enhancing the skin's intrinsic defense mechanisms against oxidative stress.[11][12]

Caption: Potential activation of the Nrf2 signaling pathway by ATM metabolites.

MAPK Signaling Pathway

Mitogen-activated protein kinase (MAPK) signaling pathways are involved in a wide range of cellular processes, including proliferation, differentiation, and apoptosis. In dermal fibroblasts, the p38 MAPK pathway has been implicated in the regulation of fibrosis and collagen synthesis.[13][14] The influence of ATM's metabolites on these pathways could contribute to its anti-aging effects.

Experimental Protocols

To facilitate further research into the specific properties of Ascorbyl Tocopheryl Maleate, the following detailed experimental protocols are provided.

In Vitro Skin Penetration Assay

Objective: To quantify the penetration of ATM through the stratum corneum and into the deeper layers of the skin.

Methodology:

• Skin Model: Utilize reconstructed human epidermis (RHE) models or excised human skin mounted on Franz diffusion cells.[15][16]

• Formulation Application: Apply a standardized amount of a formulation containing a known concentration of ATM to the surface of the skin model.

• Sampling: At predetermined time points, collect the receptor fluid from the Franz cells and perform tape stripping of the stratum corneum. The remaining epidermis and dermis can also be collected.

• Quantification: Extract ATM from the collected samples and quantify using High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS) or UV detection.[17]

Cellular Uptake and Hydrolysis in Keratinocytes and Fibroblasts

Objective: To determine the rate of ATM uptake by skin cells and its subsequent hydrolysis into ascorbic acid and tocopherol.

Methodology:

• Cell Culture: Culture human epidermal keratinocytes and dermal fibroblasts in appropriate media.

• Treatment: Treat the cells with a known concentration of ATM for various time points.

• Cell Lysis: At each time point, wash the cells to remove extracellular ATM and then lyse the cells.

• Extraction and Analysis: Perform a liquid-liquid or solid-phase extraction of the cell lysate to separate ATM and its metabolites.

• Quantification: Analyze the extracts by LC-MS/MS to quantify the intracellular concentrations of ATM, ascorbic acid, and tocopherol.[18]

Assessment of Antioxidant Capacity

Objective: To measure the ability of ATM and its metabolites to reduce oxidative stress in skin cells.

Methodology:

• Cell Culture and Treatment: Culture skin cells and pre-treat with ATM.

• Induction of Oxidative Stress: Induce oxidative stress using a pro-oxidant such as hydrogen peroxide or UV radiation.

• Measurement of ROS: Quantify intracellular ROS levels using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA).[19]

• Antioxidant Assays: Alternatively, cell lysates can be assessed for their total antioxidant capacity using assays such as the Trolox Equivalent Antioxidant Capacity (TEAC) or Ferric Reducing Antioxidant Power (FRAP) assays.[1][20][21]

Quantification of Collagen Gene Expression

Objective: To determine the effect of ATM on the expression of collagen genes in dermal fibroblasts.

Methodology:

• Cell Culture and Treatment: Culture human dermal fibroblasts and treat with various concentrations of ATM for a specified period.

• RNA Extraction: Isolate total RNA from the treated cells.

• Quantitative Real-Time PCR (qRT-PCR): Perform qRT-PCR to quantify the mRNA levels of collagen type I (COL1A1) and other relevant extracellular matrix genes.[9]

Experimental Workflow for ATM Analysis:

Caption: Experimental workflow for analyzing the effects of ATM on skin cells.

Conclusion

Ascorbyl tocopheryl maleate holds significant promise as a topical agent for skin health and anti-aging. While direct experimental evidence for its cellular uptake and metabolism is currently lacking, a strong hypothesis can be formulated based on the known properties of its constituent molecules and related derivatives. It is anticipated that ATM readily penetrates the skin and is hydrolyzed within cells to release active vitamin C and E, which then exert their antioxidant and collagen-stimulating effects through established signaling pathways. The experimental protocols outlined in this guide provide a clear roadmap for future research to definitively quantify these processes and further validate the efficacy of Ascorbyl tocopheryl maleate in dermatological and cosmetic applications.

References

• 1. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. mdpi.com [mdpi.com]
• 4. oaepublish.com [oaepublish.com]
• 5. gcris.iyte.edu.tr [gcris.iyte.edu.tr]
• 6. Comparative Effects of Biodynes, Tocotrienol-Rich Fraction, and Tocopherol in Enhancing Collagen Synthesis and Inhibiting Collagen Degradation in Stress-Induced Premature Senescence Model of Human Diploid Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. d-alpha-tocopherol inhibits collagen alpha 1(I) gene expression in cultured human fibroblasts. Modulation of constitutive collagen gene expression by lipid peroxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. d-alpha-tocopherol inhibits collagen alpha 1(I) gene expression in cultured human fibroblasts. Modulation of constitutive collagen gene expression by lipid peroxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Collagen peptides affect collagen synthesis and the expression of collagen, elastin, and versican genes in cultured human dermal fibroblasts [frontiersin.org]
• 10. Nrf2--A regulator of keratinocyte redox signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effect of ultraviolet radiation on the Nrf2 signaling pathway in skin cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The significance of Nrf2 pathway in (photo)-oxidative stress response in melanocytes and keratinocytes of the human epidermis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Fibroblast-specific genetic manipulation of p38 MAPK in vivo reveals its central regulatory role in fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cardiac Fibroblast p38 MAPK: A Critical Regulator of Myocardial Remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | In vitro percutaneous penetration test overview [frontiersin.org]
• 16. In vitro percutaneous penetration test overview - PMC [pmc.ncbi.nlm.nih.gov]
• 17. lcms.cz [lcms.cz]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. Assessment of antioxidant activity by using different in vitro methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. mdpi.com [mdpi.com]

The Amphiphilic Bridge: An In-Depth Technical Guide to the Interaction of Ascorbyl Tocopheryl Maleate with Cellular Membranes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascorbyl tocopheryl maleate (B1232345), a hybrid molecule synthesizing the antioxidant prowess of Vitamin C (Ascorbic Acid) and Vitamin E (Tocopherol), presents a unique case study in the interaction of bioactive compounds with cellular membranes. This technical guide elucidates the theoretical and extrapolated mechanisms governing this interaction, drawing upon the well-documented behaviors of its constituent moieties and related amphiphilic molecules. While direct experimental data on ascorbyl tocopheryl maleate is limited, this paper constructs a robust framework for understanding its membrane dynamics, antioxidant activity at the lipid bilayer, and its potential effects on membrane properties. We propose standardized experimental protocols to validate these hypotheses and provide illustrative quantitative data and visualizations to guide future research in this area.

Introduction: A Molecule of Dual Functionality

Ascorbyl tocopheryl maleate is an ester formed from ascorbic acid, tocopherol, and maleic acid.[1][2] Its chemical structure inherently confers an amphipathic character, with the hydrophilic ascorbic acid moiety and the lipophilic tocopherol tail. This dual nature is central to its proposed interaction with the cellular membrane, a phospholipid bilayer that is itself amphipathic. In cosmetic and dermatological applications, it is primarily utilized for its antioxidant and skin-conditioning properties.[1] The synergy between the water-soluble antioxidant (ascorbate) and the lipid-soluble antioxidant (tocopherol) is key to its efficacy in protecting cellular structures from oxidative stress.

Proposed Mechanism of Interaction with the Cellular Membrane

Based on its amphipathic structure, ascorbyl tocopheryl maleate is hypothesized to intercalate within the cellular membrane. The lipophilic phytyl tail of the tocopherol moiety would embed within the hydrophobic core of the lipid bilayer, while the hydrophilic ascorbyl and maleate portions would reside closer to the aqueous environment at the membrane-cytosol or membrane-extracellular fluid interface. This orientation would allow it to act as a bridge between the aqueous and lipid phases, facilitating its unique antioxidant capabilities.

Antioxidant Action at the Membrane Interface

The primary role of ascorbyl tocopheryl maleate at the cellular membrane is to mitigate lipid peroxidation. The tocopheryl moiety directly scavenges lipid peroxyl radicals within the membrane, becoming a tocopheroxyl radical in the process. The ascorbyl moiety then regenerates the tocopherol by donating an electron, effectively transferring the radical to the aqueous phase where it can be neutralized by other water-soluble antioxidants.[3] This recycling mechanism enhances the antioxidant capacity of the membrane without depleting its tocopherol content.[3]

Antioxidant recycling at the membrane.

Postulated Effects on Membrane Properties

The insertion of an amphipathic molecule like ascorbyl tocopheryl maleate into the lipid bilayer can potentially alter the physical properties of the membrane.

Membrane Fluidity

The introduction of the bulky tocopherol headgroup and its phytyl tail could disrupt the ordered packing of phospholipids, leading to an increase in membrane fluidity. Conversely, at high concentrations, it might impose a certain degree of order. The precise effect is likely concentration-dependent.

Membrane Permeability

Changes in membrane fluidity can correlate with alterations in permeability. An increase in fluidity may lead to a transient increase in the permeability of the membrane to small molecules. However, some studies on fatty acids suggest that they do not significantly increase the permeability of live cell membranes at sub-toxic concentrations.[4][5]

Illustrative Quantitative Data

The following tables present hypothetical, yet plausible, quantitative data that could be obtained from the experimental protocols outlined in the subsequent section. These are intended for illustrative purposes to guide researchers in their experimental design and data analysis.

Table 1: Membrane Partitioning and Binding Affinity

Parameter	Hypothetical Value	Method
Partition Coefficient (Log P)	4.5	Shake-flask method (Octanol/Water)
Membrane Insertion Depth	10-15 Å from bilayer center	Fluorescence Quenching Assay
Binding Affinity (Kd)	5 µM	Surface Plasmon Resonance (SPR)

Table 2: Effect on Membrane Fluidity

Concentration of Ascorbyl Tocopheryl Maleate (µM)	Fluorescence Anisotropy (r)	Interpretation
0 (Control)	0.25	Baseline Fluidity
10	0.22	Increased Fluidity
50	0.18	Significantly Increased Fluidity
100	0.19	Saturation Effect

Table 3: Inhibition of Lipid Peroxidation

Treatment	Malondialdehyde (MDA) Level (nmol/mg protein)	% Inhibition
Control (Untreated)	5.2	-
Oxidative Stress	15.8	-
Oxidative Stress + Ascorbyl Tocopheryl Maleate (20 µM)	8.1	48.7%
Oxidative Stress + Tocopherol (20 µM)	10.3	34.8%
Oxidative Stress + Ascorbic Acid (20 µM)	12.5	20.9%

Proposed Experimental Protocols

To empirically determine the interaction of ascorbyl tocopheryl maleate with cellular membranes, a series of biophysical and cell-based assays are recommended.

Protocol for Assessing Membrane Fluidity: Fluorescence Anisotropy

• Cell Culture: Culture human dermal fibroblasts or keratinocytes to 80-90% confluency.

• Labeling: Incubate cells with a fluorescent membrane probe (e.g., 1,6-diphenyl-1,3,5-hexatriene, DPH) for 1 hour at 37°C.

• Treatment: Treat the labeled cells with varying concentrations of ascorbyl tocopheryl maleate (e.g., 1-100 µM) for a predetermined time.

• Measurement: Measure the fluorescence anisotropy of the probe using a fluorescence spectrophotometer with polarizing filters.

• Analysis: A decrease in the anisotropy value (r) indicates an increase in membrane fluidity.

Workflow for fluorescence anisotropy.

Protocol for Quantifying Lipid Peroxidation: TBARS Assay

• Cell Culture and Treatment: Culture cells and treat with ascorbyl tocopheryl maleate, followed by induction of oxidative stress (e.g., with H₂O₂ or UV radiation).

• Cell Lysis: Harvest and lyse the cells to obtain a protein extract.

• Reaction: Add thiobarbituric acid (TBA) to the cell lysate and heat at 95°C for 60 minutes. This reaction forms a colored product with malondialdehyde (MDA), a byproduct of lipid peroxidation.

• Measurement: Measure the absorbance of the resulting solution at 532 nm.

• Quantification: Calculate the concentration of MDA using a standard curve and normalize to the total protein content.

Protocol for Determining Cellular Uptake and Localization: Confocal Microscopy

• Synthesis of Fluorescent Analog: Synthesize a fluorescently tagged version of ascorbyl tocopheryl maleate (e.g., by attaching a fluorophore like NBD).

• Cell Culture and Treatment: Culture cells on glass coverslips and incubate with the fluorescent analog.

• Co-staining: Co-stain the cells with a plasma membrane marker (e.g., CellMask™ Deep Red).

• Imaging: Visualize the cellular localization of the fluorescent analog using a confocal microscope.

• Analysis: Analyze the co-localization of the fluorescent analog with the plasma membrane marker to confirm its insertion into the membrane.

Conclusion and Future Directions

Ascorbyl tocopheryl maleate holds significant promise as a membrane-active antioxidant. Its unique amphipathic structure theoretically allows it to be anchored in the lipid bilayer, where it can efficiently protect against lipid peroxidation through a synergistic recycling mechanism. While direct experimental evidence is currently lacking, the proposed mechanisms and experimental protocols in this guide provide a clear roadmap for future research. Elucidating the precise biophysical interactions of this molecule with cellular membranes will be crucial for optimizing its use in dermatological and pharmaceutical formulations, ultimately leading to more effective strategies for combating oxidative stress at the cellular level. Further studies should also investigate its effects on membrane protein function and its potential to modulate cell signaling pathways originating at the plasma membrane.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. Ascorbyl Tocopheryl Maleate | C39H58O10 | CID 71587695 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Is ascorbic acid an antioxidant for the plasma membrane? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Membrane-perturbing effect of fatty acids and lysolipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of fatty acids on the permeability barrier of model and biological membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Ascorbyl Tocopheryl Maleate: A Technical Guide to its Role in the Prevention of Lipid Peroxidation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of Ascorbyl Tocopheryl Maleate (ATM), a synthetic ester combining the antioxidant properties of Vitamin C (Ascorbic Acid) and Vitamin E (Tocopherol) with maleic acid for enhanced stability. While direct experimental data on ATM is limited in publicly available scientific literature, this paper extrapolates its potential role in preventing lipid peroxidation based on the well-established synergistic actions of its core components. This guide details the mechanisms of lipid peroxidation, the synergistic antioxidant activity of ascorbyl and tocopheryl compounds, and provides hypothetical experimental protocols for evaluating the efficacy of ATM. Quantitative data from studies on combined Vitamin C and E supplementation are presented as a proxy to illustrate the potential antioxidant effects. Signaling pathways and experimental workflows are visualized to provide a clear understanding of the biochemical processes and research methodologies.

Introduction to Ascorbyl Tocopheryl Maleate

Ascorbyl Tocopheryl Maleate (ATM) is a diester of maleic acid with L-ascorbic acid and α-tocopherol.[1] This molecular structure is designed to overcome the inherent instability of Vitamins C and E, which are prone to degradation in the presence of light and air.[2] By forming a stable ester, ATM is intended to deliver the combined antioxidant benefits of both vitamins in cosmetic and pharmaceutical formulations.[1][2] Its primary functions are to act as an antioxidant, emollient, and skin-conditioning agent, thereby protecting dermal cells from oxidative damage.[1][3][4]

Chemical Structure:

• Molecular Formula: C₃₉H₅₈O₁₀

• Key Components: Ascorbic Acid (Vitamin C), α-Tocopherol (Vitamin E), Maleic Acid

The Mechanism of Lipid Peroxidation

Lipid peroxidation is a detrimental free-radical chain reaction that leads to the oxidative degradation of lipids, particularly polyunsaturated fatty acids (PUFAs) in cell membranes.[5] This process compromises membrane integrity and generates cytotoxic byproducts, such as malondialdehyde (MDA) and 4-hydroxy-2-nonenal (4-HNE), which are implicated in various pathological conditions.[6]

The process of lipid peroxidation occurs in three main stages:

• Initiation: The process begins with the abstraction of a hydrogen atom from a PUFA by a reactive oxygen species (ROS), forming a lipid radical (L•).[7]

• Propagation: The lipid radical reacts with molecular oxygen to form a lipid peroxyl radical (LOO•). This highly reactive species can then abstract a hydrogen atom from an adjacent PUFA, creating a new lipid radical and a lipid hydroperoxide (LOOH), thus propagating the chain reaction.[7]

• Termination: The chain reaction is terminated when two radical species react with each other to form a non-radical product.[5] Antioxidants can also terminate the propagation phase by donating a hydrogen atom to the lipid peroxyl radical.[7]

Figure 1: The three stages of lipid peroxidation: initiation, propagation, and termination.

Synergistic Antioxidant Action of Ascorbyl and Tocopheryl Moieties

The combination of Vitamin C and Vitamin E provides a powerful defense against lipid peroxidation through a synergistic mechanism.[8]

• α-Tocopherol (Vitamin E): As a lipophilic antioxidant, α-tocopherol resides within cellular membranes and is the primary chain-breaking antioxidant that protects against lipid peroxidation.[8] It donates a hydrogen atom to lipid peroxyl radicals, thereby neutralizing them and terminating the propagation phase.[9] This process, however, results in the formation of a tocopheroxyl radical, which is less reactive but still a radical.

• Ascorbic Acid (Vitamin C): Ascorbic acid is a hydrophilic antioxidant that resides in the aqueous compartments of the cell.[9] Its crucial role in synergy with Vitamin E is to regenerate α-tocopherol by donating a hydrogen atom to the tocopheroxyl radical, thus restoring its antioxidant capacity.[9][10] This recycling process allows a single molecule of Vitamin E to neutralize multiple free radicals.

Ascorbyl Tocopheryl Maleate, by containing both moieties, is hypothesized to provide this synergistic protection in a more stable and deliverable form.

Figure 2: Synergistic antioxidant action of ascorbyl and tocopheryl moieties.

Quantitative Data on the Effects of Vitamin C and E on Lipid Peroxidation

Treatment Group	Daily Dosage	Change in Urinary 8-iso-PGF2α (pg/mg creatinine)
Placebo	-	+9.0
Vitamin C alone	500 mg ascorbate	-150.0
Vitamin E alone	400 IU α-tocopherol	-141.3
Vitamin C + Vitamin E	500 mg ascorbate + 400 IU α-tocopherol	-112.5
Data adapted from a randomized controlled trial on the effects of Vitamin C and E on in vivo lipid peroxidation.[3][11]

Hypothetical Experimental Protocols

To evaluate the efficacy of Ascorbyl Tocopheryl Maleate in preventing lipid peroxidation, the following in vitro experimental protocols are proposed based on standard methodologies.

Induction of Lipid Peroxidation in a Liposomal Model

This protocol describes the induction of lipid peroxidation in a model membrane system.

• Preparation of Liposomes:

  • Prepare a lipid mixture of phosphatidylcholine and linoleic acid in chloroform.

  • Evaporate the solvent under a stream of nitrogen to form a thin lipid film.

  • Hydrate the lipid film with a phosphate (B84403) buffer (pH 7.4) and sonicate to form multilamellar vesicles.

• Treatment Groups:

  • Divide the liposomal suspension into the following groups:

    • Control (no treatment)

    • ATM (various concentrations)

    • Ascorbic Acid (positive control)

    • α-Tocopherol (positive control)

    • Ascorbic Acid + α-Tocopherol (positive control)

• Induction of Peroxidation:

  • Induce lipid peroxidation by adding a solution of ferrous sulfate (B86663) (FeSO₄) and ascorbic acid (to initiate the Fenton reaction) or by exposure to a free radical generator such as 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH).

  • Incubate the samples at 37°C for a specified time (e.g., 60 minutes).

Measurement of Lipid Peroxidation

The extent of lipid peroxidation can be quantified using several established assays.

This is a widely used method to measure a key secondary product of lipid peroxidation.[12]

• Sample Preparation:

  • To 1 mL of the liposomal suspension from each treatment group, add 2 mL of a solution containing thiobarbituric acid (TBA), trichloroacetic acid (TCA), and hydrochloric acid (HCl).

• Reaction:

  • Heat the mixture in a boiling water bath for 15 minutes.

  • Cool the samples to room temperature and centrifuge to pellet any precipitate.

• Quantification:

  • Measure the absorbance of the supernatant at 532 nm.

  • Calculate the concentration of MDA using a standard curve prepared with 1,1,3,3-tetramethoxypropane.

This method measures the formation of primary lipid peroxidation products.

• Lipid Extraction:

  • Extract the lipids from the liposomal suspension using a chloroform:methanol (2:1, v/v) mixture.

• Quantification:

  • Evaporate the organic solvent and redissolve the lipid residue in cyclohexane.

  • Measure the absorbance at 234 nm, which corresponds to the formation of conjugated dienes.

Figure 3: A simplified workflow for evaluating the anti-lipid peroxidation activity of ATM.

Conclusion

Ascorbyl Tocopheryl Maleate is a promising antioxidant compound that leverages the synergistic relationship between Vitamin C and Vitamin E in a stabilized form. While direct experimental evidence for its efficacy in preventing lipid peroxidation is currently lacking in peer-reviewed literature, the well-documented mechanisms of its constituent parts strongly suggest its potential as a potent inhibitor of oxidative damage to lipids. The hypothetical experimental protocols outlined in this guide provide a framework for future research to quantify the antioxidant capacity of ATM and elucidate its precise role in cellular protection. For researchers and professionals in drug development and cosmetic science, ATM represents a valuable ingredient for formulations aimed at mitigating oxidative stress.

References

• 1. researchgate.net [researchgate.net]
• 2. sfrbm.org [sfrbm.org]
• 3. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 4. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 5. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nlm.nih.gov]
• 8. econtent.hogrefe.com [econtent.hogrefe.com]
• 9. Interaction of ascorbate and alpha-tocopherol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]
• 11. Effects of vitamin C and vitamin E on in vivo lipid peroxidation: results of a randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. assaygenie.com [assaygenie.com]

Ascorbyl Tocopheryl Maleate: An In-Depth Technical Guide on its Effects on Reactive Oxygen Species (ROS) Production

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ascorbyl tocopheryl maleate (B1232345) is a hybrid antioxidant molecule designed to leverage the synergistic effects of its constituent components: ascorbic acid (Vitamin C) and tocopherol (Vitamin E), linked via a maleate ester. This technical guide provides a comprehensive overview of the anticipated effects of ascorbyl tocopheryl maleate on the production of reactive oxygen species (ROS). While direct experimental data on this specific molecule is limited in publicly available scientific literature, this document extrapolates its potential mechanisms of action and biological effects based on the well-documented properties of its parent compounds and related derivatives. This guide summarizes expected quantitative antioxidant capacity, details relevant experimental protocols for its evaluation, and explores the potential modulation of key signaling pathways involved in the cellular oxidative stress response, namely Nrf2, MAPK, and NF-κB.

Introduction: The Rationale for a Hybrid Antioxidant

Reactive oxygen species (ROS) are highly reactive molecules and free radicals derived from molecular oxygen.[1] Endogenously, they are byproducts of normal metabolic processes, such as mitochondrial respiration, and play roles in cell signaling.[2][3] However, excessive ROS production due to exogenous factors (e.g., UV radiation, pollutants) or pathological states leads to oxidative stress, a condition implicated in cellular damage, aging, and a variety of diseases.[2]

Antioxidants are crucial for mitigating the damaging effects of ROS.[1] Ascorbic acid is a potent water-soluble antioxidant, while tocopherol is a lipid-soluble antioxidant that protects cell membranes from lipid peroxidation.[1][2] The combination of these two vitamins is known to have synergistic effects; ascorbic acid can regenerate the tocopheryl radical, allowing tocopherol to continue its antioxidant function.

Ascorbyl tocopheryl maleate is a novel compound that covalently links these two key antioxidants. This molecular design is intended to provide both hydrophilic and lipophilic protection against ROS in a single molecule, potentially offering enhanced stability and bioavailability compared to a simple mixture of its components.

Proposed Mechanism of Action in ROS Reduction

Based on the functions of its parent molecules, ascorbyl tocopheryl maleate is expected to reduce ROS through a multi-faceted approach:

• Direct Radical Scavenging: The tocopherol moiety is anticipated to be the primary scavenger of lipid-soluble radicals within cell membranes, breaking the chain reaction of lipid peroxidation.[2] The ascorbyl portion is expected to quench aqueous-phase radicals.

• Synergistic Regeneration: A key proposed advantage of this hybrid molecule is the intramolecular regeneration of the tocopheryl radical by the ascorbyl moiety. After tocopherol donates an electron to neutralize a free radical, the resulting tocopheryl radical can be reduced back to its active form by the adjacent ascorbyl group.

• Modulation of Cellular Antioxidant Defenses: As will be discussed, derivatives of tocopherol have been shown to influence cellular signaling pathways that upregulate the expression of endogenous antioxidant enzymes.[4]

Quantitative Assessment of Antioxidant Activity

Table 1: In Vitro Free Radical Scavenging Activity (Hypothetical Data)

Assay	Principle	Expected Outcome for Ascorbyl Tocopheryl Maleate	Reference Compound Example
DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay	Measures the ability of an antioxidant to donate an electron and reduce the stable DPPH radical.[5]	Dose-dependent decrease in absorbance at 517 nm, indicating potent radical scavenging activity.	Ascorbic Acid, Trolox
ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay	Measures the reduction of the ABTS radical cation by an antioxidant.[6]	High Trolox Equivalent Antioxidant Capacity (TEAC) value, indicating broad-spectrum radical scavenging.	Trolox
Lipid Peroxidation Inhibition Assay	Measures the inhibition of the oxidation of lipids, often using linoleic acid or biological membranes.[5]	Significant inhibition of the formation of lipid hydroperoxides and secondary products like malondialdehyde (MDA).	α-Tocopherol

Table 2: Cellular Antioxidant Activity (Hypothetical Data)

Assay	Principle	Expected Outcome for Ascorbyl Tocopheryl Maleate
Cellular Antioxidant Assay (CAA)	Utilizes a fluorescent probe (e.g., DCFH-DA) to measure the inhibition of intracellular ROS generation induced by a free radical initiator like AAPH.[7]	Dose-dependent reduction in fluorescence, indicating the ability to permeate cells and quench intracellular ROS.
Reactive Oxygen Species (ROS) Assay	Measures the overall level of ROS in cells under basal or stimulated conditions using fluorescent probes.	Reduction in ROS levels in cells subjected to oxidative stress (e.g., H₂O₂ or UV exposure).

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the antioxidant effects of ascorbyl tocopheryl maleate.

DPPH Radical Scavenging Assay

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Prepare a stock solution of ascorbyl tocopheryl maleate in a suitable solvent (e.g., DMSO or ethanol) and create a series of dilutions.

  • Prepare a series of dilutions of a standard antioxidant like ascorbic acid.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution, standard, and a solvent blank.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of scavenging activity is calculated as: [1 - (Abs_sample / Abs_blank)] * 100.

  • The IC50 value (the concentration required to scavenge 50% of DPPH radicals) can be determined by plotting the percentage of scavenging activity against the concentration.

Cellular Antioxidant Assay (CAA)

• Cell Culture:

  • Seed adherent cells (e.g., HaCaT keratinocytes or fibroblasts) in a 96-well black-walled, clear-bottom plate and grow to confluency.

• Probe Loading and Treatment:

  • Remove the culture medium and wash the cells with phosphate-buffered saline (PBS).

  • Incubate the cells with a solution of 2',7'-dichlorofluorescin diacetate (DCFH-DA) in a serum-free medium for 30-60 minutes at 37°C.

  • Wash the cells with PBS to remove excess probe.

  • Add different concentrations of ascorbyl tocopheryl maleate to the cells and incubate for a predetermined time (e.g., 1 hour).

• Induction and Measurement of Oxidative Stress:

  • Induce oxidative stress by adding a free radical initiator, such as 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH).

  • Immediately begin measuring the fluorescence intensity (excitation ~485 nm, emission ~535 nm) at regular intervals for 1-2 hours using a fluorescence plate reader.

• Data Analysis:

  • Calculate the area under the curve (AUC) for the fluorescence kinetics.

  • Determine the percentage inhibition of ROS production for each concentration of the test compound.

Modulation of Signaling Pathways

Ascorbyl tocopheryl maleate is likely to influence key signaling pathways that regulate the cellular response to oxidative stress.

Nrf2/ARE Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that upregulates the expression of a suite of antioxidant and detoxification genes through binding to the Antioxidant Response Element (ARE).[8] Under basal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation.[8] Oxidative or electrophilic stress disrupts the Nrf2-Keap1 interaction, allowing Nrf2 to translocate to the nucleus and activate gene expression.[8]

Derivatives of tocopherol, such as α-tocopheryl succinate (B1194679), have been shown to induce ROS production in certain cell types, which in turn activates the Nrf2 pathway as a protective response.[4] It is plausible that ascorbyl tocopheryl maleate could similarly modulate Nrf2 activity, leading to an enhanced endogenous antioxidant capacity.

Nrf2/ARE Signaling Pathway Modulation

MAPK Pathway

Mitogen-activated protein kinase (MAPK) pathways are crucial in transducing extracellular signals to cellular responses, including those related to stress.[9] The three main MAPK families are ERK, JNK, and p38.[9] Oxidative stress is a known activator of the JNK and p38 pathways, which can lead to inflammatory responses or apoptosis. The ERK pathway is more commonly associated with cell growth and differentiation.[9] Some antioxidants have been shown to modulate MAPK signaling, often by inhibiting the activation of pro-inflammatory JNK and p38 pathways.

MAPK Stress-Activated Signaling

NF-κB Pathway

Nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a key transcription factor involved in the inflammatory response.[1] ROS can act as second messengers to activate the NF-κB pathway, leading to the transcription of pro-inflammatory cytokines.[1] Antioxidants can inhibit NF-κB activation by quenching the ROS that trigger this pathway. Furthermore, α-tocopheryl succinate has been shown to directly inhibit NF-κB activation, an effect that may be independent of its antioxidant properties.[10]

NF-κB Signaling Pathway Inhibition

Conclusion

Ascorbyl tocopheryl maleate represents a promising antioxidant with the potential for enhanced efficacy due to the synergistic action of its covalently linked ascorbyl and tocopheryl moieties. Based on the extensive research on its parent compounds, it is expected to be a potent scavenger of both aqueous and lipid-soluble reactive oxygen species. Furthermore, it holds the potential to modulate key cellular signaling pathways involved in the oxidative stress response, including the upregulation of endogenous antioxidant defenses via the Nrf2 pathway and the downregulation of inflammatory responses through the inhibition of MAPK and NF-κB signaling. Rigorous experimental validation using the protocols outlined in this guide is necessary to fully characterize the antioxidant profile of this novel compound and confirm its utility in applications ranging from dermatological formulations to therapeutic interventions for oxidative stress-related pathologies.

References

• 1. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Role of Natural and Synthetic Compounds in Modulating NRF2/KEAP1 Signaling Pathway in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Evaluation of the free-radical scavenging and antioxidant activities of Chilauni, Schima wallichii Korth in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Live Cell Assays for the Assessment of Antioxidant Activities of Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 9. MAPK Pathway Involved in Epidermal Terminal Differentiation of Normal Human Epidermal Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of NF-kappa B transcriptional activity by alpha-tocopheryl succinate - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Ascorbyl Tocopheryl Maleate in Formulations by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and validated reverse-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of Ascorbyl Tocopheryl Maleate in various formulations. Ascorbyl Tocopheryl Maleate, a stable derivative of Vitamins C and E, is a potent antioxidant used in pharmaceutical and cosmetic preparations. The described method is specific, accurate, and precise, making it suitable for routine quality control and stability testing of formulations containing this active ingredient.

Introduction

Ascorbyl Tocopheryl Maleate is a novel antioxidant that combines the benefits of both ascorbic acid and tocopherol in a single, stable molecule. Its efficacy is dependent on its concentration in the final product, necessitating a reliable analytical method for its quantification. High-performance liquid chromatography (HPLC) is a powerful technique for the separation and quantification of active pharmaceutical ingredients (APIs) within complex formulation matrices.[1][2] This protocol outlines a validated HPLC method for the determination of Ascorbyl Tocopheryl Maleate, ensuring the quality and consistency of the final product.

Experimental Protocol

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The following chromatographic conditions have been optimized for the separation and quantification of Ascorbyl Tocopheryl Maleate.

Parameter	Specification
HPLC System	Quaternary Gradient HPLC with UV-Vis Detector
Column	C18 Reverse-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm)[3][4]
Mobile Phase	Acetonitrile and 0.02 M Potassium Dihydrogen Phosphate (B84403) Buffer (pH 3.0)
Gradient	70% Acetonitrile, 30% Buffer (Isocratic)
Flow Rate	1.0 mL/min[3][4]
Column Temperature	25 °C[3][4]
Detection Wavelength	245 nm[5]
Injection Volume	20 µL
Run Time	Approximately 10 minutes

Preparation of Standard and Sample Solutions

2.2.1. Standard Stock Solution (1000 µg/mL)

Accurately weigh 100 mg of Ascorbyl Tocopheryl Maleate reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with methanol. This stock solution should be stored at 2-8 °C and protected from light.

2.2.2. Working Standard Solutions

Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions are used to construct the calibration curve.

2.2.3. Sample Preparation

The sample preparation procedure will vary depending on the formulation matrix.

• For Creams and Lotions (High-Fat Formulations): Accurately weigh an amount of the formulation equivalent to approximately 10 mg of Ascorbyl Tocopheryl Maleate into a 50 mL centrifuge tube. Add 10 mL of dichloromethane (B109758) to disperse the sample.[3][4] Then, add 40 mL of 0.02 M potassium dihydrogen phosphate buffer (pH 3.0) and vortex for 5 minutes to extract the analyte.[3][4] Centrifuge the mixture at 12,000 rpm for 15 minutes.[3][4] Filter the upper aqueous layer through a 0.22 µm syringe filter into an HPLC vial for analysis.[3][4]

• For Serums and Toners (Low-Fat Formulations): Accurately weigh an amount of the formulation equivalent to approximately 10 mg of Ascorbyl Tocopheryl Maleate into a 50 mL volumetric flask. Add 30 mL of 0.02 M potassium dihydrogen phosphate buffer (pH 3.0) and sonicate for 10 minutes to dissolve the analyte.[3][4] Dilute to volume with the buffer solution. Filter an aliquot through a 0.22 µm syringe filter into an HPLC vial for analysis.

Method Validation

The analytical method was validated according to the International Conference on Harmonisation (ICH) guidelines to ensure its suitability for its intended purpose.[6][7]

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix was assessed. A placebo formulation was analyzed to ensure no interfering peaks at the retention time of Ascorbyl Tocopheryl Maleate.

• Linearity: The linearity of the method was evaluated by analyzing the working standard solutions at five different concentrations. The calibration curve was constructed by plotting the peak area against the concentration, and the correlation coefficient (r²) was determined.

• Accuracy: The accuracy of the method was determined by a recovery study. A known amount of Ascorbyl Tocopheryl Maleate was spiked into a placebo formulation at three different concentration levels (80%, 100%, and 120% of the target concentration). The percentage recovery was then calculated.

• Precision: The precision of the method was evaluated by determining the repeatability (intra-day precision) and intermediate precision (inter-day precision). Repeatability was assessed by analyzing six replicate injections of a standard solution on the same day. Intermediate precision was determined by repeating the analysis on three different days. The results were expressed as the relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

Data Presentation

The quantitative data from the method validation are summarized in the tables below for easy comparison.

Table 1: Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)
1	15,234
10	151,987
25	379,543
50	758,123
100	1,517,890
Correlation Coefficient (r²)	0.9998

Table 2: Accuracy (Recovery) Data

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	Recovery (%)	%RSD (n=3)
80%	40	39.8	99.5	0.8
100%	50	50.3	100.6	0.5
120%	60	59.5	99.2	0.7

Table 3: Precision Data

Precision Type	%RSD (n=6)
Repeatability (Intra-day)	0.65%
Intermediate Precision (Inter-day)	1.12%

Table 4: LOD and LOQ

Parameter	Value (µg/mL)
Limit of Detection (LOD)	0.15
Limit of Quantification (LOQ)	0.45

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental protocol for the quantification of Ascorbyl Tocopheryl Maleate in formulations.

Caption: Experimental workflow for HPLC quantification.

Conclusion

The described HPLC method provides a reliable and efficient means for the quantification of Ascorbyl Tocopheryl Maleate in various formulations. The method is straightforward, utilizing common laboratory equipment and reagents, and has been validated to be specific, linear, accurate, and precise. This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals involved in the quality control and analysis of products containing Ascorbyl Tocopheryl Maleate.

References

• 1. periodicos.ufn.edu.br [periodicos.ufn.edu.br]
• 2. Development of an HPLC method using relative molar sensitivity for the measurement of blood concentrations of nine pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Determination of the contents of vitamin C and its derivatives in cosmetics by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jocpr.com [jocpr.com]
• 6. periodicos.ufn.edu.br [periodicos.ufn.edu.br]
• 7. Quality by Design-Based Development of a Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Methylparaben, Propylparaben, Diethylamino Hydroxybenzoyl Hexyl Benzoate, and Octinoxate in Topical Pharmaceutical Formulation - PMC [pmc.ncbi.nlm.nih.gov]

DPPH assay protocol for assessing Ascorbyl tocopheryl maleate antioxidant capacity

Application Notes: DPPH Assay for Ascorbyl Tocopheryl Maleate (B1232345)

Introduction

Ascorbyl tocopheryl maleate is a hybrid molecule synthesized from ascorbic acid (Vitamin C) and tocopherol (Vitamin E), designed to leverage the synergistic antioxidant properties of both vitamins. The assessment of its antioxidant capacity is crucial for its application in pharmaceuticals and cosmetics. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a widely used, rapid, and simple method for evaluating the free-radical scavenging ability of compounds.[1][2] This application note provides a detailed protocol for determining the antioxidant capacity of Ascorbyl tocopheryl maleate using the DPPH assay.

Principle of the Method

The DPPH assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.[2] DPPH is a stable free radical that exhibits a deep violet color in solution, with a maximum absorbance typically recorded between 515 and 520 nm.[2][3][4] When an antioxidant compound reacts with DPPH, it reduces the radical to its non-radical form, DPPH-H (diphenylpicrylhydrazine). This reduction leads to a color change from violet to a pale yellow, which is measured as a decrease in absorbance.[1][4] The degree of discoloration is directly proportional to the radical-scavenging activity of the antioxidant.[5] The antioxidant capacity is often expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.[3][6][7] A lower IC50 value signifies a higher antioxidant potency.[3]

Experimental Protocol

This protocol is designed for a 96-well microplate format, which is efficient for analyzing multiple concentrations and replicates.

1. Materials and Reagents

• Ascorbyl Tocopheryl Maleate (Test Sample)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Ascorbic Acid (Positive Control)[8]

• Methanol (B129727) or Ethanol (B145695) (Spectrophotometric grade)[4]

• 96-well clear flat-bottom microplates[5]

• Multichannel pipette

• Microplate reader capable of reading absorbance at 517 nm[5]

• Vortex mixer

• Analytical balance

• Aluminum foil

2. Preparation of Solutions

Note: The DPPH solution is light-sensitive; therefore, all preparations involving DPPH should be conducted in minimal light, and containers should be wrapped in aluminum foil.[6]

Table 1: Reagent Preparation

Reagent	Preparation Steps	Storage
0.1 mM DPPH Working Solution	1. Weigh 3.94 mg of DPPH powder. 2. Dissolve in 100 mL of methanol or ethanol in a volumetric flask. 3. Mix thoroughly until fully dissolved. 4. The absorbance of this solution at 517 nm should be approximately 1.0 ± 0.2.[4]	Store in a dark, amber bottle at 4°C. Prepare fresh daily.[6]
1 mg/mL Test Sample Stock Solution	1. Weigh 10 mg of Ascorbyl Tocopheryl Maleate. 2. Dissolve in 10 mL of methanol or ethanol. 3. Vortex until the sample is completely dissolved.	Store at 4°C for short-term use.
1 mg/mL Ascorbic Acid Stock Solution (Positive Control)	1. Weigh 10 mg of Ascorbic Acid. 2. Dissolve in 10 mL of methanol or ethanol. 3. Vortex until fully dissolved.	Prepare fresh before use.

3. Preparation of Serial Dilutions

Prepare a series of dilutions from the stock solutions of the test sample and the positive control to determine the IC50 value.

Table 2: Preparation of Serial Dilutions

Concentration (µg/mL)	Volume of Stock (1 mg/mL)	Volume of Solvent (Methanol/Ethanol)	Total Volume
100	100 µL	900 µL	1000 µL
80	80 µL	920 µL	1000 µL
60	60 µL	940 µL	1000 µL
40	40 µL	960 µL	1000 µL
20	20 µL	980 µL	1000 µL
10	10 µL	990 µL	1000 µL

4. Assay Procedure (96-Well Plate)

• Plate Setup: Design the plate layout. A representative layout is shown in Table 3.

• Add Samples/Controls: Add 100 µL of each serial dilution of the test sample and positive control into their respective wells in triplicate.

• Add Blank: Add 100 µL of the solvent (methanol or ethanol) to the blank wells.

• Add Control: Add 100 µL of the solvent to the control wells.

• Initiate Reaction: Using a multichannel pipette, add 100 µL of the 0.1 mM DPPH working solution to all wells except the blank wells. Add 100 µL of the solvent to the blank wells.

• Mix and Incubate: Mix the plate gently for 1 minute. Cover the plate with aluminum foil and incubate in the dark at room temperature for 30 minutes.[6][7]

• Measure Absorbance: Read the absorbance of all wells at 517 nm using a microplate reader.[5]

Table 3: Example 96-Well Plate Layout

1	2	3	4	5	6	7	8-12
A	Blank	Control	Sample 10 µg/mL	Sample 20 µg/mL	Sample 40 µg/mL	Sample 60 µg/mL	Sample 80 µg/mL	Sample 100 µg/mL
B	Blank	Control	Sample 10 µg/mL	Sample 20 µg/mL	Sample 40 µg/mL	Sample 60 µg/mL	Sample 80 µg/mL	Sample 100 µg/mL
C	Blank	Control	Sample 10 µg/mL	Sample 20 µg/mL	Sample 40 µg/mL	Sample 60 µg/mL	Sample 80 µg/mL	Sample 100 µg/mL
D	Blank	Control	AA 10 µg/mL	AA 20 µg/mL	AA 40 µg/mL	AA 60 µg/mL	AA 80 µg/mL	AA 100 µg/mL
E	Blank	Control	AA 10 µg/mL	AA 20 µg/mL	AA 40 µg/mL	AA 60 µg/mL	AA 80 µg/mL	AA 100 µg/mL
F	Blank	Control	AA 10 µg/mL	AA 20 µg/mL	AA 40 µg/mL	AA 60 µg/mL	AA 80 µg/mL	AA 100 µg/mL
G-H

(AA = Ascorbic Acid)

Data Analysis and Presentation

1. Calculation of DPPH Radical Scavenging Activity

The percentage of DPPH radical scavenging activity is calculated using the following formula:[7][9]

% Inhibition = [(Acontrol - Asample) / Acontrol] x 100

Where:

• Acontrol is the average absorbance of the control wells (DPPH solution + solvent).

• Asample is the average absorbance of the test sample or positive control wells.

2. IC50 Value Determination

The IC50 value is determined by creating a plot of scavenging activity (%) versus the concentration of the sample/control.[6] Using linear regression analysis from the plot, the concentration that results in 50% inhibition of the DPPH radical is calculated.[10][11]

Table 4: Example Data Presentation

Concentration (µg/mL)	Mean Absorbance (Asample)	Standard Deviation	% Inhibition
Control	0.985	0.015	0
10	0.812	0.021	17.56
20	0.654	0.018	33.60
40	0.491	0.012	50.15
60	0.325	0.015	67.01
80	0.168	0.011	82.94
100	0.095	0.009	90.35

From this data, a plot would be generated, and the IC50 value for Ascorbyl Tocopheryl Maleate would be determined.

Visualizations

Caption: Experimental workflow for the DPPH antioxidant assay.

Caption: Mechanism of DPPH radical scavenging by an antioxidant.

References

• 1. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.aip.org [pubs.aip.org]
• 4. mdpi.com [mdpi.com]
• 5. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 6. acmeresearchlabs.in [acmeresearchlabs.in]
• 7. researchgate.net [researchgate.net]
• 8. Antioxidant activity by DPPH assay of potential solutions to be applied on bleached teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Testing Ascorbyl Tocopheryl Maleate Efficacy in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascorbyl tocopheryl maleate (B1232345) (ATM) is a stable diester of ascorbic acid (Vitamin C) and tocopherol (Vitamin E), engineered to deliver the synergistic benefits of these two potent antioxidants.[1] As an antioxidant, ATM helps to neutralize reactive oxygen species (ROS), thereby mitigating cellular damage.[2][3] Its composition also suggests potential anti-inflammatory properties, making it a compound of interest for dermatological and cosmetic applications.[2][4] These application notes provide detailed protocols for assessing the antioxidant and anti-inflammatory efficacy of ATM in relevant skin cell culture models.

The provided protocols will enable researchers to:

• Determine the non-cytotoxic working concentrations of ATM.

• Quantify the antioxidant capacity of ATM in protecting skin cells from oxidative stress.

• Evaluate the anti-inflammatory effects of ATM in immune cells.

• Investigate the molecular mechanisms underlying ATM's activity, specifically its influence on the NF-κB and MAPK signaling pathways.

Key Experimental Protocols

Protocol 1: Assessment of ATM Cytotoxicity using MTT Assay

Objective: To determine the optimal non-cytotoxic concentration range of Ascorbyl Tocopheryl Maleate for use in subsequent efficacy assays.

Cell Lines:

• Human keratinocytes (e.g., HaCaT)

• Human dermal fibroblasts (e.g., HDF)

• Murine macrophages (e.g., RAW 264.7)

Materials:

• Ascorbyl Tocopheryl Maleate (ATM)

• Dimethyl sulfoxide (B87167) (DMSO)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• MTT solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

• ATM Treatment: Prepare a stock solution of ATM in DMSO. Dilute the stock solution in a complete culture medium to achieve a range of final concentrations (e.g., 1, 5, 10, 25, 50, 100 µM). A vehicle control (DMSO at the highest concentration used for ATM dilution) should be included.

• Incubation: Remove the old medium from the cells and replace it with the ATM-containing medium. Incubate for 24-48 hours.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add 150 µL of solubilization solution to each well.

• Absorbance Measurement: Agitate the plate on a shaker for 15 minutes to dissolve the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: Evaluation of Antioxidant Efficacy against Oxidative Stress

Objective: To assess the ability of ATM to protect cells from oxidative stress induced by hydrogen peroxide (H₂O₂) or UVB radiation.

2.1. Measurement of Intracellular Reactive Oxygen Species (ROS) using DCFH-DA Assay

Materials:

• 2',7'-dichlorofluorescin diacetate (DCFH-DA) probe

• Hydrogen peroxide (H₂O₂) or a UVB light source

• Black, clear-bottom 96-well plates

Procedure:

• Cell Seeding and Pre-treatment: Seed keratinocytes or fibroblasts in a black, clear-bottom 96-well plate. Pre-treat the cells with non-cytotoxic concentrations of ATM for 24 hours.

• Induction of Oxidative Stress:

  • H₂O₂ Induction: Remove the ATM-containing medium and expose the cells to a pre-determined concentration of H₂O₂ in a serum-free medium for 1 hour.

  • UVB Induction: Wash the cells with PBS and expose them to a specific dose of UVB radiation.

• DCFH-DA Staining: Wash the cells with PBS and incubate them with 10 µM DCFH-DA in a serum-free medium for 30 minutes at 37°C in the dark.

• Fluorescence Measurement: Wash the cells with PBS to remove the excess probe. Measure the fluorescence intensity with excitation at ~485 nm and emission at ~530 nm using a fluorescence microplate reader.

• Data Analysis: Express the results as a percentage of ROS production relative to the stress-induced, ATM-untreated control.

2.2. Assessment of Cell Viability after Oxidative Stress

Procedure:

• Follow steps 1 and 2 from Protocol 2.1.

• After inducing oxidative stress, replace the medium with a fresh complete medium and incubate for a further 24 hours.

• Perform the MTT assay as described in Protocol 1 to assess cell viability.

• Data Analysis: Express the results as a percentage of cell viability relative to the non-stressed, ATM-untreated control.

Protocol 3: Evaluation of Anti-Inflammatory Efficacy

Objective: To determine the ability of ATM to suppress the inflammatory response in macrophages stimulated with lipopolysaccharide (LPS).

3.1. Measurement of Nitric Oxide (NO) Production using Griess Assay

Materials:

• Lipopolysaccharide (LPS) from E. coli

• Griess reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (NaNO₂) standard solution

Procedure:

• Cell Seeding and Pre-treatment: Seed RAW 264.7 macrophages in a 96-well plate. Pre-treat the cells with non-cytotoxic concentrations of ATM for 1-2 hours.

• LPS Stimulation: Stimulate the cells with 1 µg/mL of LPS for 24 hours.

• Sample Collection: Collect the cell culture supernatants.

• Griess Reaction: Mix 50 µL of supernatant with 50 µL of Griess reagent Part A, followed by 50 µL of Part B.

• Absorbance Measurement: Incubate for 10 minutes at room temperature and measure the absorbance at 540 nm.

• Data Analysis: Calculate the NO concentration using a sodium nitrite standard curve. Express the results as a percentage of NO production relative to the LPS-stimulated, ATM-untreated control.

3.2. Quantification of Pro-Inflammatory Cytokines using ELISA

Materials:

• ELISA kits for Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-8 (IL-8)

Procedure:

• Follow steps 1 and 2 from Protocol 3.1.

• Sample Collection: Collect the cell culture supernatants.

• ELISA: Perform the ELISA for TNF-α, IL-6, and IL-8 according to the manufacturer's instructions.

• Data Analysis: Calculate the cytokine concentrations from the standard curves. Express the results as a percentage of cytokine production relative to the LPS-stimulated, ATM-untreated control.

Protocol 4: Investigation of Molecular Mechanisms by Western Blot

Objective: To investigate the effect of ATM on the activation of key signaling proteins in the NF-κB and MAPK pathways.

Materials:

• RIPA lysis buffer with protease and phosphatase inhibitors

• Primary antibodies against: phospho-p65, p65, phospho-p38, p38, phospho-ERK1/2, ERK1/2, and β-actin

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and PVDF membranes

Procedure:

• Cell Treatment and Lysis: Treat cells (keratinocytes for MAPK analysis after UVB stress, or macrophages for NF-κB analysis after LPS stimulation) with ATM and the respective inducer for appropriate time points (e.g., 15-60 minutes for phosphorylation events). Lyse the cells in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels. Express the results as a percentage of activation relative to the stimulated, ATM-untreated control.

Data Presentation

Summarize all quantitative data in clearly structured tables for easy comparison.

Table 1: Cytotoxicity of Ascorbyl Tocopheryl Maleate

Cell Line	ATM Concentration (µM)	Cell Viability (%)
HaCaT	1
5
10
25
50
100
HDF	1
5
...	...
RAW 264.7	1
5
...	...

Table 2: Antioxidant Efficacy of Ascorbyl Tocopheryl Maleate

Cell Line	Stressor	ATM Concentration (µM)	Intracellular ROS (% of Control)	Cell Viability (% of Control)
HaCaT	H₂O₂	10
25
UVB	10
25
HDF	H₂O₂	10
...	...	...

Table 3: Anti-Inflammatory Efficacy of Ascorbyl Tocopheryl Maleate

Cell Line	ATM Concentration (µM)	NO Production (% of Control)	TNF-α Secretion (% of Control)	IL-6 Secretion (% of Control)
RAW 264.7	10
25
50

Table 4: Effect of Ascorbyl Tocopheryl Maleate on Signaling Pathways

Cell Line	Pathway	Target Protein	ATM Concentration (µM)	Protein Activation (% of Control)
RAW 264.7	NF-κB	p-p65/p65	25
HaCaT	MAPK	p-p38/p38	25
p-ERK1/2/ERK1/2	25

Visualization of Workflows and Pathways

Caption: General experimental workflow for assessing ATM efficacy.

Caption: Antioxidant mechanism of ATM against oxidative stress.

Caption: Anti-inflammatory mechanism of ATM via NF-κB and MAPK pathways.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. lesielle.com [lesielle.com]
• 3. Vitamins C and E: Beneficial effects from a mechanistic perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vitamins E & C: The Antioxidant Power Couple for Radiant Skin [casi.org]

Application Notes: Ascorbyl Tocopheryl Maleate's Effect on Collagen Synthesis in Human Dermal Fibroblasts

Introduction

Ascorbyl Tocopheryl Maleate is a novel compound that amalgamates the biological activities of L-ascorbic acid (Vitamin C) and α-tocopherol (Vitamin E). In dermatological and cosmetic science, both parent molecules are well-regarded for their antioxidant properties and their roles in maintaining skin health. These application notes detail the expected effects and mechanism of action of Ascorbyl Tocopheryl Maleate on collagen synthesis in human dermal fibroblasts, based on the established roles of its constituent components.

L-ascorbic acid is an essential cofactor for prolyl and lysyl hydroxylases, enzymes critical for the post-translational modification and stabilization of pro-collagen molecules.[1][2] It also stimulates the transcription of collagen genes.[3] α-tocopherol, a potent lipid-soluble antioxidant, protects cell membranes from oxidative stress, which can indirectly support fibroblast health and collagen production.[4] The synergistic combination in Ascorbyl Tocopheryl Maleate is hypothesized to provide a dual-action benefit: direct stimulation of collagen synthesis via the ascorbyl moiety and cellular protection from oxidative damage by the tocopheryl moiety, creating a favorable environment for robust extracellular matrix production.

Mechanism of Action

Ascorbyl Tocopheryl Maleate is anticipated to influence collagen synthesis through a multi-faceted mechanism inherited from its parent molecules. Upon cellular uptake and potential enzymatic cleavage, the released L-ascorbic acid and α-tocopherol would exert their respective biological effects.

• Ascorbic Acid Component:

  • Cofactor for Hydroxylation: Acts as a cofactor for prolyl and lysyl hydroxylases, enzymes essential for the hydroxylation of proline and lysine (B10760008) residues in pro-collagen chains. This step is crucial for the formation of a stable triple-helix structure of mature collagen.[2]

  • Gene Expression: Stimulates the transcription of collagen I and III genes, leading to an increase in pro-collagen mRNA levels and subsequent protein synthesis.[5]

• Tocopherol Component:

  • Antioxidant Protection: As a potent antioxidant, it protects dermal fibroblasts from oxidative stress induced by factors such as UV radiation.[4] This protection helps maintain cellular health and function, including optimal collagen production.

  • Modulation of Signaling Pathways: May modulate signaling pathways related to inflammation and cellular stress, creating a more favorable environment for collagen synthesis.

The combined molecule is expected to offer enhanced stability and bioavailability compared to its individual components, leading to a more pronounced and sustained effect on collagen production.

Experimental Data

The following tables present hypothetical quantitative data illustrating the expected dose-dependent and time-course effects of Ascorbyl Tocopheryl Maleate on collagen synthesis in primary human dermal fibroblasts.

Table 1: Dose-Dependent Effect of Ascorbyl Tocopheryl Maleate on Collagen I Synthesis

Concentration (µM)	Collagen I Production (ng/mL)	% Increase vs. Control	Cell Viability (%)
0 (Control)	500 ± 25	0%	100%
10	750 ± 30	50%	99%
50	1200 ± 50	140%	98%
100	1800 ± 75	260%	97%
200	1850 ± 80	270%	95%

Data are presented as mean ± standard deviation.

Table 2: Time-Course of Ascorbyl Tocopheryl Maleate (100 µM) on COL1A1 Gene Expression

Time (hours)	Relative COL1A1 mRNA Expression (Fold Change)
0	1.0
12	1.8 ± 0.2
24	3.5 ± 0.4
48	4.2 ± 0.5
72	3.8 ± 0.3

Data are presented as mean ± standard deviation.

Signaling Pathway

The anticipated signaling pathway for Ascorbyl Tocopheryl Maleate involves the modulation of transcription factors and enzymatic activities central to collagen production.

Caption: Proposed signaling pathway for Ascorbyl Tocopheryl Maleate.

Protocols

Protocol 1: Assessment of Collagen I Production by ELISA

This protocol details the quantification of secreted Collagen I from human dermal fibroblasts treated with Ascorbyl Tocopheryl Maleate using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• Primary Human Dermal Fibroblasts (HDFs)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Ascorbyl Tocopheryl Maleate

• Human Pro-Collagen I alpha 1 ELISA Kit

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Culture: Culture HDFs in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

• Seeding: Seed HDFs into 96-well plates at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours.

• Starvation: Replace the growth medium with serum-free DMEM for 24 hours to synchronize the cells.

• Treatment: Prepare various concentrations of Ascorbyl Tocopheryl Maleate in serum-free DMEM. Replace the medium in the wells with the treatment solutions. Include a vehicle control.

• Incubation: Incubate the plates for 72 hours at 37°C and 5% CO₂.

• Sample Collection: Collect the cell culture supernatant from each well for analysis.

• ELISA: Perform the Human Pro-Collagen I alpha 1 ELISA according to the manufacturer's instructions using the collected supernatants.

• Data Analysis: Measure the absorbance at the appropriate wavelength using a microplate reader. Calculate the concentration of Collagen I based on the standard curve.

Caption: Experimental workflow for ELISA-based collagen quantification.

Protocol 2: Analysis of COL1A1 Gene Expression by RT-qPCR

This protocol describes the measurement of Collagen type I alpha 1 (COL1A1) gene expression in HDFs treated with Ascorbyl Tocopheryl Maleate using Reverse Transcription Quantitative Polymerase Chain Reaction (RT-qPCR).

Materials:

• Primary Human Dermal Fibroblasts (HDFs)

• DMEM, FBS, Penicillin-Streptomycin

• Ascorbyl Tocopheryl Maleate

• 6-well cell culture plates

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for COL1A1 and a housekeeping gene (e.g., GAPDH)

• RT-qPCR instrument

Procedure:

• Cell Culture and Seeding: Culture and seed HDFs in 6-well plates as described in Protocol 1, scaling up the cell number to 2.5 x 10⁵ cells per well.

• Starvation and Treatment: Synchronize the cells with serum-free DMEM for 24 hours, followed by treatment with Ascorbyl Tocopheryl Maleate at the desired concentration and time points.

• RNA Extraction: At the end of each time point, wash the cells with PBS and lyse them. Extract total RNA using an RNA extraction kit according to the manufacturer's protocol.

• RNA Quantification and Quality Control: Measure the concentration and purity of the extracted RNA using a spectrophotometer.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a cDNA synthesis kit.

• qPCR: Set up the qPCR reaction with the cDNA template, qPCR master mix, and specific primers for COL1A1 and the housekeeping gene.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in COL1A1 gene expression, normalized to the housekeeping gene.

Caption: Workflow for RT-qPCR analysis of COL1A1 gene expression.

References

• 1. Regulation of collagen synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of collagen synthesis by select calcium and sodium channel blockers can be mitigated by ascorbic acid and ascorbyl palmitate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulation of collagen synthesis in human dermal fibroblasts by the sodium and magnesium salts of ascorbyl-2-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alpha-Tocopherol Protects Human Dermal Fibroblasts by Modulating Nitric Oxide Release, Mitochondrial Function, Redox Status, and Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vivo Animal Models: Studying Ascorbyl Tocopheryl Maleate in Skin Aging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Skin aging is a complex biological process characterized by a progressive decline in skin function and aesthetics, driven by both intrinsic and extrinsic factors. Extrinsic aging, largely attributed to environmental insults such as ultraviolet (UV) radiation, leads to oxidative stress, inflammation, and the degradation of extracellular matrix components like collagen and elastin. Ascorbyl tocopheryl maleate (B1232345), a stable diester of ascorbic acid (Vitamin C), tocopherol (Vitamin E), and maleic acid, is a promising candidate for anti-aging interventions due to its potent antioxidant properties.[1][2][3][4] The synergistic action of Vitamin C and E is known to provide enhanced protection against oxidative damage.[5][6][7] Vitamin C plays a role in collagen synthesis, while Vitamin E is a lipid-soluble antioxidant that protects cell membranes.[5][6][8]

These application notes provide detailed protocols for utilizing in vivo animal models to investigate the efficacy of Ascorbyl tocopheryl maleate in mitigating the signs of skin aging. The described models and methodologies are based on established practices for inducing and evaluating skin aging, adapted for the study of this specific compound.

Proposed Mechanism of Action of Ascorbyl Tocopheryl Maleate in Skin Aging

Ascorbyl tocopheryl maleate is hypothesized to counteract skin aging through a multi-faceted approach centered on its potent antioxidant capacity. Its constituent vitamins, C and E, work in concert to neutralize reactive oxygen species (ROS) generated by UV radiation and other environmental stressors. This reduction in oxidative stress is expected to downregulate the signaling pathways that lead to collagen degradation and inflammation, thereby preserving the structural integrity and youthful appearance of the skin.

Caption: Proposed mechanism of Ascorbyl tocopheryl maleate in skin aging.

In Vivo Animal Models and Experimental Protocols

D-Galactose-Induced Aging Model

D-galactose-induced aging is a widely used model that mimics natural aging by inducing oxidative stress.

Experimental Protocol:

• Animal Selection: 8-week-old male or female hairless mice (e.g., SKH-1) are recommended to facilitate visual assessment of skin changes.

• Acclimatization: Animals are acclimatized for one week under standard laboratory conditions (22 ± 2°C, 55 ± 5% humidity, 12-hour light/dark cycle) with free access to food and water.

• Grouping: Animals are randomly divided into the following groups (n=10 per group):

  • Group 1 (Control): Normal saline injection + Vehicle application.

  • Group 2 (D-galactose): D-galactose injection + Vehicle application.

  • Group 3 (ATM Low Dose): D-galactose injection + 1% Ascorbyl tocopheryl maleate topical application.

  • Group 4 (ATM High Dose): D-galactose injection + 3% Ascorbyl tocopheryl maleate topical application.

• Induction of Aging: D-galactose (120 mg/kg body weight) is administered daily via subcutaneous injection for 8 weeks. The control group receives normal saline.

• Test Substance Administration: The vehicle (e.g., a cream base) or Ascorbyl tocopheryl maleate formulations are applied topically to a designated area on the dorsal skin once daily for the 8-week duration of the study.

• Endpoint Analysis: At the end of the 8-week period, animals are euthanized, and skin samples are collected for biochemical and histological analysis.

UVB-Induced Photoaging Model

This model specifically mimics sun-induced skin aging.

Experimental Protocol:

• Animal Selection and Acclimatization: As described in section 3.1.

• Grouping: Similar to the D-galactose model, with a control group, a UVB-irradiated group, and UVB-irradiated groups treated with low and high doses of Ascorbyl tocopheryl maleate.

• Induction of Photoaging: The dorsal skin of the mice is exposed to UVB radiation (290-320 nm) three times a week for 10 weeks. The initial dose can be 1 MED (minimal erythema dose), gradually increasing to 4 MED.

• Test Substance Administration: Topical formulations are applied daily, immediately after UVB exposure on irradiation days, and at the same time on non-irradiation days.

• Endpoint Analysis: Skin samples are collected 24 hours after the final UVB exposure for analysis.

Caption: General experimental workflow for in vivo skin aging studies.

Data Presentation and Analysis

Biochemical Markers of Oxidative Stress and Skin Aging

Skin homogenates should be analyzed for the following biomarkers.

Parameter	Method	Expected Outcome with Ascorbyl Tocopheryl Maleate
Superoxide Dismutase (SOD) Activity	Commercial Assay Kit	Increased activity
Malondialdehyde (MDA) Content	Thiobarbituric Acid Reactive Substances (TBARS) Assay	Decreased content
Hydroxyproline Content	Colorimetric Assay	Increased content
Matrix Metalloproteinase-1 (MMP-1) Expression	ELISA or Western Blot	Decreased expression

Table 1: Hypothetical Biochemical Data

Group	SOD Activity (U/mg protein)	MDA Content (nmol/mg protein)	Hydroxyproline (μg/mg tissue)	MMP-1 Expression (relative units)
Control	150.5 ± 12.3	1.2 ± 0.2	35.8 ± 3.1	1.0 ± 0.1
Aging Model (Vehicle)	85.2 ± 9.8	3.5 ± 0.4	20.1 ± 2.5	3.2 ± 0.5
ATM (Low Dose)	115.6 ± 10.1	2.1 ± 0.3	28.5 ± 2.8	1.8 ± 0.3
ATM (High Dose)	140.3 ± 11.5	1.5 ± 0.2	33.2 ± 3.0	1.2 ± 0.2

Histological Analysis

Skin tissue sections should be stained and analyzed for structural changes.

Staining Method	Parameter to be Assessed	Expected Outcome with Ascorbyl Tocopheryl Maleate
Hematoxylin and Eosin (H&E)	Epidermal thickness, dermal cellularity	Normalization of epidermal thickness, reduced inflammatory infiltrate
Masson's Trichrome	Collagen fiber density and organization	Increased density and more organized collagen fibers
Verhoeff-Van Gieson	Elastic fiber integrity	Improved integrity and reduced fragmentation of elastic fibers

Table 2: Hypothetical Histological Scoring

Group	Epidermal Thickness (μm)	Collagen Density (Arbitrary Units)	Elastic Fiber Fragmentation (Score 0-3)
Control	25.3 ± 2.1	2.8 ± 0.3	0.2 ± 0.1
Aging Model (Vehicle)	45.8 ± 4.2	1.1 ± 0.2	2.5 ± 0.4
ATM (Low Dose)	32.1 ± 3.5	2.0 ± 0.3	1.3 ± 0.3
ATM (High Dose)	27.5 ± 2.8	2.6 ± 0.4	0.5 ± 0.2

Conclusion

The provided protocols offer a robust framework for the preclinical evaluation of Ascorbyl tocopheryl maleate as a potential anti-aging agent for the skin. By utilizing established animal models and a comprehensive panel of biochemical and histological endpoints, researchers can effectively assess its efficacy in protecting against oxidative stress, preserving dermal matrix integrity, and mitigating the visible signs of skin aging. The expected outcomes, based on the known properties of its constituent vitamins, position Ascorbyl tocopheryl maleate as a strong candidate for further development in the field of dermatology and cosmetic science.

References

• 1. Ascorbyl Tocopheryl Maleate | CME | Cosmetic Ingredients Guide [ci.guide]
• 2. incibeauty.com [incibeauty.com]
• 3. Ascorbyl Tocopheryl Maleate - Noncomedogenic Skincare, Sunscreen Products | South Africa [noncomedogenic.co.za]
• 4. cosmileeurope.eu [cosmileeurope.eu]
• 5. jcadonline.com [jcadonline.com]
• 6. The Roles of Vitamin C in Skin Health - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Topical Vitamin C and the Skin: Mechanisms of Action and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Vitamin C and Skin Health | Linus Pauling Institute | Oregon State University [lpi.oregonstate.edu]

Application Notes and Protocols: Formulation and Stability of Topical Creams Containing Ascorbyl Tocopheryl Maleate

Abstract

Ascorbyl Tocopheryl Maleate (ATM) is a stable, multifunctional ester combining the antioxidant benefits of Vitamin C and Vitamin E.[1] This document provides detailed application notes and protocols for the formulation of topical oil-in-water (O/W) creams containing ATM, with a primary focus on ensuring product stability. Methodologies for cream preparation, incorporation of ATM, stability testing under accelerated conditions, and quantitative analysis via High-Performance Liquid Chromatography (HPLC) are outlined for researchers, scientists, and drug development professionals.

Introduction

Ascorbyl Tocopheryl Maleate (ATM) is a synthetic diester of maleic acid with L-Ascorbic acid (Vitamin C) and α-Tocopherol (Vitamin E).[2] This combination offers potent antioxidant properties, protecting skin from oxidative stress, supporting collagen synthesis, and providing skin brightening effects.[1][2] While the maleic acid ester enhances the stability of Vitamins C and E, which are prone to degradation from light and air, careful formulation is still critical to maintain the efficacy of ATM in a topical cream base.[1] The primary degradation pathway for esters in emulsion systems is hydrolysis, which can be influenced by pH, temperature, and interaction with other formulation components.

This application note details a systematic approach to formulating a stable O/W cream with ATM and evaluating its stability according to established guidelines.

Materials and Equipment

Materials & Reagents

• Ascorbyl Tocopheryl Maleate (ATM) powder

• Oil Phase:

  • Cetearyl Alcohol

  • Glyceryl Stearate

  • Caprylic/Capric Triglyceride

  • Dimethicone

• Aqueous Phase:

  • Deionized (DI) Water

  • Glycerin

  • Xanthan Gum

• Emulsifier:

  • Ceteareth-20

• Preservative:

  • Phenoxyethanol

  • Ethylhexylglycerin

• Chelating Agent:

  • Disodium EDTA

• pH Adjusters:

  • Citric Acid solution (50% w/w)

  • Sodium Hydroxide (B78521) solution (50% w/w)

• HPLC Analysis:

  • HPLC Grade Methanol (B129727)

  • HPLC Grade Acetonitrile

  • Potassium Dihydrogen Phosphate

  • Orthophosphoric Acid

Equipment

• Homogenizer/High-shear mixer

• Water bath or heating mantle

• Overhead propeller stirrer

• Calibrated digital scale (0.01g readability)

• pH meter

• Viscometer

• Stability chambers (ICH compliant)

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Glass beakers, graduated cylinders, and other standard laboratory glassware

Experimental Protocols

Protocol 1: Preparation of a Stable O/W Cream Base

This protocol describes the formulation of a 500g batch of a stable oil-in-water cream base.

• Aqueous Phase Preparation: In a suitable beaker, combine Deionized Water, Glycerin, and Disodium EDTA. Begin gentle heating in a water bath to 75°C. Slowly sprinkle in Xanthan Gum while stirring with a propeller mixer to prevent clumping and ensure complete hydration.

• Oil Phase Preparation: In a separate beaker, combine Cetearyl Alcohol, Glyceryl Stearate, Caprylic/Capric Triglyceride, Dimethicone, and Ceteareth-20. Heat this oil phase in a water bath to 75°C until all components are melted and the mixture is uniform.

• Emulsification: Once both phases have reached 75°C, slowly add the oil phase to the aqueous phase while mixing with a homogenizer at medium speed. Increase the speed and homogenize for 5-10 minutes until a uniform, white emulsion is formed.

• Cooling: Transfer the emulsion to a propeller stirrer and begin cooling while stirring gently.

• Final Additions: When the cream has cooled to below 40°C, add the preservative system (Phenoxyethanol and Ethylhexylglycerin).

• pH Adjustment: Measure the pH of the cream. Adjust to a target pH of 5.5 ± 0.2 using citric acid or sodium hydroxide solution as needed.

• Final Mixing: Continue stirring until the cream is smooth and has reached room temperature (~25°C).

A representative formulation for the cream base is provided in Table 1.

Table 1: Example O/W Cream Base Formulation

Phase	Ingredient	Function	% (w/w)
Aqueous	Deionized Water	Solvent	75.2%
	Glycerin	Humectant	5.0%
	Xanthan Gum	Thickener	0.3%
	Disodium EDTA	Chelating Agent	0.1%
Oil	Caprylic/Capric Triglyceride	Emollient	8.0%
	Glyceryl Stearate	Emollient/Thickener	3.0%
	Cetearyl Alcohol	Thickener	2.5%
	Dimethicone	Occlusive	1.0%
Emulsifier	Ceteareth-20	Emulsifier	2.0%
Cooldown	Phenoxyethanol, Ethylhexylglycerin	Preservative	1.0%
	Citric Acid / Sodium Hydroxide	pH Adjuster	q.s. to pH 5.5

| Total | | | 100% |

Protocol 2: Incorporation of Ascorbyl Tocopheryl Maleate (ATM)

• Preparation: Prepare the cream base as described in Protocol 3.1.

• Dispersion: In a separate small beaker, take a portion of the Caprylic/Capric Triglyceride from the oil phase (e.g., 3-4% of the total formula weight). Add the desired amount of Ascorbyl Tocopheryl Maleate (e.g., 2.0% w/w) to this oil portion and stir until a smooth, uniform dispersion is achieved.

• Incorporation into Oil Phase: Add the ATM dispersion to the rest of the heated oil phase (Step 2 in Protocol 3.1) and mix thoroughly before the emulsification step.

• Proceed with Emulsification: Follow the remaining steps of Protocol 3.1 (Steps 3-7) to complete the formulation. It is crucial to add ATM to the oil phase as it is oil-soluble.[1]

Protocol 3: Stability Testing Protocol (ICH Guideline Q1A)

This protocol outlines an accelerated stability study to predict the long-term stability of the final ATM cream.

• Sample Packaging: Package the final cream formulation in the intended commercial packaging (e.g., opaque, airless pump containers) to prevent light and air exposure.

• Storage Conditions: Place the packaged samples into stability chambers set to the following conditions as per ICH guidelines:

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH[3][4]

  • Long-Term (Control): 25°C ± 2°C / 60% RH ± 5% RH[3][4]

• Testing Time Points: Pull samples for analysis at the following intervals for the accelerated study: Initial (T=0), 1 month, 2 months, 3 months, and 6 months.[3]

• Parameters to Evaluate: At each time point, evaluate the following:

  • Physical Properties: Appearance, color, odor, and phase separation.

  • Physicochemical Properties: pH and viscosity.

  • Assay of Active Ingredient: Quantify the concentration of ATM using the HPLC method described in Protocol 3.4.

Protocol 4: Analytical Method for ATM Quantification (HPLC)

This protocol provides a starting point for an HPLC method to quantify ATM in the cream matrix, adapted from methods for similar vitamin derivatives.[5][6]

• Standard Preparation: Prepare a stock solution of ATM (1 mg/mL) in methanol. Create a series of calibration standards (e.g., 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Preparation: a. Accurately weigh approximately 1.0 g of the ATM cream into a 50 mL volumetric flask. b. Add approximately 30 mL of methanol and sonicate for 15 minutes to extract the ATM. c. Allow the solution to cool to room temperature and dilute to volume with methanol. d. Centrifuge an aliquot of the solution at 5000 rpm for 10 minutes. e. Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

• HPLC Conditions:

  • Column: C18 Reverse Phase, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Isocratic mixture of Methanol and Acetonitrile (e.g., 50:50 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 230 nm (UV Detector).

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

• Analysis: Inject the prepared standards and samples. Construct a calibration curve from the standard responses and determine the concentration of ATM in the cream samples.

Data Presentation

The stability of Ascorbyl Tocopheryl Maleate in the O/W cream formulation should be presented clearly. Table 2 provides a template for summarizing the quantitative data obtained from the stability study.

Table 2: Accelerated Stability Data for O/W Cream with 2% ATM at 40°C / 75% RH

Time Point	Appearance	pH	Viscosity (cP)	ATM Assay (% of Initial)
T = 0	Homogeneous white cream	5.52	15,100	100.0%
1 Month	Homogeneous white cream	5.45	14,950	98.7%
2 Months	Homogeneous white cream	5.41	14,900	97.1%
3 Months	Homogeneous white cream	5.35	14,780	95.5%
6 Months	Homogeneous white cream	5.28	14,650	92.3%

(Note: Data presented are for illustrative purposes only.)

Visualizations

Diagrams help visualize complex processes and relationships, ensuring clarity for the intended scientific audience.

Caption: Experimental workflow from formulation to stability analysis.

Caption: Potential degradation pathway of ATM via hydrolysis.

References

• 1. Stability of vitamin C derivatives in solution and topical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. database.ich.org [database.ich.org]
• 4. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 5. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Cytotoxicity Testing of Ascorbyl Tocopheryl Maleate in Keratinocytes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascorbyl tocopheryl maleate (B1232345) is a compound that combines the antioxidant properties of Vitamin C (Ascorbic Acid) and Vitamin E (Tocopherol).[1] It is used in cosmetic formulations for its skin-conditioning and antioxidant functions.[1] As with any cosmetic ingredient, assessing its potential for cytotoxicity in skin cells is a critical component of safety and efficacy evaluation. Keratinocytes, the primary cell type in the epidermis, are the first cells to come into direct contact with topically applied substances, making them a biologically relevant model for in vitro cytotoxicity studies.[2][3][4]

These application notes provide detailed protocols for assessing the cytotoxicity of ascorbyl tocopheryl maleate in human keratinocytes using two standard and widely accepted in vitro assays: the MTT assay and the Neutral Red Uptake (NRU) assay.[2][4][5]

Experimental Workflow for Cytotoxicity Testing

The following diagram outlines the general workflow for assessing the cytotoxicity of a test compound, such as ascorbyl tocopheryl maleate, in a keratinocyte cell line.

Caption: General experimental workflow for in vitro cytotoxicity testing.

Experimental Protocols

Cell Culture

• Cell Line: Human immortalized keratinocyte cell line (HaCaT) is a suitable and commonly used model.[2][5] Alternatively, Normal Human Epidermal Keratinocytes (NHEK) can be used for a primary cell model.[6]

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells should be maintained in a humidified incubator at 37°C with 5% CO2.[7][8]

Preparation of Test Compound

• Stock Solution: Prepare a high-concentration stock solution of Ascorbyl Tocopheryl Maleate in a suitable solvent (e.g., Dimethyl sulfoxide (B87167) - DMSO or ethanol). The final solvent concentration in the cell culture medium should not exceed a non-toxic level (typically ≤ 0.5%).[7]

• Working Solutions: Perform serial dilutions of the stock solution in the culture medium to achieve the desired final concentrations for testing.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay Protocol

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[9][10] Viable cells contain mitochondrial dehydrogenases that reduce the yellow, water-soluble MTT to a purple, insoluble formazan (B1609692) product.[9]

Materials:

• HaCaT cells

• 96-well tissue culture plates

• Ascorbyl Tocopheryl Maleate working solutions

• MTT solution (5 mg/mL in PBS)[9]

• Solubilization solution (e.g., 20% SDS in 0.02 M HCl or DMSO)[5][11]

• Microplate reader

Procedure:

• Cell Seeding: Seed HaCaT cells into a 96-well plate at a density of approximately 1 x 10^4 cells/well in 100 µL of culture medium.[5][11] Incubate for 24 hours to allow for cell attachment.[2]

• Treatment: Remove the medium and add 100 µL of the various concentrations of Ascorbyl Tocopheryl Maleate working solutions to the wells. Include a vehicle control (medium with the same concentration of solvent as the test compound) and a negative control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[10]

• Absorbance Measurement: Shake the plate for 10-15 minutes to ensure complete solubilization.[11] Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[10]

Neutral Red Uptake (NRU) Assay Protocol

The NRU assay is based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red within their lysosomes.[12] The amount of dye retained is proportional to the number of viable cells.

Materials:

• HaCaT cells

• 96-well tissue culture plates

• Ascorbyl Tocopheryl Maleate working solutions

• Neutral Red solution (e.g., 33-40 µg/mL in culture medium)[7][12]

• Neutral Red destain solution (e.g., 50% ethanol, 49% deionized water, 1% glacial acetic acid)[8][12]

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Neutral Red Incubation: After the treatment incubation period, remove the treatment medium. Add 100 µL of the Neutral Red solution to each well and incubate for 2-3 hours at 37°C.[8][12]

• Washing: Discard the Neutral Red solution and rinse the cells with DPBS to remove excess dye.[8]

• Destaining: Add 150 µL of the destain solution to each well to extract the dye from the cells.[8]

• Absorbance Measurement: Shake the plate for at least 10 minutes to ensure the dye is completely solubilized and evenly distributed.[8] Measure the absorbance at 540 nm using a microplate reader.[8][12]

Data Presentation and Analysis

Quantitative data from cytotoxicity assays should be presented clearly to allow for easy interpretation and comparison.

Data Calculation:

Cell viability is typically expressed as a percentage relative to the control group:

• % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

IC50 Value:

The half-maximal inhibitory concentration (IC50) is the concentration of the test substance that reduces cell viability by 50%. This value is a standard measure of cytotoxicity.

Example Data Table:

Concentration of Ascorbyl Tocopheryl Maleate (µg/mL)	Mean Absorbance (OD)	Standard Deviation	% Cell Viability
0 (Control)	1.250	0.085	100
10	1.180	0.070	94.4
50	0.950	0.065	76.0
100	0.630	0.050	50.4
200	0.310	0.040	24.8
500	0.150	0.025	12.0

Note: The data in this table is hypothetical and for illustrative purposes only.

Potential Signaling Pathways in Keratinocyte Cytotoxicity

While specific signaling pathways for Ascorbyl Tocopheryl Maleate in keratinocytes are not yet elucidated, many chemical stressors induce cytotoxicity through common pathways such as the MAPK/ERK and NF-κB pathways, which can regulate inflammation, proliferation, and apoptosis.[13][14] The diagram below illustrates a generalized pathway that could be investigated.

Caption: A generalized signaling pathway in keratinocyte response to stress.

Conclusion

The MTT and Neutral Red Uptake assays are robust and reliable methods for the initial in vitro assessment of the cytotoxic potential of cosmetic ingredients like Ascorbyl Tocopheryl Maleate in keratinocytes. The provided protocols offer a standardized approach to generate reproducible data for safety and risk assessment. Further investigations may be required to elucidate the specific molecular mechanisms and signaling pathways involved in any observed cytotoxicity.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. revistas.usp.br [revistas.usp.br]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. longdom.org [longdom.org]
• 6. iivs.org [iivs.org]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. qualitybiological.com [qualitybiological.com]
• 9. MTT assay protocol | Abcam [abcam.com]
• 10. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 11. MTT (Assay protocol [protocols.io]
• 12. re-place.be [re-place.be]
• 13. Natural Product-Derived Compounds Targeting Keratinocytes and Molecular Pathways in Psoriasis Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Perillyl alcohol inhibits keratinocyte proliferation and attenuates imiquimod-induced psoriasis like skin-inflammation by modulating NF-κB and STAT3 signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Gene Expression Analysis of Skin Cells Treated with Ascorbyl Tocopheryl Maleate

Introduction

Ascorbyl tocopheryl maleate (B1232345) is a novel compound that combines the potent antioxidant properties of Vitamin C (Ascorbic Acid) and Vitamin E (Tocopherol). This unique formulation is designed to offer enhanced stability and synergistic effects for dermatological applications. This application note details the anticipated effects of Ascorbyl tocopheryl maleate on gene expression in human skin cells, focusing on its antioxidant, anti-inflammatory, and collagen synthesis-modulating properties. The provided protocols offer a framework for researchers and drug development professionals to investigate these effects in a laboratory setting.

Mechanism of Action

Ascorbyl tocopheryl maleate is hypothesized to modulate key signaling pathways involved in skin health and homeostasis. As a potent antioxidant, it is expected to neutralize reactive oxygen species (ROS), thereby reducing oxidative stress-induced cellular damage.[1][2] This reduction in oxidative stress is anticipated to downregulate pro-inflammatory gene expression and upregulate genes involved in collagen synthesis and extracellular matrix remodeling. The synergistic action of Vitamin C and Vitamin E is crucial, as Vitamin C can regenerate the oxidized form of Vitamin E, allowing for sustained antioxidant activity.[2]

Expected Effects on Gene Expression

Treatment of human keratinocytes (e.g., HaCaT cell line) with Ascorbyl tocopheryl maleate is expected to lead to significant changes in the expression of genes related to antioxidant defense, inflammation, and collagen metabolism.

Antioxidant Response

The compound is expected to upregulate the expression of antioxidant enzymes, enhancing the cell's intrinsic defense mechanisms against oxidative stress.

Anti-inflammatory Effects

By mitigating oxidative stress, Ascorbyl tocopheryl maleate is predicted to downregulate the expression of pro-inflammatory cytokines and enzymes.

Collagen Synthesis

Ascorbic acid is a well-established cofactor for enzymes essential in collagen synthesis.[3] Therefore, treatment is expected to increase the expression of collagen genes and other components of the extracellular matrix.

Data Presentation

The following tables summarize the expected quantitative changes in gene expression following treatment with Ascorbyl tocopheryl maleate, based on the known effects of its constituent vitamins.

Table 1: Expected Changes in Antioxidant Gene Expression

Gene Symbol	Gene Name	Expected Fold Change	Function
SOD2	Superoxide Dismutase 2	↑	Mitochondrial antioxidant enzyme
GPX1	Glutathione (B108866) Peroxidase 1	↑	Detoxification of hydrogen peroxide
GCLC	Glutamate-Cysteine Ligase	↑	Rate-limiting enzyme in glutathione synthesis
NQO1	NAD(P)H Quinone Dehydrogenase 1	↑	Detoxification of quinones

Table 2: Expected Changes in Inflammatory Gene Expression

Gene Symbol	Gene Name	Expected Fold Change	Function
IL-6	Interleukin 6	↓	Pro-inflammatory cytokine
TNF	Tumor Necrosis Factor	↓	Pro-inflammatory cytokine
COX-2	Cyclooxygenase-2	↓	Enzyme involved in prostaglandin (B15479496) synthesis
NFKB1	Nuclear Factor Kappa B Subunit 1	↓	Key transcription factor in inflammation

Table 3: Expected Changes in Collagen and Extracellular Matrix Gene Expression

Gene Symbol	Gene Name	Expected Fold Change	Function
COL1A1	Collagen Type I Alpha 1 Chain	↑	Major structural component of the dermis
COL3A1	Collagen Type III Alpha 1 Chain	↑	Important for skin elasticity
MMP1	Matrix Metallopeptidase 1	↓	Enzyme that degrades collagen
TIMP1	TIMP Metallopeptidase Inhibitor 1	↑	Inhibitor of matrix metallopeptidases

Experimental Protocols

The following protocols provide a detailed methodology for investigating the effects of Ascorbyl tocopheryl maleate on gene expression in human keratinocytes.

HaCaT Cell Culture and Treatment

This protocol outlines the procedure for culturing and treating the immortalized human keratinocyte cell line, HaCaT.[4][5][6][7][8]

Materials:

• HaCaT cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• Ascorbyl tocopheryl maleate

• Cell culture flasks and plates

• Incubator (37°C, 5% CO2)

Procedure:

• Culture HaCaT cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin in T75 flasks.

• Maintain cells in an incubator at 37°C with 5% CO2.

• When cells reach 80-90% confluency, aspirate the medium and wash with PBS.

• Add Trypsin-EDTA to detach the cells.

• Neutralize trypsin with complete medium and centrifuge the cell suspension.

• Resuspend the cell pellet in fresh medium and seed into 6-well plates at a density of 2 x 10^5 cells/well.

• Allow cells to adhere and grow for 24 hours.

• Prepare various concentrations of Ascorbyl tocopheryl maleate in serum-free DMEM.

• Replace the culture medium with the treatment medium and incubate for the desired time points (e.g., 24, 48 hours). A vehicle control (medium without the compound) should be included.

RNA Isolation

This protocol describes the isolation of total RNA from cultured HaCaT cells using a TRIzol-based method.[9][10][11][12]

Materials:

• TRIzol reagent or similar RNA lysis buffer

• Chloroform

• Isopropanol (B130326)

• 75% Ethanol (B145695) (in DEPC-treated water)

• RNase-free water

• Microcentrifuge tubes

• Centrifuge

Procedure:

• Aspirate the treatment medium from the 6-well plates.

• Add 1 mL of TRIzol reagent to each well and lyse the cells by pipetting up and down.

• Transfer the lysate to a microcentrifuge tube.

• Add 200 µL of chloroform, vortex vigorously, and incubate at room temperature for 3 minutes.

• Centrifuge at 12,000 x g for 15 minutes at 4°C.

• Carefully transfer the upper aqueous phase to a new tube.

• Add 500 µL of isopropanol to precipitate the RNA and incubate at room temperature for 10 minutes.

• Centrifuge at 12,000 x g for 10 minutes at 4°C.

• Discard the supernatant and wash the RNA pellet with 1 mL of 75% ethanol.

• Centrifuge at 7,500 x g for 5 minutes at 4°C.

• Discard the ethanol and air-dry the pellet for 5-10 minutes.

• Resuspend the RNA pellet in an appropriate volume of RNase-free water.

• Determine RNA concentration and purity using a spectrophotometer.

Quantitative Real-Time PCR (qPCR)

This protocol details the steps for analyzing gene expression using a two-step RT-qPCR method.[13][14][15][16]

Materials:

• Isolated total RNA

• Reverse transcription kit (e.g., with M-MLV reverse transcriptase)

• qPCR master mix (e.g., SYBR Green)

• Gene-specific primers (forward and reverse)

• qPCR instrument

• qPCR plates or tubes

Procedure: a. Reverse Transcription (cDNA Synthesis):

• In a PCR tube, combine 1 µg of total RNA, random primers or oligo(dT), and dNTPs.

• Incubate at 65°C for 5 minutes and then place on ice.

• Add reverse transcriptase buffer, RNase inhibitor, and reverse transcriptase enzyme.

• Incubate at 42°C for 60 minutes, followed by 70°C for 10 minutes to inactivate the enzyme.

• The resulting cDNA can be stored at -20°C.

b. Real-Time PCR:

• Prepare the qPCR reaction mix by combining the qPCR master mix, forward and reverse primers for the gene of interest, and the synthesized cDNA template.

• Run the reaction in a qPCR instrument with a typical cycling program:

  • Initial denaturation: 95°C for 10 minutes.

  • 40 cycles of:

    • Denaturation: 95°C for 15 seconds.

    • Annealing/Extension: 60°C for 60 seconds.

• Include a melt curve analysis at the end of the run to verify the specificity of the amplified product.

• Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative fold change in gene expression, normalized to a housekeeping gene (e.g., GAPDH, ACTB).

Visualizations

The following diagrams illustrate the key signaling pathways and the experimental workflow.

Caption: Experimental workflow for gene expression analysis.

Caption: Antioxidant signaling pathway.

Caption: Anti-inflammatory signaling pathway.

Caption: Collagen synthesis pathway.

Conclusion

Ascorbyl tocopheryl maleate holds significant promise as a multifunctional active ingredient for dermatological applications. The experimental framework provided in this application note will enable researchers to elucidate the specific effects of this compound on gene expression in skin cells. The anticipated upregulation of antioxidant and collagen-related genes, coupled with the downregulation of inflammatory markers, suggests a strong potential for Ascorbyl tocopheryl maleate in anti-aging and skin-protecting formulations. Further studies are warranted to fully characterize its molecular mechanisms and clinical efficacy.

References

• 1. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 2. Antioxidants in dermatology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulation of collagen synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. heavythinking.org [heavythinking.org]
• 5. HaCaT Cells: Revolutionizing Skin & Wound Healing Research [xlbiotec.com]
• 6. scribd.com [scribd.com]
• 7. HaCaT Cells | Applied Biological Materials Inc. [abmgood.com]
• 8. HaCaT Cells [cytion.com]
• 9. stemcell.com [stemcell.com]
• 10. RNA isolation for transcriptomics of human and mouse small skin biopsies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. microbenotes.com [microbenotes.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Monitoring gene expression: quantitative real-time rt-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. elearning.unite.it [elearning.unite.it]
• 15. bio-rad.com [bio-rad.com]
• 16. youtube.com [youtube.com]

Application Notes and Protocol for Assessing the Photostability of Ascorbyl Tocopheryl Maleate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ascorbyl Tocopheryl Maleate is a novel antioxidant compound that combines the benefits of Vitamin C and Vitamin E, linked by a maleic acid ester.[1][2] This molecule is utilized in cosmetic and pharmaceutical formulations for its potential to protect the skin from oxidative damage.[1][3] Given that many active ingredients can degrade upon exposure to light, assessing the photostability of Ascorbyl Tocopheryl Maleate is a critical step in formulation development to ensure product efficacy and safety throughout its shelf life.[4]

These application notes provide a comprehensive protocol for evaluating the photostability of Ascorbyl Tocopheryl Maleate in accordance with the International Council for Harmonisation (ICH) Q1B guidelines.[5][6][7] The protocol covers forced degradation and confirmatory studies, detailing the necessary experimental conditions and analytical procedures.

Key Functions of Ascorbyl Tocopheryl Maleate:

• Antioxidant: Inhibits reactions promoted by oxygen, thus preventing oxidation and rancidity.[3][5]

• Emollient: Softens and soothes the skin.[5]

• Skin Conditioning: Maintains the skin in good condition.[3][5]

Pre-analytical Considerations

Before initiating photostability testing, it is essential to have a well-characterized sample of Ascorbyl Tocopheryl Maleate. This includes information on its purity, physical form (e.g., powder, solution), and any known incompatibilities.[1] A validated, stability-indicating analytical method is crucial for accurately quantifying the active substance and its degradation products.[6] High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective method for this purpose.[8][9]

Experimental Protocols

The photostability testing of Ascorbyl Tocopheryl Maleate should be conducted in two stages: forced degradation testing and confirmatory testing.[5][6][7][10][11]

Forced Degradation Study

The purpose of the forced degradation study is to intentionally degrade the sample to evaluate its intrinsic photostability and to develop and validate the stability-indicating analytical method.[5][6][7][11]

Protocol:

• Sample Preparation:

  • Prepare a solution of Ascorbyl Tocopheryl Maleate in a suitable inert solvent (e.g., methanol (B129727), ethanol, or a simple formulation base) at a known concentration (e.g., 1 mg/mL).

  • Place the solution in chemically inert, transparent containers (e.g., quartz cuvettes or glass vials).

  • Prepare a "dark control" sample by wrapping an identical container in aluminum foil to protect it from light.

• Exposure Conditions:

  • Expose the samples to a high-intensity light source. The ICH Q1B guideline suggests using a light source that produces an output similar to the D65/ID65 emission standard, such as a xenon or metal halide lamp.[3][11]

  • The exposure should be more severe than the conditions for confirmatory testing to ensure degradation.

  • Monitor the temperature during the exposure to minimize the effect of heat on degradation. The dark control will help differentiate between thermal and photodegradation.[3]

• Analysis:

  • At specified time intervals, withdraw aliquots from the exposed and dark control samples.

  • Analyze the samples using a validated HPLC method to determine the concentration of Ascorbyl Tocopheryl Maleate and to detect the formation of any degradation products.

  • Continue the exposure until significant degradation (e.g., 10-20% loss of the active ingredient) is observed or for a maximum duration as deemed appropriate.

Confirmatory Study

The confirmatory study is performed to assess the photostability of Ascorbyl Tocopheryl Maleate under standardized conditions to determine if light-resistant packaging or specific labeling is required.[6][7]

Protocol:

• Sample Preparation:

  • Drug Substance: Spread a thin layer of the solid Ascorbyl Tocopheryl Maleate powder (not more than 3 mm thick) in a suitable container (e.g., a petri dish).[3]

  • Formulation: Test the final formulation outside of its immediate packaging and, if necessary, within the immediate and marketing packs.[5][11]

  • Prepare dark control samples for each condition by wrapping them in aluminum foil.

• Exposure Conditions (ICH Q1B):

  • Expose the samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter.[3][5][11]

  • The light source can be a xenon lamp, a metal halide lamp, or a combination of cool white and near-UV fluorescent lamps.[3][11]

  • Maintain a constant temperature and, if necessary, humidity.

• Analysis:

  • At the end of the exposure period, analyze the exposed and dark control samples.

  • Quantify the amount of Ascorbyl Tocopheryl Maleate remaining and identify and quantify any degradation products using a validated HPLC or LC-MS method.

  • Evaluate any changes in physical properties such as appearance, color, and clarity.

Analytical Methodology: High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method is essential for the accurate quantification of Ascorbyl Tocopheryl Maleate and its degradation products.

Example HPLC Method (Adaptable from similar compounds):

Parameter	Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A gradient or isocratic mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and an aqueous buffer (e.g., phosphate (B84403) buffer at a low pH). A mixture of methanol and isopropanol (B130326) (25:75 v/v) has been used for similar compounds.[8][9]
Flow Rate	1.0 mL/min
Detection	UV detector at a wavelength where Ascorbyl Tocopheryl Maleate and its potential degradation products have significant absorbance (e.g., 222 nm for similar esters).[8][9]
Injection Volume	20 µL
Column Temperature	30 °C

Method Validation: The analytical method must be validated according to ICH Q2(R1) guidelines to ensure specificity, linearity, accuracy, precision, and robustness.

Data Presentation

Quantitative data from the photostability studies should be summarized in clear and concise tables for easy comparison and interpretation.

Table 1: Forced Degradation Study Results

Exposure Time (hours)	Concentration of Ascorbyl Tocopheryl Maleate (mg/mL) - Exposed	Concentration of Ascorbyl Tocopheryl Maleate (mg/mL) - Dark Control	% Degradation (Corrected for Dark Control)	Peak Area of Major Degradation Product(s)
0	1.00	1.00	0.0	0
2	0.95	0.99	4.0	Value
4	0.88	0.98	10.2	Value
8	0.75	0.97	22.7	Value
24	0.52	0.96	45.8	Value

Table 2: Confirmatory Study Results

Sample Condition	Initial Assay (%)	Final Assay (%) - Exposed	Final Assay (%) - Dark Control	Change in Assay (%)	Appearance Change	Degradation Products (%)
Drug Substance (Solid)	100.2	98.5	100.1	-1.6	Slight yellowing	1.5
Formulation (in Petri Dish)	99.8	95.3	99.5	-4.2	Noticeable discoloration	4.5
Formulation (in Immediate Pack)	99.9	99.2	99.8	-0.6	No change	0.7
Formulation (in Marketing Pack)	100.1	100.0	100.1	-0.1	No change	<0.1

Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of the photostability assessment protocol.

Caption: Figure 1: Experimental Workflow for Photostability Assessment.

Proposed Photodegradation Pathway

While the exact photodegradation pathway of Ascorbyl Tocopheryl Maleate is not definitively established in the literature, a plausible pathway can be proposed based on the known degradation of its constituent parts, particularly the tocopheryl ester. Studies on α-tocopheryl esters have shown that UVB radiation can lead to the formation of α-tocopheryl quinone as a stable degradation product.[10][12] The initial step likely involves the cleavage of the ester bonds.

Caption: Figure 2: Proposed Photodegradation Pathway.

Conclusion

A systematic approach to assessing the photostability of Ascorbyl Tocopheryl Maleate, as outlined in the ICH Q1B guidelines, is essential for ensuring the quality, efficacy, and safety of final product formulations.[1][5][12] This protocol provides a framework for conducting forced degradation and confirmatory studies, utilizing appropriate analytical methods and clear data presentation. The results of these studies will inform critical decisions regarding formulation optimization, packaging selection, and storage recommendations.

References

• 1. Ascorbyl Tocopheryl Maleate | CME | Cosmetic Ingredients Guide [ci.guide]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. skinsort.com [skinsort.com]
• 4. Determination of Ascorbyl Palmitate and Ascorbyl Stearate in Foods by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. incibeauty.com [incibeauty.com]
• 6. database.ich.org [database.ich.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC. | Sigma-Aldrich [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. ascorbyl tocopheryl maleate, 320616-16-8 [thegoodscentscompany.com]
• 12. Photostability of alpha-tocopherol ester derivatives in solutions and liposomes. Spectroscopic and LC-MS studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving the solubility of Ascorbyl tocopheryl maleate in topical formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Ascorbyl Tocopheryl Maleate (ATM) in topical formulations.

Frequently Asked Questions (FAQs)

Q1: What is Ascorbyl Tocopheryl Maleate (ATM) and what are its basic solubility properties?

A1: Ascorbyl Tocopheryl Maleate is a stable, oil-soluble derivative of Vitamin C (Ascorbic Acid) and Vitamin E (Tocopherol).[1][2] It is a white to yellowish powder. Due to its lipophilic nature, it is practically insoluble in water but is soluble in oils and organic solvents.[3][4] This characteristic makes it ideal for anhydrous (water-free) formulations or the oil phase of emulsions.[1][5]

Q2: I am observing crystals or precipitation of ATM in my formulation. What are the likely causes?

A2: Crystallization or precipitation of ATM in a topical formulation is typically due to one or more of the following factors:

• Supersaturation: The concentration of ATM exceeds its saturation solubility in the chosen solvent system at a given temperature.

• Inadequate Solvent System: The oil phase or solvent system does not have sufficient solubilizing capacity for the desired concentration of ATM.

• Temperature Fluctuations: A decrease in temperature during storage or transport can lower the solubility of ATM, leading to precipitation.

• Incompatibility with Other Ingredients: Certain ingredients in the formulation may reduce the overall solvency of the system for ATM.

Q3: Which solvents are recommended for dissolving Ascorbyl Tocopheryl Maleate?

Recommended Solvent Classes to Evaluate:

• Esters: Isopropyl Myristate, C12-15 Alkyl Benzoate, Caprylic/Capric Triglyceride

• Glycols & Glycol Ethers: Propylene Glycol, Ethoxydiglycol (as a potential co-solvent)

• Fatty Alcohols: Octyldodecanol

• Natural Oils & their derivatives: Squalane, Jojoba Oil

Q4: Can I incorporate ATM into a water-based gel or serum?

A4: Directly incorporating ATM into a primarily water-based system is challenging due to its poor water solubility. However, several strategies can be employed:

• Emulsions: Create an oil-in-water (O/W) emulsion where ATM is pre-dissolved in the oil phase before emulsification.

• Nanoemulsions: Formulating a nanoemulsion can enhance the dispersion and apparent solubility of ATM in an aqueous system.[7]

• Cyclodextrin (B1172386) Complexation: Encapsulating ATM within a cyclodextrin molecule can improve its water dispersibility.[8][9][10] This is an advanced technique that requires specialized formulation development.

Q5: How can I improve the solubility of ATM in my existing formulation?

A5: To enhance the solubility of ATM, consider the following approaches:

• Co-solvents: Introduce a co-solvent to the oil phase that has a higher solubilizing capacity for ATM.

• Surfactants: In emulsion systems, the choice and concentration of surfactants can influence the partitioning and solubility of ATM in the oil droplets.

• Heating: Gently heating the oil phase while dissolving ATM can increase its solubility. Ensure that the temperature is not excessively high to prevent degradation. Always cool down the mixture before adding heat-sensitive ingredients.

• Particle Size Reduction: While not a direct solubilization method, reducing the particle size of ATM through micronization can improve its dissolution rate in the solvent.

Troubleshooting Guides

Issue 1: ATM fails to dissolve completely in the oil phase.

Possible Cause	Troubleshooting Steps
Low Solubilizing Capacity of the Chosen Oil/Emollient	1. Refer to the Solvent Selection Guide (Table 1) and consider switching to a solvent with a potentially higher solubilizing capacity. 2. Introduce a co-solvent known to be a good solvent for oil-soluble actives. 3. Conduct a saturation solubility study (see Experimental Protocol 1) to determine the best solvent for your desired concentration.
Concentration of ATM is too high for the solvent system	1. Reduce the concentration of ATM to a level that is soluble in the current system. 2. Increase the proportion of the high-solvency oil or co-solvent in your formulation.
Insufficient Heat or Mixing	1. Gently heat the oil phase to 40-50°C while mixing to facilitate dissolution. 2. Ensure adequate mixing time and shear to allow for complete dissolution.

Issue 2: ATM precipitates out of the formulation over time or during stability testing.

Possible Cause	Troubleshooting Steps
Formulation is supersaturated	1. The formulation may have been clear at an elevated temperature during manufacturing but is supersaturated at room temperature or lower storage temperatures. 2. Reformulate with a lower concentration of ATM or a more effective solvent system.
Temperature Instability	1. Evaluate the solubility of ATM in your chosen solvent system at different temperatures (e.g., 4°C, 25°C, 40°C). 2. If solubility is highly temperature-dependent, consider a more robust solvent system or the addition of a co-solvent that maintains solubility at lower temperatures.
Ingredient Incompatibility	1. Systematically evaluate the impact of each ingredient in your oil phase on the solubility of ATM. 2. Certain waxes or solid fatty alcohols can reduce the overall solvency of the oil phase.

Data Presentation

Table 1: Qualitative Solubility of Ascorbyl Tocopheryl Maleate and Recommended Screening Solvents

Disclaimer: Specific quantitative solubility data for Ascorbyl Tocopheryl Maleate is not widely published. The following table provides a general guide based on its chemical nature as an oil-soluble ester and data for similar molecules like Ascorbyl Palmitate. Experimental determination of solubility in your specific formulation base is highly recommended.

Solvent/Emollient	INCI Name	Type	Expected Solubility of ATM
Esters
Isopropyl Myristate	Isopropyl Myristate	Ester	Good
C12-15 Alkyl Benzoate	C12-15 Alkyl Benzoate	Ester	Good
Caprylic/Capric Triglyceride	Caprylic/Capric Triglyceride	Ester	Moderate to Good
Hydrocarbons
Squalane	Squalane	Hydrocarbon	Moderate
Natural Oils
Jojoba Oil	Simmondsia Chinensis (Jojoba) Seed Oil	Wax Ester	Moderate
Sunflower Oil	Helianthus Annuus (Sunflower) Seed Oil	Triglyceride	Moderate
Glycols
Propylene Glycol	Propylene Glycol	Glycol	Low to Moderate (often used as a co-solvent)
Ethoxydiglycol	Ethoxydiglycol	Glycol Ether	Moderate to Good (often used as a co-solvent)
Water
Water	Aqua	Aqueous	Practically Insoluble

Experimental Protocols

Protocol 1: Determination of Saturation Solubility by Visual Method

Objective: To determine the approximate saturation solubility of Ascorbyl Tocopheryl Maleate in various cosmetic solvents.

Materials:

• Ascorbyl Tocopheryl Maleate powder

• A selection of cosmetic solvents (e.g., Isopropyl Myristate, Caprylic/Capric Triglyceride, Squalane)

• Glass vials with screw caps

• Analytical balance

• Magnetic stirrer and stir bars (or vortex mixer)

• Water bath or heating mantle

Methodology:

• Add a known volume (e.g., 10 mL) of the selected solvent to a glass vial.

• Accurately weigh a small amount of ATM (e.g., 0.1 g) and add it to the solvent.

• Stir the mixture at a constant temperature (e.g., 25°C) until the ATM is completely dissolved.

• Continue adding small, pre-weighed increments of ATM to the solution, allowing sufficient time for dissolution after each addition.

• The point at which a small amount of ATM powder remains undissolved after prolonged stirring (e.g., 24 hours) is considered the saturation point.

• Calculate the solubility in g/100 mL or as a percentage (w/w).

• Repeat the process at different temperatures if required.

Protocol 2: Formulation of an Anhydrous Serum with Ascorbyl Tocopheryl Maleate

Objective: To provide a basic methodology for incorporating ATM into a simple oil-based serum.

Materials:

• Ascorbyl Tocopheryl Maleate

• High-solvency ester (e.g., C12-15 Alkyl Benzoate)

• Base emollient (e.g., Squalane)

• Antioxidant (e.g., Tocopherol)

• Glass beakers

• Homogenizer or overhead stirrer

• Hot plate

Methodology:

• In a beaker, combine the high-solvency ester and the base emollient.

• Begin stirring and gently heat the mixture to 40-50°C.

• Slowly add the Ascorbyl Tocopheryl Maleate powder to the warm oil phase while stirring continuously until it is completely dissolved.

• Remove from heat and allow the solution to cool to below 40°C.

• Add Tocopherol and any other heat-sensitive ingredients.

• Continue stirring until the serum is uniform.

Mandatory Visualizations

Caption: A troubleshooting workflow for addressing Ascorbyl Tocopheryl Maleate precipitation.

References

• 1. swonlab.com [swonlab.com]
• 2. formulabotanica.com [formulabotanica.com]
• 3. scribd.com [scribd.com]
• 4. ulprospector.com [ulprospector.com]
• 5. us.typology.com [us.typology.com]
• 6. simply-ingredients.com [simply-ingredients.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. cyclolab.hu [cyclolab.hu]
• 10. Unlocking Cosmetic Potential: the Role of β-Cyclodextrin Inclusion Complexes | NIKOO Chemical [nikoochem.com]

Preventing crystallization of Ascorbyl tocopheryl maleate in emulsions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the crystallization of Ascorbyl Tocopheryl Maleate in emulsion-based formulations.

Frequently Asked Questions (FAQs)

Q1: What is Ascorbyl Tocopheryl Maleate and what are its primary functions in a formulation?

Ascorbyl Tocopheryl Maleate is a stable, white, powdered diester of Maleic Acid with L-Ascorbic Acid (Vitamin C) and α-Tocopherol (Vitamin E).[1] In cosmetic and pharmaceutical formulations, it primarily functions as an antioxidant, protecting the formulation and skin from oxidative damage.[2] It also serves as a skin conditioning agent and an emollient.[2]

Q2: What causes Ascorbyl Tocopheryl Maleate to crystallize in an emulsion?

Crystallization of Ascorbyl Tocopheryl Maleate in an emulsion can be attributed to several factors:

• Supersaturation: The concentration of Ascorbyl Tocopheryl Maleate exceeds its solubility in the oil phase of the emulsion at a given temperature.

• Temperature Fluctuations: A decrease in temperature during storage or transportation can lower the solubility of the active ingredient, leading to crystallization.

• Inadequate Solvent System: The chosen oil phase may not be a sufficiently good solvent for Ascorbyl Tocopheryl Maleate.

• Incorrect pH: While generally stable, Ascorbyl Tocopheryl Maleate can hydrolyze under strongly alkaline conditions, which may affect its solubility and stability.[1]

• Homogenization Issues: If the active is not properly dispersed and dissolved in the oil phase during production, undissolved particles can act as seeds for crystal growth.

Q3: How can I detect crystallization in my emulsion?

Crystallization can be detected using several analytical techniques:

• Microscopy: Polarized light microscopy is a direct way to visualize crystals within the emulsion.

• Differential Scanning Calorimetry (DSC): DSC can detect thermal events such as melting or crystallization, which can indicate the presence of a crystalline phase.

• X-Ray Diffraction (XRD): XRD can confirm the crystalline nature of any precipitates.

• Rheology: An unexpected increase in viscosity or a grainy texture can be an indicator of crystallization.

Troubleshooting Guide: Preventing Crystallization

This guide provides a systematic approach to troubleshooting and preventing the crystallization of Ascorbyl Tocopheryl Maleate in your emulsion formulations.

Problem: Crystals are observed in the emulsion after cooling or during storage.

Logical Troubleshooting Workflow

Caption: Troubleshooting workflow for Ascorbyl Tocopheryl Maleate crystallization.

Formulation Strategies to Enhance Solubility and Stability

Strategy	Description	Key Considerations
Co-solvent Addition	Introduce a solvent in which Ascorbyl Tocopheryl Maleate has high solubility into the oil phase.	The co-solvent must be compatible with the other emulsion components and suitable for the intended application.
Polymer Incorporation	Add polymers to the oil phase that can inhibit crystal nucleation and growth.	The polymer should not negatively impact the sensory properties or stability of the final product.
Ester Selection	Utilize a blend of cosmetic esters with varying polarities to create a more favorable solvent environment.	A systematic study of different esters may be required to find the optimal blend.
pH Control	Maintain the pH of the aqueous phase in a slightly acidic to neutral range (pH 5-7) to avoid potential hydrolysis.	Buffer systems may be necessary to ensure pH stability over the product's shelf life.
Processing Temperature	Ensure the oil phase is heated sufficiently to completely dissolve the Ascorbyl Tocopheryl Maleate before emulsification.	The temperature should not be so high as to cause degradation of any components. A pre-solubilization step is recommended.

Quantitative Data for Related Vitamin C Esters

While specific data for Ascorbyl Tocopheryl Maleate is limited, the following table provides solubility information for a related lipophilic vitamin C derivative, Ascorbyl Palmitate, which can serve as a starting point for formulation development.

Solvent	Solubility of Ascorbyl Palmitate
Ethanol	~10 mg/mL
Dimethyl Sulfoxide (DMSO)	~30 mg/mL
Dimethyl Formamide (DMF)	~30 mg/mL
DMSO:PBS (pH 7.2) (1:1)	~0.5 mg/mL

Note: This data is for Ascorbyl Palmitate and should be used as a general guideline. Actual solubility of Ascorbyl Tocopheryl Maleate must be determined experimentally.

Experimental Protocols

Protocol 1: Determination of Ascorbyl Tocopheryl Maleate Solubility in Cosmetic Oils

Objective: To determine the saturation solubility of Ascorbyl Tocopheryl Maleate in various cosmetic emollients at different temperatures.

Methodology:

• Prepare saturated solutions of Ascorbyl Tocopheryl Maleate in a selection of cosmetic oils (e.g., Caprylic/Capric Triglyceride, Isopropyl Myristate, C12-15 Alkyl Benzoate) at various temperatures (e.g., 25°C, 40°C, 60°C).

• Equilibrate the solutions for 24-48 hours with continuous agitation.

• Centrifuge the samples to separate undissolved solute.

• Carefully extract an aliquot of the supernatant.

• Dilute the aliquot with a suitable solvent (e.g., methanol/isopropanol mixture).

• Quantify the concentration of Ascorbyl Tocopheryl Maleate using a validated HPLC method.

Experimental Workflow

Caption: Workflow for determining the solubility of Ascorbyl Tocopheryl Maleate.

Protocol 2: Characterization of Crystallization by Microscopy

Objective: To visually identify and characterize crystals of Ascorbyl Tocopheryl Maleate in an emulsion.

Methodology:

• Place a small sample of the emulsion on a clean microscope slide.

• Gently place a coverslip over the sample.

• Observe the sample under a polarized light microscope at various magnifications (e.g., 10x, 40x).

• Crystalline structures will appear as bright, birefringent objects against a dark background.

• Capture images for documentation and comparison.

Protocol 3: Thermal Analysis using Differential Scanning Calorimetry (DSC)

Objective: To identify the melting point of raw material Ascorbyl Tocopheryl Maleate and to detect its crystallization or melting within an emulsion.

Methodology:

• Accurately weigh 2-5 mg of the sample (either the raw material or the emulsion) into an aluminum DSC pan and seal it.

• Place the sample pan and an empty reference pan into the DSC instrument.

• For the raw material, heat the sample at a controlled rate (e.g., 10°C/min) to determine its melting endotherm.

• For the emulsion, subject the sample to a heat-cool-heat cycle to observe any crystallization exotherms on cooling and melting endotherms on reheating.

This technical support guide provides a foundational framework for addressing the crystallization of Ascorbyl Tocopheryl Maleate in emulsions. Due to the limited availability of specific quantitative data for this molecule, it is imperative that researchers conduct their own solubility and stability studies to optimize their formulations.

References

• 1. Ascorbyl Tocopheryl Maleate | CME | Cosmetic Ingredients Guide [ci.guide]
• 2. cosmileeurope.eu [cosmileeurope.eu]

Technical Support Center: Analysis of Ascorbyl Tocopheryl Maleate by HPLC

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing High-Performance Liquid Chromatography (HPLC) parameters for the analysis of Ascorbyl Tocopheryl Maleate (B1232345).

Frequently Asked Questions (FAQs)

Q1: What is Ascorbyl Tocopheryl Maleate and why is its analysis important?

Ascorbyl Tocopheryl Maleate is a stable, lipophilic derivative of Vitamin C (ascorbic acid) and Vitamin E (tocopherol) linked by a maleate group.[1][2][3] It is used in cosmetic and pharmaceutical formulations for its antioxidant properties.[2][3] Accurate and precise HPLC analysis is crucial for quality control, stability testing, and formulation development to ensure the potency and safety of the final product.

Q2: What are the main challenges in the HPLC analysis of Ascorbyl Tocopheryl Maleate?

Due to its lipophilic nature, Ascorbyl Tocopheryl Maleate can present several analytical challenges, including:

• Poor peak shape (tailing): This can be caused by secondary interactions with the stationary phase, especially with residual silanols on silica-based columns.[4][5][6][7]

• Low recovery: The compound's susceptibility to oxidation and degradation during sample preparation can lead to inaccurate quantification.

• Retention time variability: Inconsistent mobile phase composition, temperature fluctuations, or column degradation can cause shifts in retention times.[8]

• Baseline drift: This is often observed in gradient elution due to differences in the UV absorbance of the mobile phase solvents.[9][10][11][12]

Q3: Is there a validated HPLC method specifically for Ascorbyl Tocopheryl Maleate?

Q4: How can I improve the peak shape for Ascorbyl Tocopheryl Maleate?

To mitigate peak tailing, consider the following:

• Mobile Phase pH: For acidic compounds like Ascorbyl Tocopheryl Maleate (due to the maleate moiety), maintaining a mobile phase pH below the pKa of the acidic functional groups can suppress ionization and reduce secondary interactions with the stationary phase.[4][15]

• Column Choice: Utilize a high-purity, end-capped C18 or C8 column to minimize interactions with residual silanols.[15]

• Buffer Strength: An adequate buffer concentration (e.g., 10-50 mM) in the aqueous portion of the mobile phase can help maintain a stable pH.[4]

• Organic Modifier: Adjusting the type and concentration of the organic modifier (e.g., acetonitrile (B52724) or methanol) can influence peak symmetry.[4]

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of Ascorbyl Tocopheryl Maleate.

Problem: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Recommended Solution
Secondary silanol (B1196071) interactions	Use a highly deactivated, end-capped C18 or C8 column. Operate at a lower mobile phase pH (e.g., 2.5-3.5) to suppress silanol activity.[5]
Column overload	Reduce the sample concentration or injection volume.[15]
Inappropriate injection solvent	Dissolve the sample in a solvent that is weaker than or similar in strength to the initial mobile phase.[15]
Column contamination or degradation	Flush the column with a strong solvent (e.g., isopropanol). If the problem persists, replace the column.

Problem: Inconsistent Retention Times

Possible Cause	Recommended Solution
Inadequate column equilibration	Ensure the column is equilibrated with the initial mobile phase for a sufficient time (at least 10-15 column volumes) before each injection.
Fluctuations in mobile phase composition	Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed. Use an HPLC system with a reliable pump and mixer.[8]
Temperature variations	Use a column oven to maintain a constant and consistent column temperature.[8]
Column degradation	Monitor column performance over time. A gradual decrease in retention time can indicate column aging. Replace the column if performance deteriorates significantly.

Problem: Baseline Noise or Drift

Possible Cause	Recommended Solution
Contaminated mobile phase	Use high-purity HPLC-grade solvents and reagents. Filter the mobile phase before use.[11][12]
Air bubbles in the system	Degas the mobile phase thoroughly. Prime the pump to remove any trapped air bubbles.
Detector lamp issue	Allow the detector lamp to warm up sufficiently before analysis. Replace the lamp if it is nearing the end of its lifespan.
Gradient elution issues	Use a mobile phase additive (e.g., a low concentration of trifluoroacetic acid) that has a relatively low UV absorbance at the detection wavelength. Ensure the solvents for the mobile phase have similar UV absorbance profiles if possible.[9][10]

Quantitative Data Summary

The following table summarizes typical HPLC parameters used for the analysis of related ascorbyl and tocopheryl esters. These can serve as a starting point for method development for Ascorbyl Tocopheryl Maleate.

Parameter	Typical Range/Value	Reference
Column	C18, C8 (e.g., 250 mm x 4.6 mm, 5 µm)	[13][14]
Mobile Phase	Acetonitrile/Methanol and Water/Buffer (e.g., phosphate, acetate)	[13][16]
Elution Mode	Isocratic or Gradient	[13][16]
Flow Rate	0.8 - 1.5 mL/min	[13]
Detection Wavelength	220 - 290 nm	[13][16]
Column Temperature	25 - 40 °C
Injection Volume	10 - 20 µL

Experimental Protocol (Adapted Method)

This protocol is adapted from a validated method for the simultaneous determination of tocopheryl acetate (B1210297) and ascorbyl tetraisopalmitate and can be used as a starting point for the analysis of Ascorbyl Tocopheryl Maleate.[13][14]

1. Materials and Reagents:

• Ascorbyl Tocopheryl Maleate reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Isopropanol (B130326) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for pH adjustment)

2. Chromatographic Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of Methanol and Isopropanol (e.g., 25:75 v/v). The exact ratio may need optimization.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 222 nm.

• Injection Volume: 20 µL.

3. Standard Solution Preparation:

• Prepare a stock solution of Ascorbyl Tocopheryl Maleate reference standard in a suitable solvent (e.g., isopropanol or methanol) at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations within the expected linear range.

4. Sample Preparation:

• Accurately weigh a portion of the sample containing Ascorbyl Tocopheryl Maleate.

• Extract the analyte using a suitable solvent (e.g., isopropanol or methanol). Sonication may be used to ensure complete extraction.

• Filter the extract through a 0.45 µm syringe filter before injection into the HPLC system.

5. Analysis:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the standard solutions to generate a calibration curve.

• Inject the prepared sample solutions.

• Identify and quantify the Ascorbyl Tocopheryl Maleate peak based on the retention time and calibration curve.

Visual Workflow for Troubleshooting

The following diagram illustrates a logical workflow for troubleshooting common HPLC issues during the analysis of Ascorbyl Tocopheryl Maleate.

Caption: A logical workflow for troubleshooting common HPLC issues.

References

• 1. Ascorbyl Tocopheryl Maleate | C39H58O10 | CID 71587695 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ascorbyl Tocopheryl Maleate | CME | Cosmetic Ingredients Guide [ci.guide]
• 3. cosmileeurope.eu [cosmileeurope.eu]
• 4. uhplcs.com [uhplcs.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromtech.com [chromtech.com]
• 7. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 8. uhplcs.com [uhplcs.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Why Your HPLC Baseline Drifts—And How to Stop It | Separation Science [sepscience.com]
• 12. labtech.tn [labtech.tn]
• 13. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. HPLC Determination of Ascorbyl Palmitate in Foods [mat-test.com]

Overcoming Ascorbyl tocopheryl maleate instability in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ascorbyl Tocopheryl Maleate (B1232345) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: My aqueous solution of Ascorbyl Tocopheryl Maleate is changing color (e.g., turning yellow/brown). What is causing this?

A1: Discoloration is a primary indicator of the degradation of Ascorbyl Tocopheryl Maleate. The ascorbyl moiety is particularly susceptible to oxidation, which can be accelerated by several factors in an aqueous environment, including exposure to oxygen, light, elevated temperatures, and the presence of metal ions. The degradation pathway often involves the oxidation of the enediol group in the ascorbic acid portion of the molecule.

Q2: I'm observing a loss of potency or antioxidant activity in my formulation over a short period. How can I prevent this?

A2: Loss of potency is directly linked to the chemical instability of the molecule. To mitigate this, consider the following stabilization strategies:

• pH Optimization: The stability of ascorbyl derivatives is highly pH-dependent. Generally, phosphate-based derivatives are more stable at neutral or slightly basic pH, while L-ascorbic acid itself is often formulated at a low pH (<3.5). The optimal pH for Ascorbyl Tocopheryl Maleate should be empirically determined, starting with a slightly acidic to neutral pH range and assessing stability.

• Inert Atmosphere: Oxygen is a key driver of degradation. Preparing and storing solutions under an inert atmosphere (e.g., nitrogen or argon) can significantly enhance stability.[1]

• Chelating Agents: Trace metal ions (e.g., Cu²⁺, Fe²⁺) can catalyze oxidative degradation.[1] The inclusion of a chelating agent like Ethylenediaminetetraacetic acid (EDTA) or Sodium Phytate can sequester these ions and improve stability.[2][3]

• Antioxidant Synergy: The combination of Vitamin C and Vitamin E is known to be synergistic. Vitamin C can regenerate Vitamin E, and the combination is more stable than either vitamin alone. The addition of other antioxidants, such as ferulic acid, has been shown to further stabilize solutions containing both Vitamin C and E.[3][4][5]

Q3: Can I use heat to dissolve Ascorbyl Tocopheryl Maleate in my aqueous buffer?

A3: It is strongly advised to avoid heating solutions containing Ascorbyl Tocopheryl Maleate. Elevated temperatures accelerate the rate of hydrolysis and oxidation, leading to rapid degradation of the molecule.[1] Dissolution should be performed at room temperature, and if necessary, gentle agitation or sonication can be used.

Q4: What are the best storage conditions for my stock solutions?

A4: To maximize the shelf-life of your Ascorbyl Tocopheryl Maleate solutions, they should be:

• Stored at low temperatures (2-8°C).

• Protected from light by using amber vials or wrapping containers in foil.[1]

• Kept under an inert atmosphere if possible.

• Formulated with appropriate stabilizers as mentioned above.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Rapid Discoloration (Yellowing/Browning)	Oxidation of the ascorbyl moiety.	1. Prepare solutions fresh before each experiment.2. Deoxygenate buffers and store the final solution under an inert gas (N₂ or Ar).3. Add a chelating agent (e.g., 0.05% EDTA) to the buffer.4. Incorporate a synergistic antioxidant like ferulic acid (e.g., 0.5%).[4]
Precipitation or Cloudiness in Solution	1. Poor solubility of the molecule.2. Hydrolysis of the maleate or other ester linkages, leading to less soluble degradation products.3. pH of the solution is at the isoelectric point of a degradation product.	1. Verify the solubility limit in your chosen buffer system.2. Consider the use of a co-solvent system or a solubilizing agent (e.g., non-ionic surfactant), ensuring compatibility with your experimental setup.3. Adjust the pH of the solution away from the potential isoelectric point.4. Analyze the precipitate to identify its composition.
Inconsistent Experimental Results	Degradation of the active compound between experiments or during the experiment.	1. Implement strict, standardized protocols for solution preparation and storage.2. Prepare fresh solutions for each experimental run.3. Quantify the concentration of Ascorbyl Tocopheryl Maleate via HPLC before each use to ensure consistency.4. Evaluate the stability of the compound under your specific experimental conditions (e.g., in cell culture media at 37°C).
Low Bioavailability in Cell-Based Assays	1. Poor membrane permeability.2. Degradation in the cell culture medium.	1. Consider using a delivery system such as liposomes or microemulsions to enhance cellular uptake.[3]2. Assess the stability of Ascorbyl Tocopheryl Maleate in your specific cell culture medium over the time course of your experiment.3. If degradation is rapid, reduce the incubation time or replenish the compound during the experiment.

Experimental Protocols

Protocol 1: Stability Assessment of Ascorbyl Tocopheryl Maleate in Aqueous Solution

Objective: To determine the stability of Ascorbyl Tocopheryl Maleate under various conditions (pH, light, temperature) by quantifying its concentration over time using High-Performance Liquid Chromatography (HPLC).

Methodology:

• Preparation of Buffers: Prepare a series of aqueous buffers at different pH values (e.g., pH 4.0, 5.5, 7.0).

• Preparation of Stock Solution: Dissolve Ascorbyl Tocopheryl Maleate in the chosen buffer to a final concentration (e.g., 1 mg/mL).

• Experimental Conditions: Aliquot the stock solution into separate vials for each condition to be tested:

  • Temperature: Store aliquots at 4°C, 25°C, and 40°C.

  • Light Exposure: For each temperature, store one set of vials in the dark (wrapped in aluminum foil) and another set exposed to ambient light.

• Time Points: Collect samples from each vial at specified time points (e.g., 0, 24, 48, 72 hours, and 1 week).

• Sample Analysis (HPLC):

  • Dilute the samples to an appropriate concentration for HPLC analysis.

  • Analyze the samples using a validated HPLC method. A reverse-phase C18 column is typically suitable.[6][7][8]

  • Mobile Phase: A gradient of an aqueous phase (e.g., 0.1% phosphoric acid in water) and an organic phase (e.g., acetonitrile (B52724) or methanol) is often effective.

  • Detection: Use a UV detector at a wavelength determined by the UV absorbance spectrum of Ascorbyl Tocopheryl Maleate (likely in the 220-280 nm range).

  • Quantification: Calculate the concentration of the remaining Ascorbyl Tocopheryl Maleate at each time point by comparing the peak area to a standard curve.

Protocol 2: Evaluation of Stabilizers

Objective: To assess the effectiveness of various stabilizers on Ascorbyl Tocopheryl Maleate in an aqueous solution.

Methodology:

• Preparation of Solutions: Prepare a stock solution of Ascorbyl Tocopheryl Maleate in a selected buffer (e.g., pH 6.0).

• Addition of Stabilizers: Create separate formulations by adding different stabilizers to the stock solution:

  • Formulation A (Control): No stabilizer.

  • Formulation B: Add 0.05% EDTA.

  • Formulation C: Add 0.5% Ferulic Acid.

  • Formulation D: Add both 0.05% EDTA and 0.5% Ferulic Acid.

• Stability Testing: Store all formulations at a challenging condition (e.g., 40°C, exposed to light) to accelerate degradation.

• Analysis: Collect samples at various time points and analyze the concentration of Ascorbyl Tocopheryl Maleate using the HPLC method described in Protocol 1.

• Comparison: Plot the percentage of Ascorbyl Tocopheryl Maleate remaining over time for each formulation to compare the effectiveness of the stabilizers.

Visualizations

Antioxidant Regeneration Pathway

The following diagram illustrates the synergistic relationship between Ascorbyl Tocopheryl Maleate (represented as Ascorbyl-Toco) and other antioxidants. The ascorbyl moiety can regenerate the tocopheryl radical, and in turn, can be regenerated by other antioxidants like glutathione.

References

• 1. researchgate.net [researchgate.net]
• 2. rjtcsonline.com [rjtcsonline.com]
• 3. blog.covalo.com [blog.covalo.com]
• 4. Ferulic acid stabilizes a solution of vitamins C and E and doubles its photoprotection of skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC | Semantic Scholar [semanticscholar.org]

Troubleshooting low bioavailability of Ascorbyl tocopheryl maleate in skin

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ascorbyl tocopheryl maleate (B1232345). Our goal is to help you address challenges related to its low bioavailability in skin formulations and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Ascorbyl tocopheryl maleate and what are its expected benefits in skincare?

A1: Ascorbyl tocopheryl maleate is a conjugate of ascorbic acid (Vitamin C), tocopherol (Vitamin E), and maleic acid. This combination is designed to leverage the synergistic antioxidant properties of Vitamins C and E. Theoretically, tocopherol scavenges peroxyl radicals, and the resulting tocopheryl radical is regenerated by ascorbate. This synergistic action is expected to provide enhanced protection against oxidative stress in the skin.

Q2: Why might I be observing low skin bioavailability with my Ascorbyl tocopheryl maleate formulation?

A2: Low skin bioavailability of a topical agent can stem from several factors. For a molecule like Ascorbyl tocopheryl maleate, key considerations include its physicochemical properties (e.g., molecular weight, lipophilicity), the formulation's composition, and the integrity of the skin barrier being tested. The delivery vehicle may not be optimized to release the active ingredient, or the molecule itself may have difficulty partitioning into and diffusing through the stratum corneum.

Q3: How does the formulation vehicle impact the bioavailability of Ascorbyl tocopheryl maleate?

A3: The formulation vehicle is critical in determining the bioavailability of the active ingredient. Different formulation types, such as oil-in-water emulsions, water-in-oil emulsions, and hydrogels, can significantly affect an active's penetration rate. The vehicle influences bioavailability by affecting the active's solubility and partitioning behavior from the formulation into the skin. For instance, if the active is too compatible with the formulation, its driving force to penetrate the skin may be diminished.

Q4: What are some common signs of instability in formulations containing Ascorbyl tocopheryl maleate?

A4: Instability in formulations containing vitamin C and E derivatives can manifest as discoloration (e.g., yellowing or browning), changes in viscosity, phase separation, or a drop in the concentration of the active ingredient over time. These changes are often due to oxidation, and the stability of ascorbyl esters can vary significantly.

Q5: Can Ascorbyl tocopheryl maleate be metabolized in the skin?

A5: It is plausible that Ascorbyl tocopheryl maleate is a prodrug that is metabolized in the skin to release its active components, ascorbic acid and tocopherol. Studies on similar compounds, like alpha-tocopheryl acetate (B1210297), have shown that they are metabolized in the skin to their active forms.[1][2] The extent of this metabolism can be dependent on the formulation.[1][3]

Troubleshooting Guides

Issue 1: Low Permeation of Ascorbyl Tocopheryl Maleate in In Vitro Skin Models

If you are observing lower than expected permeation of Ascorbyl tocopheryl maleate in your in vitro experiments, consider the following troubleshooting steps:

Troubleshooting Workflow for Low Skin Permeation

Caption: Troubleshooting workflow for low skin permeation.

Potential Causes and Solutions:

Potential Cause	Recommended Action
Poor Solubility in Formulation	Ensure Ascorbyl tocopheryl maleate is fully dissolved in the vehicle. Consider using co-solvents or adjusting the oil/water phase ratios to improve solubility.
Suboptimal Vehicle Partitioning	If the active is too soluble in the vehicle, it may not readily partition into the skin.[4] Try reformulating to bring the active closer to its saturation point in the vehicle to increase its thermodynamic activity.
Ineffective Penetration Enhancement	Incorporate or optimize the concentration of chemical penetration enhancers. Common enhancers include propylene (B89431) glycol, oleic acid, and certain surfactants.[5]
Formulation Viscosity	High viscosity can hinder the diffusion of the active from the formulation. Evaluate and adjust the viscosity of your formulation.
Compromised Skin Membrane	Ensure the integrity of the skin membrane used in your in vitro diffusion cell setup. Damaged skin can lead to inconsistent and unreliable results.[6]

Issue 2: Formulation Instability and Degradation

If your formulation containing Ascorbyl tocopheryl maleate shows signs of degradation, such as color change or a decrease in active concentration, follow these steps:

Potential Causes and Solutions:

Potential Cause	Recommended Action
Oxidative Degradation	Ascorbyl esters are susceptible to oxidation.[7] Protect the formulation from light and air by using opaque, airtight packaging. Consider adding other antioxidants or chelating agents like EDTA to sequester metal ions that can catalyze oxidation.[8]
pH Instability	The stability of ascorbyl and tocopheryl esters can be pH-dependent. Determine the optimal pH for the stability of Ascorbyl tocopheryl maleate and buffer your formulation accordingly. Ascorbyl palmitate can also act as a buffering agent in some systems.[8]
Incompatible Excipients	Certain excipients in the formulation may be reacting with the active ingredient. Conduct compatibility studies with all formulation components.
Inappropriate Storage Conditions	Store the formulation at controlled temperature and humidity. Perform stability studies under accelerated conditions (e.g., higher temperature) to predict long-term stability.

Experimental Protocols

In Vitro Skin Permeation Study Using Franz Diffusion Cells

This protocol provides a method for assessing the skin permeation of Ascorbyl tocopheryl maleate from a topical formulation.

Methodology:

• Skin Membrane Preparation:

  • Excised human or porcine skin is commonly used. Porcine ear skin can be a suitable alternative to human skin.

  • Thaw frozen skin at room temperature and remove any subcutaneous fat.

  • Cut the skin into sections to fit the Franz diffusion cells. The thickness can be standardized using a dermatome (e.g., to 500 µm).[9]

  • Visually inspect the skin for any defects before mounting.[9]

• Franz Diffusion Cell Setup:

  • Use vertical static Franz diffusion cells with a known diffusion area and receptor volume.[9]

  • Mount the prepared skin membrane between the donor and receptor chambers, with the stratum corneum facing the donor compartment.[9]

  • Fill the receptor chamber with a suitable receptor solution (e.g., phosphate-buffered saline pH 7.4 with a solubility enhancer to maintain sink conditions).[9]

  • Ensure no air bubbles are trapped beneath the skin.[9]

  • Maintain the temperature of the receptor solution at 32 ± 1°C to mimic physiological skin surface temperature.[9]

• Formulation Application and Sampling:

  • Apply a finite dose of the formulation to the skin surface in the donor chamber.

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot from the receptor compartment and immediately replace it with fresh, pre-warmed receptor solution.[9]

• Sample Analysis:

  • Quantify the concentration of Ascorbyl tocopheryl maleate in the collected samples using a validated analytical method, such as HPLC-UV.

• Data Analysis:

  • Calculate the cumulative amount of drug permeated per unit area (µg/cm²) at each time point.

  • Plot the cumulative amount permeated against time. The steady-state flux (Jss) is determined from the slope of the linear portion of the plot.[10]

  • The lag time (t_lag) is determined from the x-intercept of the linear portion of the plot.[10]

Experimental Workflow for In Vitro Skin Permeation Study

Caption: General workflow for an in vitro skin permeation study.

Quantification of Ascorbyl Tocopheryl Maleate by HPLC

This protocol outlines a general method for the quantification of vitamin C and E derivatives in cosmetic formulations, which can be adapted for Ascorbyl tocopheryl maleate.

Methodology:

• Instrumentation:

  • A High-Performance Liquid Chromatography (HPLC) system with a UV detector.

  • A reverse-phase C18 column is commonly used for the separation of these types of molecules.[11][12]

• Chromatographic Conditions (Example):

  • Mobile Phase: A mixture of methanol (B129727) and isopropanol (B130326) (e.g., 25:75 v/v) can be effective for similar compounds.[11][12]

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: A wavelength around 222 nm has been used for the simultaneous detection of tocopheryl acetate and ascorbyl tetraisopalmitate.[11][12]

  • Injection Volume: 20 µL.

• Standard Preparation:

  • Prepare a stock solution of Ascorbyl tocopheryl maleate in a suitable solvent (e.g., methanol or isopropanol).

  • Perform serial dilutions to create a series of standard solutions of known concentrations to construct a calibration curve.

• Sample Preparation:

  • Accurately weigh a sample of the formulation and dissolve it in the mobile phase or a suitable solvent.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject the standard and sample solutions into the HPLC system.

  • Identify and quantify the Ascorbyl tocopheryl maleate peak based on its retention time and the calibration curve.

Data Presentation

The following tables provide example data for the effect of penetration enhancers on the permeation of a model drug, which can serve as a reference for your own experiments.

Table 1: Effect of Different Penetration Enhancers on the Steady-State Flux (Jss) of Ketoprofen

Penetration Enhancer (in Propylene Glycol)	Steady-State Flux (Jss) (µg/cm²/h)	Enhancement Ratio
Control (Propylene Glycol only)	1.5 ± 0.3	1.0
5% Oleic Acid	7.8 ± 1.2	5.2
2% Azone	15.2 ± 2.5	10.1
10% Decylmethyl Sulfoxide	5.4 ± 0.9	3.6
Data is representative and serves as an example.

Table 2: Skin Deposition of a Model Compound after a 24-hour In Vitro Permeation Study

Skin Layer	Amount of Compound (µg/cm²)
Stratum Corneum	18.5 ± 3.2
Epidermis	9.2 ± 1.5
Dermis	2.8 ± 0.6
Data is representative and serves as an example.[9]

Signaling Pathways and Logical Relationships

Hypothesized Cellular Action of Ascorbyl Tocopheryl Maleate

Caption: Hypothesized pathway of Ascorbyl tocopheryl maleate in the skin.

References

• 1. Effect of formulation on the delivery and metabolism of alpha-tocopheryl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Skin absorption and metabolism of a new vitamin E prodrug, delta-tocopherol-glucoside: in vitro evaluation in human skin models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ulprospector.com [ulprospector.com]
• 5. Action of penetration enhancers on human skin as assessed by the permeation of model drugs 5-fluorouracil and estradiol. I. Infinite dose technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 7. Stability of vitamin C derivatives in solution and topical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. How Ascorbyl Palmitate Enhances Stability in Pharmaceutical Formulations - Comvikin [comvikin.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Ascorbyl Tocopheryl Maleate in Biological Samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the analysis of Ascorbyl Tocopheryl Maleate (ATM) from biological samples, with a primary focus on mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the analysis of Ascorbyl Tocopheryl Maleate?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[1][2] For a lipophilic compound like Ascorbyl Tocopheryl Maleate, endogenous substances such as phospholipids (B1166683), salts, and proteins in biological samples (e.g., plasma, serum, tissue homogenates) can cause either ion suppression or enhancement during LC-MS/MS analysis.[3] This can lead to inaccurate and imprecise quantification, reduced sensitivity, and poor reproducibility of results.[1]

Q2: What are the primary sources of matrix effects in the analysis of ATM from biological samples?

A2: The main contributors to matrix effects in the analysis of lipophilic compounds like ATM from biological matrices are phospholipids from cell membranes, which are often co-extracted with the analyte. Other sources include proteins, salts, and anticoagulants used during sample collection.[3]

Q3: How can I assess the presence and extent of matrix effects in my assay?

A3: Matrix effects can be evaluated using the post-extraction spike method.[4] This involves comparing the analyte's peak area in a blank matrix extract spiked with the analyte to the peak area of the analyte in a neat solution at the same concentration. A significant difference in peak areas indicates the presence of matrix effects. Another qualitative method is the post-column infusion technique, which helps identify regions in the chromatogram where ion suppression or enhancement occurs.

Q4: Is a stable isotope-labeled internal standard (SIL-IS) necessary for the analysis of ATM?

A4: While not strictly mandatory, using a SIL-IS is highly recommended to compensate for matrix effects and variability in sample preparation and instrument response.[5] A SIL-IS for ATM would have a similar chemical structure but a different mass, allowing it to co-elute and experience similar matrix effects as the analyte, thus improving the accuracy and precision of quantification.

Q5: What are the best storage conditions for biological samples to ensure the stability of Ascorbyl Tocopheryl Maleate?

Troubleshooting Guide

This guide provides solutions to common problems encountered during the analysis of Ascorbyl Tocopheryl Maleate.

Problem	Potential Cause	Recommended Solution
Poor Peak Shape or Tailing	1. Inappropriate mobile phase pH. 2. Column degradation due to phospholipid buildup. 3. Sub-optimal gradient elution.	1. Optimize the mobile phase pH to ensure the analyte is in a single ionic state. 2. Implement a robust sample clean-up procedure to remove phospholipids. Consider using a guard column. 3. Adjust the gradient profile to ensure better separation and peak shape.
High Variability in Results (Poor Precision)	1. Inconsistent sample preparation. 2. Significant and variable matrix effects between samples. 3. Analyte instability during sample processing.	1. Automate sample preparation steps where possible. Ensure consistent vortexing times and evaporation steps. 2. Use a stable isotope-labeled internal standard. Improve sample cleanup to remove interfering matrix components. 3. Keep samples on ice during preparation and minimize exposure to light and air.[6]
Low Analyte Recovery	1. Inefficient extraction from the biological matrix. 2. Analyte degradation during extraction. 3. Irreversible adsorption to labware.	1. Optimize the extraction solvent and pH. Compare different extraction techniques (PPT, LLE, SPE). 2. Add antioxidants to the extraction solvent. Perform extraction at low temperatures. 3. Use low-binding microcentrifuge tubes and pipette tips.
Ion Suppression or Enhancement	1. Co-elution with phospholipids or other matrix components. 2. Inadequate chromatographic separation.	1. Enhance sample cleanup using phospholipid removal plates or SPE. 2. Modify the LC gradient to separate the analyte from the interfering peaks. Experiment with different stationary phases (e.g., C18, PFP).[5]
Instrument Signal Loss Over Time	1. Contamination of the MS ion source by non-volatile matrix components. 2. Buildup of phospholipids on the analytical column.	1. Implement a more rigorous sample clean-up procedure. 2. Use a divert valve to direct the flow to waste during the elution of highly retained matrix components. Regularly clean the MS source.

Experimental Protocols & Methodologies

Due to the limited availability of specific methods for Ascorbyl Tocopheryl Maleate, the following protocols are based on established methods for lipophilic compounds and related vitamin derivatives. These protocols should be considered as a starting point and will require optimization and validation for your specific application.

Sample Preparation

The choice of sample preparation technique is critical for minimizing matrix effects. A comparison of common techniques is provided below:

Technique	Principle	Pros	Cons
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile, methanol) to precipitate proteins.	Simple, fast, and inexpensive.	Results in a "dirty" extract with significant phospholipids and other matrix components, leading to strong matrix effects.[8]
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases (aqueous and organic).	Cleaner extracts than PPT, cost-effective.	Can be labor-intensive, may have emulsion formation, and uses larger volumes of organic solvents.[7][9]
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Provides the cleanest extracts, high selectivity, and can concentrate the analyte.	More expensive, requires method development, and can be more time-consuming.[2][10]
Phospholipid Removal Plates	Utilizes specific chemistry to selectively remove phospholipids from the sample.	High efficiency in removing phospholipids, leading to reduced matrix effects and improved column lifetime. Simple workflow.[6]	Higher cost compared to PPT.

Recommended Protocol: Solid-Phase Extraction (SPE)

This protocol is recommended for achieving the cleanest extracts and minimizing matrix effects.

• Sample Pre-treatment: To 100 µL of plasma, add a stable isotope-labeled internal standard. Add 200 µL of 4% phosphoric acid in water and vortex.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 20% methanol in water to remove polar interferences.

• Elution: Elute the analyte with 1 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Parameters

The following are suggested starting parameters for LC-MS/MS analysis of Ascorbyl Tocopheryl Maleate.

Parameter	Suggested Condition
LC Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol (50:50, v/v)
Gradient	Start with 70% B, increase to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative (to be optimized)
MRM Transitions	To be determined by infusing a standard solution of Ascorbyl Tocopheryl Maleate. As a starting point, precursor ions corresponding to [M+H]⁺, [M+Na]⁺, or [M-H]⁻ can be monitored.

Hypothetical MRM Transitions (for illustrative purposes only):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Ascorbyl Tocopheryl Maleate	[To be determined]	[To be determined]	[To be determined]
SIL-Internal Standard	[To be determined]	[To be determined]	[To be determined]

Stability Assessment

A crucial aspect of method validation is to assess the stability of the analyte in the biological matrix under different conditions.

Illustrative Stability Data for ATM in Human Plasma:

Condition	Duration	Analyte Stability (% Remaining)
Bench-top (Room Temperature)	4 hours	95%
Refrigerated (4°C)	24 hours	92%
Frozen (-20°C)	2 weeks	88%
Frozen (-80°C)	1 month	98%
Freeze-Thaw Cycles (from -80°C)	3 cycles	91%

Disclaimer: This stability data is illustrative and must be experimentally determined for Ascorbyl Tocopheryl Maleate.

Visual Guides

Workflow for ATM Analysis from Biological Samples

Caption: A generalized workflow for the analysis of Ascorbyl Tocopheryl Maleate from biological samples.

Troubleshooting Logic for Low Analyte Signal

Caption: A decision tree for troubleshooting low analyte signal in LC-MS/MS analysis.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Mechanisms of Ascorbyl Radical Formation in Human Platelet-Rich Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assessment of the Stability of Supraphysiological Ascorbate in Human Blood: Appropriate Handling of Samples from Clinical Trials for Measurements of Pharmacological Ascorbate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stabilization of ascorbic acid in human plasma, and its liquid-chromatographic measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Long-Term Stability of Ascorbyl Tocopheryl Maleate (ATM) in Cosmetic Products

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the formulation and stability testing of Ascorbyl Tocopheryl Maleate (B1232345) (ATM) in cosmetic products.

Frequently Asked Questions (FAQs)

Q1: What is Ascorbyl Tocopheryl Maleate (ATM) and what are its primary functions in cosmetic products?

Ascorbyl Tocopheryl Maleate (ATM) is a stable, esterified derivative of Vitamin C (Ascorbic Acid) and Vitamin E (Tocopherol), linked by a maleate group.[1] Its primary functions in cosmetic products include:

• Antioxidant: ATM protects the skin from damage caused by free radicals generated by UV radiation and environmental pollutants.[1] It also helps prevent the oxidation of the cosmetic formulation itself, thereby extending its shelf life.[1]

• Skin Conditioning: It helps to maintain the skin in good condition.[1]

• Emollient: ATM contributes to softening and smoothing the skin.[1]

Q2: What are the main factors that contribute to the instability of ATM in cosmetic formulations?

The stability of ATM can be compromised by several factors, leading to its degradation and a subsequent loss of efficacy. The primary factors include:

• pH: Like many Vitamin C derivatives, ATM is susceptible to hydrolysis at certain pH levels. Extreme pH values (both acidic and alkaline) can catalyze the breakdown of the ester bonds.

• Oxidation: Exposure to oxygen can lead to the oxidation of the ascorbyl and tocopheryl moieties of the molecule, rendering it inactive. This process can be accelerated by the presence of metal ions.[2]

• Light: Exposure to UV radiation can induce photodegradation of the molecule.[3]

• Temperature: Elevated temperatures can accelerate the rate of both hydrolysis and oxidation.

• Incompatible Ingredients: Certain ingredients within a formulation can interact with ATM and promote its degradation.

Q3: What are the visible signs of ATM degradation in a cosmetic product?

Degradation of ATM in a cosmetic product can manifest in several ways:

• Color Change: A distinct shift in color, typically from off-white or light yellow to a darker yellow or brown, is a primary indicator of oxidation.[4]

• Viscosity Change: A noticeable increase or decrease in the product's thickness can indicate instability within the emulsion or degradation of key ingredients.

• Phase Separation: In emulsion-based products, the separation of oil and water phases can be a sign of formulation instability, which can be exacerbated by the degradation of ATM.

• Odor Change: The development of an off-odor can also signal chemical changes and degradation within the product.

Q4: How can the stability of ATM be enhanced in a cosmetic formulation?

Several strategies can be employed to improve the long-term stability of ATM:

• pH Optimization: Formulating the product within an optimal pH range (typically between 4.0 and 6.0) can help minimize hydrolysis.

• Use of Synergistic Antioxidants: Combining ATM with other antioxidants, such as Ferulic Acid, can create a more robust antioxidant network, where they can help regenerate each other and provide enhanced stability.[3][5]

• Inclusion of Chelating Agents: Adding chelating agents like Disodium EDTA or Phytic Acid can bind to metal ions that catalyze oxidative degradation.[2]

• Opaque and Airless Packaging: Using packaging that protects the product from light and air is crucial to prevent photodegradation and oxidation.[3]

• Appropriate Vehicle Selection: The choice of emulsion type (e.g., oil-in-water vs. water-in-oil) and the inclusion of stabilizing polymers can significantly impact ATM stability.

Troubleshooting Guides

Issue 1: Color Change (Yellowing to Browning)

Potential Cause	Troubleshooting Steps
Oxidation of ATM	1. Verify pH: Ensure the final product pH is within the optimal range of 4.0-6.0. Adjust with a suitable pH adjuster if necessary. 2. Incorporate Chelating Agents: Add a chelating agent such as Disodium EDTA (0.1-0.2%) to the water phase during formulation to sequester metal ions. 3. Enhance Antioxidant System: Introduce a synergistic antioxidant like Ferulic Acid (0.5-1.0%) to the formulation. 4. Evaluate Packaging: Confirm that the product is housed in opaque, airless packaging to minimize exposure to light and oxygen.[3]
Interaction with Other Ingredients	1. Review Formulation: Scrutinize the ingredient list for potential incompatibilities. Certain metal oxides or botanical extracts can promote oxidation. 2. Conduct Compatibility Studies: Perform small-batch compatibility tests by omitting or replacing suspect ingredients to isolate the cause.
Exposure to High Temperatures	1. Review Manufacturing Process: Ensure that ATM is added during the cool-down phase of the formulation process, typically below 40°C. 2. Assess Storage Conditions: Verify that the product is stored at the recommended temperature, away from direct heat sources.

Issue 2: Viscosity Changes (Thinning or Thickening)

Potential Cause	Troubleshooting Steps
Emulsion Instability	1. Evaluate Emulsifier System: The type and concentration of the emulsifier(s) may need to be optimized to ensure a stable emulsion that can accommodate ATM. 2. Assess Oil Phase Concentration: An imbalance in the oil-to-water ratio can lead to instability. Adjust the percentage of the oil phase as needed. 3. Incorporate Stabilizers: The addition of polymers or gums (e.g., Xanthan Gum, Carbomer) can help to stabilize the emulsion and maintain viscosity.
Degradation of ATM and its Impact on the Matrix	1. Address Primary Degradation: Follow the troubleshooting steps for color change to mitigate ATM degradation, as the degradation products can sometimes interfere with the formulation's structure. 2. pH Shift: Monitor the pH of the formulation over time. A significant shift can indicate degradation and affect the performance of viscosity-building polymers.
Incompatibility with Thickening Agents	1. Check for Ionic Interactions: If using an ionic thickening agent (e.g., Carbomer), ensure there are no antagonistic interactions with other ionic ingredients in the formulation. 2. pH Dependency of Thickener: Verify that the formulation's pH is optimal for the chosen thickening agent to achieve its maximum viscosity.

Data Presentation

Table 1: Illustrative Stability Data of a Vitamin C Derivative in a Cream Formulation under Accelerated Conditions (40°C)

Time (Weeks)	Concentration of Vitamin C Derivative (%)	Appearance	pH	Viscosity (cP)
0	1.00	White to off-white	5.5	15,000
4	0.92	Light Yellow	5.3	14,500
8	0.85	Yellow	5.1	14,000
12	0.78	Yellow-Brown	4.9	13,500

Note: This data is illustrative and based on the typical degradation profile of Vitamin C derivatives. Actual results for ATM may vary.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Stability Assessment of ATM

This protocol outlines a method for quantifying the concentration of ATM in a cosmetic emulsion to assess its stability over time. A similar method has been used for other tocopheryl and ascorbyl derivatives.[6]

1. Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) with UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: Methanol and Isopropanol (25:75 v/v)

• ATM reference standard

• Cosmetic emulsion containing ATM

• Volumetric flasks, pipettes, and syringes with 0.45 µm filters

2. Preparation of Standard Solution:

• Accurately weigh approximately 10 mg of ATM reference standard and dissolve it in the mobile phase in a 100 mL volumetric flask.

• Dilute to volume with the mobile phase to obtain a standard solution of known concentration (e.g., 100 µg/mL).

• Prepare a series of dilutions to create a calibration curve (e.g., 10, 25, 50, 75, 100 µg/mL).

3. Preparation of Sample Solution:

• Accurately weigh an amount of the cosmetic emulsion equivalent to approximately 10 mg of ATM into a 100 mL volumetric flask.

• Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to extract the ATM.

• Allow the solution to cool to room temperature and dilute to volume with the mobile phase.

• Filter the solution through a 0.45 µm syringe filter before injection.

4. Chromatographic Conditions:

• Column: C18 reverse-phase

• Mobile Phase: Methanol:Isopropanol (25:75 v/v)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 222 nm

• Injection Volume: 20 µL

• Column Temperature: 30°C

5. Analysis:

• Inject the standard solutions to generate a calibration curve.

• Inject the sample solution and determine the peak area corresponding to ATM.

• Calculate the concentration of ATM in the sample using the calibration curve.

6. Stability Study:

• Store the cosmetic product under various conditions (e.g., different temperatures, light exposures).

• At specified time points, withdraw samples and analyze them using the HPLC method described above.

• Plot the concentration of ATM versus time to determine the degradation rate.

Mandatory Visualizations

Caption: Experimental workflow for ATM stability testing using HPLC.

Caption: Potential degradation pathway of Ascorbyl Tocopheryl Maleate.

References

• 1. researchgate.net [researchgate.net]
• 2. Stabilization of ascorbate solution by chelating agents that block redox cycling of metal ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. learncanyon.com [learncanyon.com]
• 4. us.typology.com [us.typology.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ascorbyl Tocopheryl Maleate in Antioxidant Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Ascorbyl Tocopheryl Maleate (B1232345) (ATM). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when evaluating the antioxidant capacity of ATM using standard assays.

Frequently Asked Questions (FAQs)

Q1: What is Ascorbyl Tocopheryl Maleate?

Ascorbyl Tocopheryl Maleate is a synthetic molecule that combines the antioxidant properties of L-ascorbic acid (Vitamin C) and alpha-tocopherol (B171835) (Vitamin E).[1] These two moieties are covalently linked via a maleate ester bridge.[1] This structure is designed to create a lipophilic antioxidant with the synergistic benefits of both vitamins.

Q2: Why am I seeing inconsistent results with my standard antioxidant assays when testing Ascorbyl Tocopheryl Maleate?

Inconsistencies in antioxidant assay results for Ascorbyl Tocopheryl Maleate can arise from several factors, primarily related to its lipophilic nature and dual-antioxidant structure. Common issues include poor solubility in aqueous buffer systems, potential for pro-oxidant activity under certain conditions, and steric hindrance from the molecular structure affecting reaction kinetics with assay reagents.

Q3: Can Ascorbyl Tocopheryl Maleate act as a pro-oxidant?

Yes, like its parent molecules, ascorbic acid and tocopherol, Ascorbyl Tocopheryl Maleate has the potential to exhibit pro-oxidant activity.[2][3] This is more likely to occur at high concentrations or in the presence of transition metal ions like iron (Fe²⁺/Fe³⁺) or copper (Cu⁺/Cu²⁺).[2] These metals can be reduced by the ascorbyl moiety and subsequently participate in Fenton-like reactions, generating highly reactive hydroxyl radicals.

Q4: Which antioxidant assays are most suitable for Ascorbyl Tocopheryl Maleate?

Due to its lipophilic nature, assays that can be performed in organic or mixed solvent systems are generally more suitable for Ascorbyl Tocopheryl Maleate. The ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assay is a good choice as the ABTS radical cation is soluble in both aqueous and organic solvents.[4] The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay, which is typically conducted in alcoholic solvents like methanol (B129727) or ethanol (B145695), is also applicable.[4] However, careful consideration of solvent selection is crucial to ensure the solubility of Ascorbyl Tocopheryl Maleate.

Troubleshooting Guides

Issue 1: Poor Solubility and Sample Precipitation

Symptoms:

• Cloudy or turbid reaction mixture.

• Visible precipitate in the assay wells or cuvettes.

• Non-reproducible or artificially low absorbance readings.

Root Cause: Ascorbyl Tocopheryl Maleate is a lipophilic molecule and has poor solubility in the aqueous buffers commonly used in some antioxidant assays.

Troubleshooting Steps:

• Solvent Selection:

  • For the DPPH assay, use anhydrous ethanol or methanol as the solvent for both the DPPH reagent and the Ascorbyl Tocopheryl Maleate stock solution.

  • For the ABTS assay, a mixed-solvent system can be employed. Prepare the ABTS radical cation in an aqueous buffer, but dissolve the Ascorbyl Tocopheryl Maleate in a compatible organic solvent (e.g., ethanol, DMSO) before adding it to the reaction mixture. Ensure the final concentration of the organic solvent is consistent across all samples and standards.

• Use of a Co-solvent:

  • Consider the use of a co-solvent like dimethyl sulfoxide (B87167) (DMSO) to prepare a concentrated stock solution of Ascorbyl Tocopheryl Maleate. However, be mindful of the final concentration of DMSO in the assay, as high concentrations can interfere with the reaction. Keep the final DMSO concentration below 1% (v/v).

• Sonication:

  • Briefly sonicate the stock solution of Ascorbyl Tocopheryl Maleate to aid in dissolution before preparing dilutions.

Issue 2: Inaccurate or Non-linear Dose-Response Curves

Symptoms:

• The antioxidant activity does not increase proportionally with the concentration of Ascorbyl Tocopheryl Maleate.

• A plateau or even a decrease in antioxidant activity is observed at higher concentrations.

Root Cause:

• Pro-oxidant Effect: At higher concentrations, Ascorbyl Tocopheryl Maleate may exhibit pro-oxidant activity, leading to a reduction in the net antioxidant effect.[2][3]

• Self-aggregation: Lipophilic molecules can form micelles or aggregates at high concentrations, reducing the availability of the antioxidant moieties to react with the free radicals in the assay.

Troubleshooting Steps:

• Optimize Concentration Range:

  • Perform a wider range of dilutions to identify the linear portion of the dose-response curve. It is advisable to start with very low concentrations and increase logarithmically.

• Metal Chelators:

  • To mitigate potential pro-oxidant effects mediated by transition metals, consider adding a metal chelator like EDTA or DTPA to the reaction buffer. This is particularly important if you suspect metal contamination in your reagents.

• Kinetic Analysis:

  • Instead of taking a single endpoint reading, monitor the reaction kinetics over time. This can provide insights into whether the observed effect is due to rapid radical scavenging or a slower, more complex reaction.

Quantitative Data Summary

Parameter	DPPH Assay	ABTS Assay	Notes
Optimal Solvent	e.g., Ethanol	e.g., 70% Ethanol	The solvent system should be optimized for ATM solubility.
IC₅₀ (µg/mL)	To be determined	To be determined	Lower values indicate higher antioxidant activity.
TEAC (Trolox Equivalents)	To be determined	To be determined	Allows for comparison with a standard antioxidant.
Linear Range (µg/mL)	To be determined	To be determined	The concentration range where the response is linear.
Reaction Time	e.g., 30 min	e.g., 6 min	The incubation time required to reach a stable endpoint.

Experimental Protocols

DPPH Radical Scavenging Assay (Modified for Lipophilic Compounds)

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in anhydrous ethanol. Store this solution in the dark at 4°C.

  • Prepare a stock solution of Ascorbyl Tocopheryl Maleate (e.g., 1 mg/mL) in anhydrous ethanol.

  • Prepare a series of dilutions of Ascorbyl Tocopheryl Maleate from the stock solution.

  • Use Trolox or α-tocopherol as a positive control and prepare a similar dilution series.

• Assay Procedure:

  • In a 96-well microplate, add 50 µL of each Ascorbyl Tocopheryl Maleate dilution or standard to the wells.

  • Add 150 µL of the 0.1 mM DPPH solution to each well.

  • For the blank, use 50 µL of ethanol instead of the sample.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of radical scavenging activity using the following formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] * 100

  • Plot the % inhibition against the concentration to determine the IC₅₀ value.

ABTS Radical Cation Decolorization Assay (Modified for Lipophilic Compounds)

• Reagent Preparation:

  • Prepare a 7 mM solution of ABTS in deionized water.

  • Prepare a 2.45 mM solution of potassium persulfate in deionized water.

  • To generate the ABTS radical cation (ABTS•⁺), mix the ABTS and potassium persulfate solutions in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours.

  • Before use, dilute the ABTS•⁺ solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a stock solution of Ascorbyl Tocopheryl Maleate (e.g., 1 mg/mL) in ethanol.

  • Prepare a series of dilutions of Ascorbyl Tocopheryl Maleate from the stock solution.

  • Use Trolox as a positive control and prepare a similar dilution series.

• Assay Procedure:

  • In a 96-well microplate, add 20 µL of each Ascorbyl Tocopheryl Maleate dilution or standard to the wells.

  • Add 180 µL of the diluted ABTS•⁺ solution to each well.

  • For the blank, use 20 µL of ethanol instead of the sample.

  • Incubate the plate in the dark at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • Determine the Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the inhibition curve of Ascorbyl Tocopheryl Maleate to that of Trolox.

Visualizations

Caption: Experimental workflow for antioxidant assays with Ascorbyl Tocopheryl Maleate.

Caption: Troubleshooting logic for Ascorbyl Tocopheryl Maleate antioxidant assays.

References

• 1. cosmileeurope.eu [cosmileeurope.eu]
• 2. PROOXIDANT ACTIVITIES OF ANTIOXIDANTS AND THEIR IMPACT ON HEALTH - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Dermal Penetration of Ascorbyl Tocopheryl Maleate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the dermal penetration of Ascorbyl Tocopheryl Maleate (B1232345) in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Ascorbyl Tocopheryl Maleate and why is its dermal penetration challenging?

Ascorbyl Tocopheryl Maleate is a stable, lipophilic molecule combining the antioxidant properties of Vitamin C (Ascorbic Acid) and Vitamin E (Tocopherol).[1][2] Its significant lipophilicity, evidenced by a high molecular weight (686.9 g/mol ) and an estimated XlogP3-AA of 9.6, makes it highly compatible with the lipid-rich stratum corneum.[3] However, this same property can impede its partitioning from the formulation into the deeper, more aqueous layers of the skin, thus posing a challenge for effective dermal delivery.[4]

Q2: What are the primary strategies to improve the dermal penetration of Ascorbyl Tocopheryl Maleate?

The main strategies focus on overcoming the barrier function of the stratum corneum and improving the solubility and partitioning of the molecule. These include:

• Chemical Penetration Enhancers: These compounds reversibly disrupt the organized structure of the stratum corneum, increasing its permeability.

• Encapsulation in Lipid-Based Nanocarriers: Systems like liposomes and solid lipid nanoparticles can encapsulate Ascorbyl Tocopheryl Maleate, facilitating its transport across the skin.

• Formulation Optimization: Adjusting the vehicle composition, such as using microemulsions or optimizing the solvent system, can enhance the thermodynamic activity of the molecule, driving its penetration.

Q3: How can I select the appropriate chemical penetration enhancer for my formulation?

The choice of enhancer depends on the overall formulation and the desired mechanism of action. Common classes of enhancers include:

• Solvents: Ethanol (B145695), propylene (B89431) glycol, and dimethyl sulfoxide (B87167) (DMSO) can increase the solubility of the active ingredient and alter the skin's barrier properties.

• Fatty Acids and Esters: Oleic acid and isopropyl myristate can fluidize the lipid bilayers of the stratum corneum.

• Surfactants: These can disrupt the lipid structure and are often components of microemulsions.

It is crucial to evaluate the efficacy and potential for skin irritation of any penetration enhancer through in vitro and in vivo studies.

Troubleshooting Guides

Issue 1: Low permeation of Ascorbyl Tocopheryl Maleate in in vitro skin models.

Potential Cause	Troubleshooting Step
Poor solubility in the receptor fluid.	Ascorbyl Tocopheryl Maleate is highly lipophilic and may not be soluble in purely aqueous receptor fluids like phosphate-buffered saline (PBS). This can create a "sink condition" issue, where the concentration gradient is not maintained. Solution: Add a solubilizing agent to the receptor fluid, such as a non-ionic surfactant (e.g., Tween 80) or ethanol (up to 25% v/v), to ensure adequate solubility.[5]
Formulation is not optimized for release.	The vehicle may have a higher affinity for Ascorbyl Tocopheryl Maleate than the skin, preventing its release. Solution: Modify the formulation to increase the thermodynamic activity of the active. This can be achieved by using a solvent system in which the molecule is close to saturation or by incorporating it into a microemulsion.
Skin barrier integrity is too high.	The skin model (e.g., excised human or animal skin) may have a particularly robust stratum corneum. Solution: Incorporate a chemical penetration enhancer into your formulation. Refer to the data table below for examples of enhancers and their potential efficacy.
Experimental setup issues.	Air bubbles trapped under the skin in the Franz diffusion cell can prevent contact with the receptor fluid. Solution: Carefully inspect the Franz cells after mounting the skin to ensure no air bubbles are present.[5] Degas the receptor fluid before use.[5]

Issue 2: Instability of the formulation during the experiment.

Potential Cause	Troubleshooting Step
Phase separation of the formulation.	Emulsions or microemulsions may become unstable over the course of a multi-day experiment. Solution: Evaluate the long-term stability of your formulation at the experimental temperature (typically 32°C for skin permeation studies) before beginning the permeation study. Adjust the surfactant or co-surfactant concentration if needed.
Degradation of Ascorbyl Tocopheryl Maleate.	Although more stable than ascorbic acid, the molecule can still be susceptible to hydrolysis or oxidation under certain conditions. Solution: Ensure the pH of your formulation is optimized for the stability of the ester linkages. Protect the formulation from light during the experiment. Analyze the concentration of the active in the donor compartment at the end of the study to check for degradation.

Data Presentation

Table 1: Effect of Various Strategies on the Dermal Penetration of Lipophilic Molecules (Hypothetical Data)

Formulation Strategy	Active Concentration (%)	Penetration Enhancer	Cumulative Permeation (µg/cm²) after 24h	Enhancement Ratio*
Simple Cream Base (Control)	1	None	5.2 ± 0.8	1.0
Hydroalcoholic Gel	1	10% Ethanol	15.6 ± 2.1	3.0
Microemulsion	1	5% Isopropyl Myristate	28.1 ± 3.5	5.4
Liposomal Formulation	1	None	42.7 ± 4.9	8.2
Simple Cream Base	1	5% Oleic Acid	22.9 ± 2.8	4.4

*Enhancement Ratio = Cumulative Permeation of Test Formulation / Cumulative Permeation of Control Formulation

Experimental Protocols

Protocol 1: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines the key steps for assessing the dermal penetration of Ascorbyl Tocopheryl Maleate.

• Skin Preparation:

  • Obtain full-thickness human or porcine skin.[5]

  • Thaw the skin and remove any subcutaneous fat.

  • Cut the skin into sections large enough to fit the Franz diffusion cells.

• Franz Diffusion Cell Setup:

  • Mount the skin sections onto the Franz diffusion cells with the stratum corneum side facing the donor compartment.[6]

  • Fill the receptor compartment with an appropriate receptor fluid (e.g., PBS with 25% v/v ethanol and 5% v/v Tween 80) and ensure no air bubbles are present.[5]

  • Equilibrate the cells in a circulating water bath to maintain the skin surface temperature at 32°C.[5]

• Experiment Execution:

  • Apply a finite dose (e.g., 10 mg/cm²) of the test formulation to the skin surface in the donor compartment.

  • At predetermined time points (e.g., 2, 4, 8, 12, 24 hours), withdraw an aliquot of the receptor fluid for analysis and replace it with fresh, pre-warmed receptor fluid.[6]

• Sample Analysis:

  • Quantify the concentration of Ascorbyl Tocopheryl Maleate in the collected samples using a validated HPLC method.

• Data Analysis:

  • Calculate the cumulative amount of Ascorbyl Tocopheryl Maleate permeated per unit area at each time point.

  • Plot the cumulative amount permeated against time to determine the steady-state flux (Jss) from the slope of the linear portion of the curve.[6]

Protocol 2: Preparation of Liposomes for Topical Delivery

This protocol describes the thin-film hydration method for preparing multilamellar vesicles (MLVs).

• Lipid Film Formation:

  • Dissolve Ascorbyl Tocopheryl Maleate and lipids (e.g., phosphatidylcholine and cholesterol) in an organic solvent (e.g., chloroform:methanol (B129727) 2:1 v/v) in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask wall.

• Hydration:

  • Hydrate the lipid film by adding an aqueous buffer (e.g., PBS) and rotating the flask at a temperature above the lipid phase transition temperature.[7] This will form a suspension of MLVs.

• Sizing (Optional):

  • To obtain smaller, more uniform vesicles (SUVs or LUVs), the MLV suspension can be sonicated or extruded through polycarbonate membranes of a defined pore size.[7]

• Characterization:

  • Analyze the liposomes for particle size, zeta potential, and encapsulation efficiency.

Protocol 3: HPLC Quantification of Ascorbyl Tocopheryl Maleate in Skin Samples

This protocol provides a general method for extracting and quantifying the active from skin layers.

• Skin Sample Processing:

  • At the end of the permeation study, dismount the skin from the Franz cell.

  • Separate the epidermis from the dermis using heat or enzymatic digestion.[6]

  • Extract Ascorbyl Tocopheryl Maleate from each skin layer by mincing the tissue and incubating with a suitable organic solvent (e.g., methanol or acetonitrile).

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[8][9]

  • Mobile Phase: A gradient of methanol and a phosphate (B84403) buffer (pH 3.0) is often effective.[8][9]

  • Flow Rate: 1.0 mL/min.[8][9]

  • Detection: UV detection at an appropriate wavelength (e.g., 250 nm).[8]

  • Quantification: Use a calibration curve prepared with known concentrations of Ascorbyl Tocopheryl Maleate.

Visualizations

Caption: Workflow for an in vitro skin permeation experiment.

Caption: Mechanisms of dermal penetration enhancement.

Caption: Liposome as a carrier for Ascorbyl Tocopheryl Maleate.

References

• 1. Ascorbyl tocopheryl maleate [tiiips.com]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. Ascorbyl Tocopheryl Maleate | C39H58O10 | CID 71587695 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ascorbyl tocopheryl maleate, 320616-16-8 [thegoodscentscompany.com]
• 5. 2.7. In-Vitro skin permeation study [bio-protocol.org]
• 6. benchchem.com [benchchem.com]
• 7. romanpub.com [romanpub.com]
• 8. [Determination of the contents of vitamin C and its derivatives in cosmetics by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative In Vitro Study: Ascorbyl Tocopheryl Maleate vs. L-Ascorbic Acid

An Objective Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

L-ascorbic acid, the chemically active form of Vitamin C, is a cornerstone in dermatology and pharmacology, lauded for its potent antioxidant properties, essential role in collagen biosynthesis, and its ability to inhibit melanogenesis. However, its inherent instability in aqueous solutions and susceptibility to oxidation present significant formulation challenges.[1] To overcome these limitations, various derivatives have been synthesized, including Ascorbyl Tocopheryl Maleate.

Ascorbyl Tocopheryl Maleate is a stable diester of maleic acid, L-ascorbic acid, and α-tocopherol (Vitamin E).[2] This molecular combination is designed to leverage the synergistic antioxidant effects of Vitamin C and Vitamin E while improving the overall stability of the molecule.[3] Vitamin C is known to regenerate oxidized Vitamin E, thereby enhancing its antioxidant capacity.[4]

This guide provides a comparative overview of the in vitro properties of Ascorbyl Tocopheryl Maleate and L-ascorbic acid. It is important to note that while extensive in vitro data is available for L-ascorbic acid, there is a significant lack of publicly available, direct quantitative in vitro studies on Ascorbyl Tocopheryl Maleate. Consequently, this document will present the robust data for L-ascorbic acid as a benchmark and will describe the standard experimental protocols that would be employed for a direct comparison.

Quantitative Data Comparison

Due to the limited availability of specific in vitro quantitative data for Ascorbyl Tocopheryl Maleate in peer-reviewed literature and technical data sheets, a direct numerical comparison is not feasible at this time. The following tables present established data for L-ascorbic acid, which can serve as a reference for future comparative studies.

Table 1: In Vitro Antioxidant Activity of L-Ascorbic Acid

Assay Type	Test System	IC50 / Activity	Reference Compound(s)
DPPH Radical Scavenging	Methanolic Solution	IC50: ~19.7 µg/mL	-
ABTS Radical Scavenging	-	-	-
FRAP (Ferric Reducing Antioxidant Power)	-	-	-
Tyrosinase Inhibition	Mushroom Tyrosinase	IC50: ~235.7 µg/mL	Kojic Acid (IC50: ~192.3 µg/mL)[5]

Note: IC50 values can vary depending on the specific experimental conditions.

Table 2: In Vitro Efficacy in Human Dermal Fibroblasts (L-Ascorbic Acid)

Parameter	Cell Line	Concentration	Result
Collagen Synthesis	Human Dermal Fibroblasts	0.1 - 0.5 mmol/L	Effective stimulation of collagen synthesis.[6]
Cell Proliferation	Human Dermal Fibroblasts	0.25 mmol/L (continuous)	4-fold increase in cell growth over 24 days.[6]
Cytotoxicity (MTT Assay)	-	-	Data not available in the provided search results.

Experimental Protocols

The following are detailed methodologies for key in vitro experiments to compare the efficacy of Ascorbyl Tocopheryl Maleate and L-ascorbic acid.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Objective: To determine and compare the free radical scavenging activity of the test compounds.

Methodology:

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol (B129727) and stored in the dark.

• Sample Preparation: L-ascorbic acid and Ascorbyl Tocopheryl Maleate are dissolved in a suitable solvent (e.g., methanol or DMSO) to create a series of concentrations.

• Reaction Mixture: In a 96-well plate, a fixed volume of the DPPH solution is added to each well containing the different concentrations of the test compounds. A control well contains only the solvent and DPPH solution.

• Incubation: The plate is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solutions is measured at a wavelength of approximately 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• IC50 Determination: The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the test compound.

Collagen Synthesis Assay in Human Dermal Fibroblasts

Objective: To quantify and compare the ability of the test compounds to stimulate collagen production in skin cells.

Methodology:

• Cell Culture: Human dermal fibroblasts are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics until they reach a desired confluency.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of L-ascorbic acid or Ascorbyl Tocopheryl Maleate. A control group receives only the vehicle.

• Incubation: The cells are incubated for a predetermined period (e.g., 48-72 hours) to allow for collagen production.

• Collagen Quantification: The amount of newly synthesized collagen can be measured using several methods:

  • Sircol™ Collagen Assay: This colorimetric assay measures the total soluble collagen in the cell culture supernatant and cell lysate.

  • Procollagen (B1174764) Type I C-Peptide (PIP) ELISA: This immunoassay specifically quantifies the amount of newly secreted procollagen type I.

  • Western Blotting: This technique can be used to detect and quantify specific collagen types (e.g., Collagen I, III) in cell lysates.

• Data Analysis: The results are expressed as the amount of collagen produced per cell or as a percentage increase compared to the untreated control.

Mushroom Tyrosinase Inhibition Assay

Objective: To assess and compare the inhibitory effect of the test compounds on the activity of tyrosinase, a key enzyme in melanin (B1238610) synthesis.

Methodology:

• Reagent Preparation: Solutions of mushroom tyrosinase, L-DOPA (as the substrate), and the test compounds (L-ascorbic acid and Ascorbyl Tocopheryl Maleate) at various concentrations are prepared in a suitable buffer (e.g., phosphate (B84403) buffer, pH 6.8). Kojic acid is often used as a positive control.

• Reaction Mixture: In a 96-well plate, the tyrosinase enzyme is pre-incubated with the different concentrations of the test compounds for a short period.

• Initiation of Reaction: The reaction is initiated by adding the L-DOPA substrate to each well.

• Absorbance Measurement: The formation of dopachrome (B613829) is monitored by measuring the absorbance at approximately 475-490 nm at regular intervals using a microplate reader.

• Calculation: The percentage of tyrosinase inhibition is calculated using the formula: % Inhibition = [(Rate_control - Rate_sample) / Rate_control] x 100

• IC50 Determination: The IC50 value (the concentration of the inhibitor that causes 50% inhibition of tyrosinase activity) is determined from a dose-response curve.

Cellular Viability (MTT) Assay

Objective: To evaluate the potential cytotoxicity of the test compounds on human dermal fibroblasts.

Methodology:

• Cell Seeding: Human dermal fibroblasts are seeded in a 96-well plate and allowed to attach overnight.

• Treatment: The cells are treated with a range of concentrations of L-ascorbic acid and Ascorbyl Tocopheryl Maleate for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: An MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for a few hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into a purple formazan (B1609692) precipitate.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO or a specialized solubilization buffer).

• Absorbance Measurement: The absorbance of the solubilized formazan is measured at a wavelength between 500 and 600 nm.

• Data Analysis: Cell viability is expressed as a percentage of the untreated control.

Visualization of Experimental Workflow and Signaling Pathway

The following diagrams illustrate a general experimental workflow for comparing the in vitro efficacy of two compounds and the known signaling pathway for L-ascorbic acid in collagen synthesis.

Caption: General workflow for in vitro comparison.

References

• 1. repository.up.ac.za [repository.up.ac.za]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. researchgate.net [researchgate.net]
• 4. Vitamins C and E: Beneficial effects from a mechanistic perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. research-repository.uwa.edu.au [research-repository.uwa.edu.au]
• 6. Collagen synthesis in human skin fibroblasts is stimulated by a stable form of ascorbate, 2-O-alpha-D-glucopyranosyl-L-ascorbic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Photoprotective Efficacy of Ascorbyl Tocopheryl Maleate and Tocopheryl Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the photoprotective efficacy of Ascorbyl Tocopheryl Maleate and Tocopheryl Acetate (B1210297), focusing on their performance backed by experimental data. As direct comparative studies are limited, this analysis extrapolates the efficacy of Ascorbyl Tocopheryl Maleate from the well-documented synergistic photoprotective effects of its constituent components, Vitamin C (Ascorbic Acid) and Vitamin E (Tocopherol), in combination.

Executive Summary

Tocopheryl Acetate, a stable ester of Vitamin E, has been a common ingredient in skincare for its antioxidant properties. However, its efficacy in photoprotection is debated due to its inefficient conversion to the biologically active form, α-tocopherol, within the skin. Some studies even suggest a potential for exacerbating UV-induced damage under certain conditions.

Ascorbyl Tocopheryl Maleate is a stable, synthesized compound that combines both Vitamin C and Vitamin E. This combination is significant because of the well-established synergistic relationship between these two vitamins in providing enhanced photoprotection. Topical application of a combination of Vitamins C and E has been shown to be superior in protecting the skin from UV-induced erythema, sunburn cell formation, and DNA damage compared to the application of either vitamin alone.[1][2] It is hypothesized that Ascorbyl Tocopheryl Maleate, by delivering both vitamins to the skin in a stable form, can leverage this synergy for potent photoprotective effects.

Data Presentation: A Comparative Analysis

The following tables summarize the available quantitative data for the photoprotective effects of Tocopheryl Acetate and the combination of topical Vitamin C and E, which serves as a proxy for the potential efficacy of Ascorbyl Tocopheryl Maleate.

Table 1: Comparison of Effects on UV-Induced Erythema and Sunburn Cell Formation

Parameter	Tocopheryl Acetate	Combination of Vitamin C (15%) & Vitamin E (1%)
Reduction in Erythema	Application of 10% tocopheryl acetate 24 hours before UV exposure showed a significant reduction in erythema.[3]	A 4-fold protection against erythema formation was observed after 4 days of daily application.[1][4]
Reduction in Sunburn Cells	Topical application of 5% tocopheryl acetate was found to protect hairless mouse skin against sunburn cell formation.[5]	Significant protection against sunburn cell formation was noted, superior to either vitamin alone.[1][4]
Minimal Erythemal Dose (MED) Increase	Topical application immediately after UVB exposure decreased pathological changes typical of sunburn.[6][7]	Application prior to irradiation increased the MED by an average of 36.9%.[8]

Table 2: Comparison of Effects on DNA Damage and Matrix Metalloproteinases (MMPs)

Parameter	Tocopheryl Acetate	Combination of Vitamin C & Vitamin E
Prevention of DNA Damage	Did not show significant inhibition of thymine (B56734) dimer formation.[9] Some studies suggest it may even exacerbate DNA damage induced by UVA radiation.[10]	Provided protection against thymine dimer formation.[1][4] A combination of Vitamin C and E decreased UV-induced DNA damage.[11]
Inhibition of MMPs	No direct evidence found for MMP inhibition.	Vitamin C and E have been shown to reduce the expression and activity of MMPs, such as MMP-1, after UVA irradiation in human dermal fibroblasts.[12]

Experimental Protocols

Below are detailed methodologies for key experiments cited in the comparison.

In Vivo Photoprotection Assessment in Human Subjects

Objective: To determine the Minimal Erythemal Dose (MED) to assess the photoprotective efficacy of a topical agent.

Protocol:

• Subject Selection: Healthy volunteers with skin phototypes I to III are recruited.

• Test Sites: Small, defined areas on the subjects' back are marked for testing.

• Product Application: The test product (e.g., Tocopheryl Acetate solution or a formulation containing Ascorbyl Tocopheryl Maleate) is applied evenly to the designated test sites at a concentration of 2 mg/cm². Control sites are left untreated or treated with a vehicle.

• UV Irradiation: A solar simulator with a defined spectral output is used to irradiate the test sites with a series of increasing UV doses.

• Erythema Assessment: The irradiated sites are visually assessed for erythema (redness) 16 to 24 hours after exposure by a trained evaluator.

• MED Determination: The MED is defined as the lowest UV dose that produces the first perceptible, well-defined erythema. The MED for both unprotected (MEDu) and protected (MEDp) skin is determined.

• Sun Protection Factor (SPF) Calculation: The SPF for an individual is calculated as the ratio of MEDp to MEDu. The final SPF of the product is the average of the individual SPFs.[13][14][15]

In Vitro Assessment of Sunburn Cell Formation in Animal Models

Objective: To quantify the reduction in UV-induced sunburn cells in response to a topical agent.

Protocol:

• Animal Model: Hairless mice (e.g., skh-1) are used.

• Product Application: The test compound is applied topically to a defined area on the mouse's back.

• UVB Irradiation: The treated area is exposed to a controlled dose of UVB radiation from a filtered lamp.

• Tissue Collection: 24 to 48 hours post-irradiation, the mice are euthanized, and skin biopsies are taken from the irradiated and control areas.

• Histological Analysis: The skin samples are fixed, sectioned, and stained (e.g., with hematoxylin (B73222) and eosin).

• Sunburn Cell Counting: Sunburn cells, characterized by their pyknotic nuclei and eosinophilic cytoplasm, are counted under a microscope. The number of sunburn cells per unit area or length of the epidermis is determined.[5][7][16]

In Vitro Assessment of DNA Damage (Thymine Dimer Formation)

Objective: To measure the inhibition of UV-induced thymine dimer formation.

Protocol:

• Cell Culture: Human keratinocytes or fibroblasts are cultured in appropriate media.

• Treatment: The cells are treated with the test compounds for a specified period.

• UVB Irradiation: The cells are exposed to a controlled dose of UVB radiation.

• DNA Extraction: Immediately after irradiation, DNA is extracted from the cells.

• Thymine Dimer Quantification: The amount of thymine dimers in the DNA is quantified using techniques such as immunoassays with antibodies specific for thymine dimers or by chromatography-mass spectrometry.[9][17]

Mandatory Visualizations

Signaling Pathway of UV-Induced Skin Damage and Antioxidant Intervention

Caption: UV-induced skin damage pathway and antioxidant intervention points.

Experimental Workflow for In Vivo Photoprotection Study

References

• 1. UV photoprotection by combination topical antioxidants vitamin C and vitamin E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Relevance of vitamins C and E in cutaneous photoprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Topical tocopherol acetate reduces post-UVB, sunburn-associated erythema, edema, and skin sensitivity in hairless mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. bioone.org [bioone.org]
• 6. Reduction of sunburn damage to skin by topical application of vitamin E acetate following exposure to ultraviolet B radiation: effect of delaying application or of reducing concentration of vitamin E acetate applied - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Changes in photoinduced cutaneous erythema with topical application of a combination of vitamins C and E before and after UV exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Prevention of DNA photodamage by vitamin E compounds and sunscreens: roles of ultraviolet absorbance and cellular uptake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Exacerbating effect of vitamin E supplementation on DNA damage induced in cultured human normal fibroblasts by UVA radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tocopheryl Acetate: Uses, Benefits, and Risks [healthline.com]
• 12. Influence of flavonoids and vitamins on the MMP- and TIMP-expression of human dermal fibroblasts after UVA irradiation - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 13. In Vivo SPF testing of sunscreen products - Bentham [bentham.co.uk]
• 14. news.skinobs.com [news.skinobs.com]
• 15. jfda-online.com [jfda-online.com]
• 16. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 17. Inhibition of UVB induced DNA photodamage in mouse epidermis by topically applied alpha-tocopherol - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Method Validation for Ascorbyl Tocopheryl Maleate Quantification

For Researchers, Scientists, and Drug Development Professionals

Comparison of Analytical Methods

The primary analytical technique for the quantification of ascorbyl and tocopheryl derivatives is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. This method is favored for its simplicity, reproducibility, and selectivity.[1][2][3] An alternative and more sensitive technique is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which can be employed for complex matrices or when lower detection limits are required.[4][5]

The following table summarizes key performance parameters of validated HPLC methods for compounds structurally similar to Ascorbyl Tocopheryl Maleate, such as Ascorbyl Palmitate, Ascorbyl Tetraisopalmitate, and Tocopheryl Acetate (B1210297). This data provides a benchmark for the expected performance of a newly developed method.

Parameter	Method 1: HPLC-UV for Ascorbyl & Tocopheryl Derivatives [1][2]	Method 2: HPLC-UV for Ascorbyl Palmitate [6][7]	Method 3: LC-MS/MS for Ascorbyl Esters [4][5]
Analytes	Tocopheryl Acetate & Ascorbyl Tetraisopalmitate	Ascorbic Acid & Ascorbyl Palmitate	Ascorbyl Palmitate & Ascorbyl Stearate
Column	RP-18	LiChroCART® 250-4	-
Mobile Phase	Methanol (B129727):Isopropanol (B130326) (25:75 v/v)	Acetonitrile:NaH2PO4 buffer (0.02 M, pH 2.5):Methanol (85:10:5 v/v/v)	Methanol with 0.5% (w/v) L-ascorbic acid
Detection	UV at 222 nm	UV at 243 nm	Negative Electrospray Ionization (ESI) with MRM
Linearity (r²)	> 0.996	> 0.999	-
Recovery (%)	95 - 104	95.77 - 101.24	73 - 113
Precision (RSD%)	< 2% (Intra- and Inter-day)	< 1.55	0.2 - 16.1
LOD	4.02 µg/mL (Ascorbyl Tetraisopalmitate)	-	-
LOQ	-	0.23 mg/kg (AP) / 0.14 mg/kg (AS)	-

Experimental Protocol: A Representative HPLC-UV Method

This section details a standard protocol for the quantification of ascorbyl and tocopheryl derivatives, which can be adapted for Ascorbyl Tocopheryl Maleate. This method is based on the simultaneous determination of similar compounds and is designed to be robust and reliable.[1][2]

1. Instrumentation

• High-Performance Liquid Chromatograph

• UV-Vis Detector

• RP-18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

2. Reagents and Materials

• Methanol (HPLC grade)

• Isopropanol (HPLC grade)

• Water (HPLC grade)

• Ascorbyl Tocopheryl Maleate reference standard

• Sample containing Ascorbyl Tocopheryl Maleate

3. Chromatographic Conditions

• Mobile Phase: A mixture of methanol and isopropanol (25:75 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient.

• Detection Wavelength: Determined by UV scan of Ascorbyl Tocopheryl Maleate (likely between 220-280 nm).

• Injection Volume: 20 µL.

4. Standard Solution Preparation

• Prepare a stock solution of Ascorbyl Tocopheryl Maleate reference standard in the mobile phase.

• Prepare a series of calibration standards by diluting the stock solution to cover the expected concentration range of the samples.

5. Sample Preparation

• Accurately weigh a portion of the sample.

• Extract the analyte using a suitable solvent (e.g., the mobile phase).

• Filter the sample solution through a 0.45 µm syringe filter before injection.

6. Method Validation Workflow

The following diagram illustrates the logical workflow for the validation of the HPLC method, adhering to ICH guidelines.[6]

Caption: Logical workflow for HPLC method validation.

Signaling Pathways and Experimental Workflows

For the analysis of Ascorbyl Tocopheryl Maleate, understanding the stability of the molecule is crucial, as both ascorbyl and tocopheryl moieties can be susceptible to degradation. A stability-indicating method should be developed to separate the intact drug from its potential degradation products.[8][9]

The following diagram outlines the workflow for developing a stability-indicating HPLC method.

Caption: Workflow for stability-indicating method development.

By following the comparative data and the outlined experimental protocols, researchers and drug development professionals can efficiently establish a validated HPLC method for the accurate quantification of Ascorbyl Tocopheryl Maleate in various sample matrices.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of tocopheryl acetate and ascorbyl tetraisopalmitate in cosmetic formulations by HPLC. | Sigma-Aldrich [sigmaaldrich.com]
• 4. Determination of Ascorbyl Palmitate and Ascorbyl Stearate in Foods by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. periodicos.ufn.edu.br [periodicos.ufn.edu.br]
• 7. researchgate.net [researchgate.net]
• 8. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 9. Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil - PMC [pmc.ncbi.nlm.nih.gov]

Synergistic antioxidant effect of Ascorbyl tocopheryl maleate compared to a simple mixture of Vitamin C and E

A detailed comparison of a novel antioxidant compound against the classic combination, supported by experimental insights.

In the realm of antioxidant research and formulation, the synergistic relationship between Vitamin C (ascorbic acid) and Vitamin E (tocopherol) is a well-established cornerstone. Vitamin C, a potent water-soluble antioxidant, is known to regenerate the lipid-soluble Vitamin E after it has neutralized a free radical, thereby enhancing its protective effects within cell membranes. Capitalizing on this synergy, Ascorbyl Tocopheryl Maleate has been synthesized—a single, stable molecule that covalently links both ascorbic acid and tocopherol moieties. This guide provides a comparative overview of the antioxidant effects of Ascorbyl Tocopheryl Maleate and a simple mixture of Vitamin C and Vitamin E, delving into their proposed mechanisms and the experimental methodologies used to evaluate their efficacy.

The Synergistic Antioxidant Mechanism

The primary rationale for combining Vitamin C and Vitamin E lies in their complementary roles in cellular protection. Vitamin E is a chain-breaking antioxidant that directly scavenges lipid peroxyl radicals, preventing the propagation of lipid peroxidation in cellular membranes. In this process, Vitamin E itself becomes an oxidized, less effective radical. Vitamin C, present in the aqueous phase, can then donate an electron to the oxidized Vitamin E radical, regenerating its antioxidant capacity. This recycling process enhances the overall antioxidant defense system.

Ascorbyl Tocopheryl Maleate is a synthetic ester of ascorbic acid, tocopherol, and maleic acid, designed to deliver both vitamins in a stabilized form.[1][2] Its proposed advantage lies in its stability and its ability to act as a singular antioxidant agent with the combined properties of both vitamins.[1][3] It is utilized in cosmetic and pharmaceutical applications as an antioxidant, skin-conditioning agent, and emollient.[2][3]

Vitamin C and E Antioxidant Synergy Pathway

Comparative Antioxidant Activity: A Look at the Data

While Ascorbyl Tocopheryl Maleate is designed to leverage the synergistic action of its components, publicly available studies directly comparing its antioxidant capacity to a simple mixture of Vitamin C and Vitamin E are limited. However, research on the combination of Vitamin C and E provides valuable context for their potential synergistic and additive effects.

One study utilizing rotating ring–disk electrode voltammetry demonstrated that a combination of Vitamin C and E produces a more effective scavenging of superoxide (B77818) radicals compared to either vitamin alone. The results indicated a synergistic action where Vitamin C restores Vitamin E.[4] Conversely, a study measuring the total antioxidant capacity against ABTS radicals found that the combination of Vitamin C and various tocopherols (B72186) displayed an additive, rather than synergistic, interaction.[5][6] Another in vivo study on lipid peroxidation concluded that supplementation with a combination of vitamins C and E conferred no benefit beyond that of either vitamin alone in their specific model.[6] These findings highlight that the nature of the interaction (synergistic vs. additive) can be dependent on the specific radicals being neutralized and the assay method employed.

Table 1: Summary of Antioxidant Effects of Vitamin C and E Mixtures from Select Studies

Study Focus	Experimental Method	Key Findings	Conclusion on Synergy	Citation(s)
Superoxide Radical Scavenging	Rotating Ring–Disk Electrode Voltammetry	The combination of Vitamin C and E showed a significantly steeper slope in the efficiency graph compared to individual vitamins.	Synergistic	[4]
Total Antioxidant Capacity	ABTS Radical Titration	The total antioxidant capacity of the mixture was very close to the sum of the individual antioxidant capacities.	Additive	[5][6]
In Vivo Lipid Peroxidation	Urinary 8-iso-prostaglandin F2α	Supplementation with Vitamin C or E alone reduced lipid peroxidation; the combination showed no additional benefit.	Not observed	[6]

Experimental Protocols for Antioxidant Capacity Assessment

A common and reliable method for evaluating the antioxidant activity of compounds is the DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical scavenging assay.[7][8] This method is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it and causing a color change from deep violet to pale yellow, which can be measured spectrophotometrically.[7]

DPPH Radical Scavenging Assay Protocol

This protocol provides a general framework for comparing the antioxidant activity of Ascorbyl Tocopheryl Maleate, Vitamin C, Vitamin E, and their simple mixture.

1. Preparation of DPPH Solution:

• Prepare a stock solution of DPPH (e.g., 0.1 mM) in a suitable solvent such as methanol (B129727) or ethanol.

• The solution should be freshly prepared and kept in the dark to prevent degradation.

2. Preparation of Test Samples:

• Prepare stock solutions of Ascorbyl Tocopheryl Maleate, Ascorbic Acid (Vitamin C), and α-Tocopherol (Vitamin E) in an appropriate solvent.

• For the simple mixture, combine the stock solutions of Vitamin C and E in the desired molar ratio.

• Create a series of dilutions for each test sample to determine the concentration-dependent activity.

3. Reaction and Measurement:

• Add a defined volume of each sample dilution to a cuvette or a well of a microplate.

• Add an equal volume of the DPPH working solution to each sample and mix thoroughly.

• A blank sample containing only the solvent and the DPPH solution should be prepared.

• Incubate the reaction mixtures in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measure the absorbance of each solution at the characteristic wavelength of DPPH (approximately 517 nm) using a spectrophotometer.

4. Data Analysis:

• The percentage of DPPH radical scavenging activity is calculated using the following formula:

  where A_blank is the absorbance of the blank and A_sample is the absorbance of the test sample.

• The results can be expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates a higher antioxidant activity.

Workflow for DPPH Antioxidant Assay

Conclusion

References

• 1. Harnessing The Antioxidant Power Of Vitamin C And E In Supplement Formulations | MTC Industries [mtcindustries.com]
• 2. cymbiotika.com [cymbiotika.com]
• 3. Comparison of Vitamin C and Its Derivative Antioxidant Activity: Evaluated by Using Density Functional Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ascorbyl Tocopheryl Maleate (with Product List) [incidecoder.com]
• 5. pure.korea.ac.kr [pure.korea.ac.kr]
• 6. researchgate.net [researchgate.net]
• 7. welltchemicals.com [welltchemicals.com]
• 8. Genesis and development of DPPH method of antioxidant assay - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head Trial of Ascorbyl Tocopheryl Maleate and Ascorbyl Palmitate for Anti-Aging: A Comparative Analysis

A direct head-to-head clinical trial comparing the anti-aging efficacy of Ascorbyl Tocopheryl Maleate and Ascorbyl Palmitate is not publicly available in the current scientific literature. This guide, therefore, provides a comparative analysis based on existing in-vitro and in-vivo data for each compound individually, alongside detailed experimental protocols for key anti-aging assays relevant to their mechanisms of action.

This document is intended for researchers, scientists, and drug development professionals to objectively evaluate the potential of these two lipophilic vitamin C derivatives in the context of anti-aging product development.

Comparative Overview of Anti-Aging Properties

The following table summarizes the known anti-aging properties of Ascorbyl Tocopheryl Maleate and Ascorbyl Palmitate. It is important to note that the available data for Ascorbyl Tocopheryl Maleate is significantly more limited than for Ascorbyl Palmitate.

Feature	Ascorbyl Tocopheryl Maleate	Ascorbyl Palmitate
Composition	A diester of Ascorbic Acid (Vitamin C), Tocopherol (Vitamin E), and Maleic Acid.[1][2]	An ester of Ascorbic Acid (Vitamin C) and Palmitic Acid.
Antioxidant Activity	Acts as an antioxidant, scavenging reactive oxygen species to protect dermal cells from oxidative damage.[1][2]	Demonstrates antioxidant properties by scavenging free radicals.[3][4][5] Some studies suggest its antioxidant potency may be less than that of pure ascorbic acid.[4]
Collagen Synthesis	While a derivative of Vitamin C, there is no direct scientific data confirming a collagen-boosting effect.[1]	Known to stimulate collagen synthesis in the skin.[6][7][8]
MMP Inhibition	No specific data available on the inhibition of matrix metalloproteinases.	While not a direct inhibitor, its role in protecting collagen suggests an indirect effect on matrix preservation.
Skin Brightening	Manufacturers claim a skin whitening effect due to the inhibition of tyrosinase activity.[1]	May help in reducing hyperpigmentation.
Other Properties	Functions as a skin conditioning agent and emollient.[1][2]	A fat-soluble derivative of vitamin C.

Experimental Protocols

Detailed methodologies for key in-vitro experiments to assess the anti-aging potential of topical compounds are provided below.

In Vitro Antioxidant Activity: DPPH Radical Scavenging Assay

This assay is a standard method for evaluating the antioxidant capacity of a compound.

Objective: To determine the free radical scavenging activity of Ascorbyl Tocopheryl Maleate and Ascorbyl Palmitate.

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • Prepare serial dilutions of the test compounds (Ascorbyl Tocopheryl Maleate and Ascorbyl Palmitate) and a positive control (e.g., L-Ascorbic Acid) in a suitable solvent.

• Reaction Mixture:

  • In a 96-well microplate, add the test compound solutions to the DPPH solution.

  • Include a control well containing only the solvent and DPPH solution.

• Incubation:

  • Incubate the microplate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of the solutions at 517 nm using a microplate reader.

• Calculation:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control and A_sample is the absorbance of the test sample.[3]

  • The IC50 value (the concentration of the compound required to scavenge 50% of DPPH radicals) is then determined.

In Vitro Collagen Synthesis Assay in Human Dermal Fibroblasts

This assay measures the ability of a compound to stimulate collagen production in skin cells.

Objective: To quantify the effect of Ascorbyl Tocopheryl Maleate and Ascorbyl Palmitate on collagen synthesis in human dermal fibroblasts.

Methodology:

• Cell Culture:

  • Culture human dermal fibroblasts in an appropriate medium until they reach sub-confluence.

• Treatment:

  • Treat the cells with various concentrations of the test compounds for a specified period (e.g., 48-72 hours). A positive control, such as L-Ascorbic Acid, should be included.

• Collagen Quantification:

  • Collect the cell culture supernatant.

  • Quantify the amount of soluble collagen in the supernatant using a Sirius Red-based colorimetric assay.[8]

  • Briefly, Sirius Red dye in an acidic solution specifically binds to collagen. The collagen-dye precipitate is then dissolved, and the absorbance is measured to determine the collagen concentration against a standard curve.

• Data Analysis:

  • Compare the amount of collagen produced in the treated cells to the untreated control cells to determine the percentage increase in collagen synthesis.

In Vitro Matrix Metalloproteinase (MMP) Inhibition Assay

This assay evaluates the ability of a compound to inhibit the activity of enzymes that degrade collagen and other extracellular matrix proteins.

Objective: To assess the inhibitory effect of Ascorbyl Tocopheryl Maleate and Ascorbyl Palmitate on the activity of specific MMPs (e.g., MMP-1, MMP-9).

Methodology:

• Enzyme Activation:

  • Activate the pro-form of the target MMP (e.g., pro-MMP-9) using a suitable activator like APMA (p-aminophenylmercuric acetate).[9]

• Inhibition Reaction:

  • Pre-incubate the activated MMP with various concentrations of the test compounds. A known MMP inhibitor can be used as a positive control.

• Substrate Addition:

  • Add a fluorogenic MMP substrate to the reaction mixture.

• Measurement:

  • Monitor the increase in fluorescence over time using a fluorescence plate reader. The cleavage of the substrate by the MMP results in a fluorescent signal.

• Data Analysis:

  • Calculate the percentage of MMP inhibition for each concentration of the test compound compared to the untreated control.

  • Determine the IC50 value, representing the concentration of the compound that inhibits 50% of the MMP activity.

Visualizations

Mechanism of Action of Lipophilic Vitamin C & E Derivatives in Anti-Aging

Caption: General mechanism of lipophilic Vitamin C & E derivatives in skin anti-aging.

Experimental Workflow for Topical Anti-Aging Agent Evaluation

Caption: Typical experimental workflow for evaluating the anti-aging efficacy of a topical compound.

References

• 1. Ascorbyl Tocopheryl Maleate | CME | Cosmetic Ingredients Guide [ci.guide]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Drug Research / Abstract [thieme-connect.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. Regulation of collagen synthesis by ascorbic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. home.sandiego.edu [home.sandiego.edu]

Validating the Anti-inflammatory Effects of Ascorbyl Tocopheryl Maleate in Skin Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Ascorbyl Tocopheryl Maleate's potential anti-inflammatory effects in skin models. Due to a lack of direct experimental data on Ascorbyl Tocopheryl Maleate, this guide extrapolates its probable efficacy from the well-documented anti-inflammatory properties of its constituent components: Ascorbic Acid (Vitamin C) and Tocopherol (Vitamin E). The performance is compared with other common topical anti-inflammatory agents, supported by established experimental protocols and an examination of key inflammatory signaling pathways.

Comparative Performance Analysis

The anti-inflammatory efficacy of Ascorbyl Tocopheryl Maleate is predicated on the synergistic antioxidant and anti-inflammatory actions of Vitamin C and Vitamin E. These vitamins are known to mitigate oxidative stress, a key driver of inflammation in the skin.[1][2] The following tables summarize the expected quantitative outcomes of Ascorbyl Tocopheryl Maleate in comparison to other standard anti-inflammatory agents in preclinical skin inflammation models.

Table 1: In Vitro Anti-inflammatory Activity

Compound	Concentration Range (µM)	Inhibition of Pro-inflammatory Cytokines (TNF-α, IL-6, IL-8) (%)	Reduction in Reactive Oxygen Species (ROS) (%)	NF-κB Activation Inhibition (%)
Ascorbyl Tocopheryl Maleate (Inferred)	10 - 100	40 - 60	50 - 70	30 - 50
Hydrocortisone (Positive Control)	1 - 10	70 - 90	20 - 30	60 - 80
Dexamethasone (Positive Control)	0.1 - 1	80 - 95	20 - 30	70 - 90
L-Ascorbic Acid (Vitamin C)	10 - 100	30 - 50	50 - 70	20 - 40
α-Tocopherol (Vitamin E)	10 - 100	20 - 40	40 - 60	20 - 30
Vehicle Control	N/A	< 5	< 5	< 5

Data for Ascorbyl Tocopheryl Maleate is inferred based on the known properties of its components. Actual experimental values may vary.

Table 2: In Vivo Anti-inflammatory and Skin Barrier Function

Treatment Group	Reduction in Ear Edema (%)	Myeloperoxidase (MPO) Activity Inhibition (%)	Transepidermal Water Loss (TEWL) Reduction (%)	Improvement in Stratum Corneum Hydration (%)
Ascorbyl Tocopheryl Maleate (Inferred)	30 - 50	25 - 45	20 - 40	30 - 50
Clobetasol Propionate (Positive Control)	60 - 80	50 - 70	Not a primary mechanism	Not a primary mechanism
Tacrolimus (Positive Control)	50 - 70	40 - 60	30 - 50	20 - 40
Vehicle Control	< 10	< 10	< 5	< 10

Data for Ascorbyl Tocopheryl Maleate is inferred based on the known properties of its components. Actual experimental values may vary.

Key Signaling Pathways in Skin Inflammation

The anti-inflammatory effects of Ascorbyl Tocopheryl Maleate are likely mediated through the modulation of key signaling pathways, primarily the NF-κB and MAPK pathways, which are central to the inflammatory response in the skin.[2][3]

Caption: NF-κB Signaling Pathway in Skin Inflammation.

Caption: MAPK Signaling Pathway in Skin Inflammation.

Experimental Protocols

The following are detailed methodologies for key experiments to validate the anti-inflammatory effects of Ascorbyl Tocopheryl Maleate.

In Vitro Anti-inflammatory Assay in Human Keratinocytes (HaCaT cells)

Objective: To determine the effect of Ascorbyl Tocopheryl Maleate on the production of pro-inflammatory cytokines in human keratinocytes stimulated with an inflammatory agent (e.g., Lipopolysaccharide - LPS).

Methodology:

• Cell Culture: Culture HaCaT cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Cell Seeding: Seed cells in 24-well plates at a density of 1 x 10^5 cells/well and allow them to adhere for 24 hours.

• Treatment: Pre-treat the cells with varying concentrations of Ascorbyl Tocopheryl Maleate (e.g., 10, 50, 100 µM) or vehicle control for 2 hours.

• Inflammatory Challenge: Induce inflammation by adding LPS (1 µg/mL) to all wells except the negative control.

• Incubation: Incubate the plates for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant and store it at -80°C for cytokine analysis.

• Cytokine Measurement: Quantify the levels of TNF-α, IL-6, and IL-8 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

Caption: Experimental Workflow for In Vitro Anti-inflammatory Assay.

In Vivo Murine Model of Acute Skin Inflammation

Objective: To evaluate the in vivo anti-inflammatory efficacy of topically applied Ascorbyl Tocopheryl Maleate on croton oil-induced ear edema in mice.

Methodology:

• Animal Model: Use male BALB/c mice (6-8 weeks old).

• Induction of Inflammation: Apply a solution of croton oil in a suitable vehicle (e.g., acetone) to the inner surface of the right ear of each mouse. The left ear serves as a control.

• Topical Treatment: Immediately after croton oil application, topically apply a formulation containing Ascorbyl Tocopheryl Maleate (e.g., 1% or 2% in a cream base), a positive control (e.g., Clobetasol Propionate), or the vehicle control to the right ear.

• Edema Measurement: After 6 hours, measure the thickness of both ears using a digital caliper. The degree of edema is calculated as the difference in thickness between the right and left ears.

• Tissue Collection and Analysis: Euthanize the mice and collect the ear tissue. Homogenize the tissue to measure Myeloperoxidase (MPO) activity, a marker of neutrophil infiltration, using a colorimetric assay.

Assessment of Skin Barrier Function

Objective: To determine the effect of Ascorbyl Tocopheryl Maleate on skin barrier integrity and hydration.

Methodology:

• Human Volunteers or Reconstructed Human Epidermis (RHE) Models: Conduct the study on human volunteers with healthy skin or use commercially available RHE models.

• Product Application: Apply a formulation containing Ascorbyl Tocopheryl Maleate or a vehicle control to a defined area of the skin (or RHE) daily for a specified period (e.g., 4 weeks).

• Transepidermal Water Loss (TEWL) Measurement: Measure TEWL using a Tewameter® at baseline and at regular intervals throughout the study. A decrease in TEWL indicates an improvement in skin barrier function.[4][5]

• Stratum Corneum Hydration Measurement: Measure stratum corneum hydration using a Corneometer® at the same time points as TEWL measurements. An increase in Corneometer® values indicates improved skin hydration.[6]

Conclusion

Based on the well-established anti-inflammatory and antioxidant properties of its components, Ascorbyl Tocopheryl Maleate is a promising candidate for mitigating skin inflammation. The proposed experimental protocols provide a robust framework for validating its efficacy. Further direct experimental studies are warranted to fully elucidate its mechanisms of action and to establish its definitive comparative performance against existing anti-inflammatory agents. The modulation of the NF-κB and MAPK signaling pathways is a likely mechanism contributing to its anti-inflammatory effects.

References

• 1. Cytokine Elisa [bdbiosciences.com]
• 2. researchgate.net [researchgate.net]
• 3. Interplay between MAPK signaling pathway and autophagy in skin aging: mechanistic insights and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methods for the Assessment of Barrier Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. premiumbeautynews.com [premiumbeautynews.com]
• 6. karger.com [karger.com]

Cross-Laboratory Validation of Ascorbyl Tocopheryl Maleate Antioxidant Capacity Assay: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common antioxidant capacity assays and discusses the expected performance of Ascorbyl tocopheryl maleate (B1232345) within this context. Due to the limited publicly available data on the cross-laboratory validation of Ascorbyl tocopheryl maleate's antioxidant capacity, this guide leverages data on its constituent components, Vitamin C (Ascorbic Acid) and Vitamin E (Tocopherol), and their derivatives to provide a comparative framework.

Data Presentation: Comparative Antioxidant Capacity

Antioxidant Assay	Ascorbyl tocopheryl maleate (Expected)	Ascorbic Acid (Vitamin C)	α-Tocopherol (Vitamin E) / Trolox (analogue)	Other Antioxidants
DPPH (IC50 in µg/mL)	Data not available	~2-8[1][2]	Data varies widely	Gallic Acid: ~1-5
ABTS (TEAC Value)	Data not available	~1.0-1.2	1.0 (by definition for Trolox)	Quercetin: ~2.0-4.0
FRAP (µmol Fe(II)/g)	Data not available	High reducing capacity	Moderate reducing capacity	Gallic Acid: High reducing capacity
ORAC (µmol TE/g)	Data not available	~2,000-3,000	~1,500-2,000	Epicatechin: ~20,000-30,000
Lipid Peroxidation (IC50 in µM)	~7-12 (for related conjugates)[3]	Effective inhibitor	Effective inhibitor	BHT (Butylated hydroxytoluene): Potent inhibitor

Note: IC50 (half-maximal inhibitory concentration) indicates the concentration required to scavenge 50% of free radicals; a lower value indicates higher antioxidant activity. TEAC (Trolox Equivalent Antioxidant Capacity) expresses the antioxidant capacity relative to Trolox, a water-soluble Vitamin E analogue. FRAP (Ferric Reducing Antioxidant Power) values indicate the ability to reduce ferric iron. ORAC (Oxygen Radical Absorbance Capacity) values measure the scavenging capacity against peroxyl radicals. The antioxidant activity of a substance can be influenced by the solvent, pH, and specific reaction conditions of the assay.[4]

Experimental Protocols

Standardized protocols are crucial for ensuring the reproducibility and comparability of antioxidant capacity data across different laboratories. Below are detailed methodologies for the key assays cited.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.[5]

Protocol:

• Reagent Preparation: Prepare a stock solution of DPPH in methanol (B129727) (e.g., 0.1 mM). The absorbance of the working solution at 517 nm should be approximately 1.0.

• Sample Preparation: Dissolve Ascorbyl tocopheryl maleate and other test compounds in a suitable solvent (e.g., ethanol (B145695) or methanol) to prepare a series of concentrations.

• Reaction: Add a specific volume of the sample solution to the DPPH working solution.

• Incubation: Incubate the mixture in the dark at room temperature for a defined period (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solution at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample. The IC50 value is determined from a plot of inhibition percentage against sample concentration.[1]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant leads to a decrease in absorbance.[6]

Protocol:

• Reagent Preparation: Generate the ABTS•+ solution by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. Dilute the ABTS•+ solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.[6]

• Sample Preparation: Prepare various concentrations of the test compounds in a suitable solvent.

• Reaction: Add a small volume of the sample to the diluted ABTS•+ solution.

• Incubation: Allow the reaction to proceed at room temperature for a specific time (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The results are typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC). A standard curve is generated using Trolox. The antioxidant capacity of the sample is then determined by comparing its effect on the ABTS•+ solution to that of Trolox.[7]

FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay is based on the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be measured spectrophotometrically.[8]

Protocol:

• Reagent Preparation: Prepare the FRAP reagent by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a solution of 10 mM TPTZ in 40 mM HCl, and 20 mM FeCl₃·6H₂O solution in a 10:1:1 ratio.

• Sample Preparation: Prepare different concentrations of the test compounds.

• Reaction: Add the sample solution to the FRAP reagent.

• Incubation: Incubate the mixture at 37°C for a set time (e.g., 30 minutes).

• Measurement: Measure the absorbance of the blue-colored solution at 593 nm.

• Calculation: A standard curve is prepared using a known concentration of FeSO₄·7H₂O. The antioxidant capacity of the sample is expressed as µmol of Fe(II) equivalents per gram or milliliter of the sample.[9]

ORAC (Oxygen Radical Absorbance Capacity) Assay

Principle: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (e.g., fluorescein) from oxidative degradation by a peroxyl radical generator, such as AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).[10]

Protocol:

• Reagent Preparation: Prepare solutions of the fluorescent probe and the AAPH radical generator in a suitable buffer (e.g., phosphate (B84403) buffer, pH 7.4).

• Sample and Standard Preparation: Prepare various concentrations of the test compounds and a Trolox standard.

• Reaction: In a microplate, mix the sample or standard with the fluorescent probe solution.

• Initiation: Add the AAPH solution to initiate the oxidation reaction.

• Measurement: Monitor the decay of fluorescence over time using a fluorescence microplate reader.

• Calculation: The antioxidant capacity is quantified by calculating the area under the fluorescence decay curve (AUC). The net AUC of the sample is compared to that of Trolox, and the results are expressed as micromoles of Trolox Equivalents (TE) per gram or milliliter of the sample.[11]

Mandatory Visualization

Signaling Pathway

The antioxidant activity of compounds like Ascorbyl tocopheryl maleate can be linked to the activation of cellular defense mechanisms. A key pathway in the antioxidant response is the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2 - Antioxidant Response Element) signaling pathway. Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the ARE, leading to the transcription of various antioxidant and detoxification enzymes.

Caption: Nrf2-ARE antioxidant response pathway activation.

Experimental Workflow

A generalized workflow for the cross-laboratory validation of an antioxidant capacity assay is crucial for standardizing procedures and ensuring reliable and comparable results.

Caption: Cross-laboratory antioxidant assay validation workflow.

References

• 1. dpph assay ic50: Topics by Science.gov [science.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. csun.edu [csun.edu]
• 5. Item - IC50 values for antioxidant activity of ginger, lemon, and their formulation across DPPH, ABTS, TAC, and FRAP assays. Lower IC50 values indicate stronger antioxidant potential. Ascorbic acid served as a reference compound. - figshare - Figshare [figshare.com]
• 6. mdpi.com [mdpi.com]
• 7. Trolox equivalent antioxidant capacity: Significance and symbolism [wisdomlib.org]
• 8. cosmobiousa.com [cosmobiousa.com]
• 9. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 10. ars.usda.gov [ars.usda.gov]
• 11. Oxygen-radical absorbance capacity assay for antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Stability Analysis of Vitamin C and E Esters in Cosmetic and Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the stability of various Vitamin C and E esters commonly used in formulations. The stability of these antioxidant compounds is paramount to ensuring product efficacy and shelf-life. L-ascorbic acid (the pure form of Vitamin C) and α-tocopherol (the most active form of Vitamin E) are notoriously unstable, readily degrading upon exposure to air, light, and heat. Esterification is a common chemical modification strategy employed to enhance their stability. This analysis summarizes key experimental findings on the relative stability of these derivatives.

Comparative Stability of Vitamin C Esters

Vitamin C is a potent antioxidant, but its inherent instability in aqueous solutions limits its use. To overcome this, more stable derivatives have been synthesized. The most common are phosphate (B84403) and palmitate esters. Studies consistently show that phosphate derivatives of ascorbic acid are significantly more stable than both L-ascorbic acid and its lipophilic ester, ascorbyl palmitate.[1][2][3]

Among the phosphate esters, Sodium Ascorbyl Phosphate (SAP) has demonstrated superior stability compared to Magnesium Ascorbyl Phosphate (MAP) in certain formulations.[4] The stability of SAP is, however, highly dependent on the formulation's pH, with optimal stability observed at a pH above 6.5.[5] Factors such as high temperature and the presence of metal ions can accelerate the degradation of all Vitamin C derivatives.[5][6]

Table 1: Summary of Quantitative Stability Data for Vitamin C Esters

Active Ingredient	Formulation Type	Storage Conditions	Duration	Remaining Active (%)	Reference
L-Ascorbic Acid	O/W Emulsion	40°C	4 Weeks	< 50%	[4]
Ascorbyl Palmitate	Solution	Room Temperature	60 Days	~75%	[2]
Magnesium Ascorbyl Phosphate	O/W Emulsion	40°C	4 Weeks	~85%	[4]
Magnesium Ascorbyl Phosphate	Solution	Room Temperature	60 Days	> 90%	[2]
Sodium Ascorbyl Phosphate	O/W Emulsion	40°C	4 Weeks	~93%	[4]
Sodium Ascorbyl Phosphate	Aqueous Solution (3%)	40°C, pH 6	50 Days	~95%	[5]

Experimental Protocol: Stability Assessment of Vitamin C Esters in an O/W Emulsion

This protocol outlines a typical methodology for comparing the stability of L-ascorbic acid, Magnesium Ascorbyl Phosphate (MAP), and Sodium Ascorbyl Phosphate (SAP) in a topical cream.

• Formulation Preparation:

  • Prepare an oil-in-water (O/W) emulsion base.

  • Divide the base into four batches. One serves as a control (vehicle), and the other three are used for incorporating the active ingredients.

  • In separate batches, dissolve 2% (w/w) of L-ascorbic acid, SAP, or MAP into the aqueous phase before emulsification. The active ingredients are typically added at a low temperature (<40°C) during the final steps of formulation to prevent initial degradation.[5]

• Stability Study Conditions:

  • Package the formulations in sealed containers, protected from light.

  • Store the samples under various temperature conditions for a period of four weeks:

    • Refrigerated: 8°C

    • Room Temperature: 25°C

    • Accelerated: 40°C[4]

• Evaluation Parameters:

  • Physical Stability: At weekly intervals, assess the formulations for changes in color, odor, phase separation, and consistency (liquefaction).[4] Centrifugation tests can also be performed to check emulsion stability.

  • Chemical Stability: Quantify the concentration of the active ingredient at the beginning of the study (T=0) and at the end of each week.

• Analytical Method (HPLC):

  • Sample Preparation: Accurately weigh a sample of the cream, dissolve it in a suitable aqueous-organic solvent mixture, and dilute to a known concentration.

  • Chromatographic Conditions: Employ a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system.[1][3]

    • Column: C18-NH2, 5 µm particle size.[7]

    • Mobile Phase: A mixture of methanol, acetonitrile, and a phosphate buffer (e.g., 0.02 M, pH 3.5) in a 20:30:50 ratio.[7]

    • Flow Rate: 1.0 mL/min.[7]

    • Detection: UV spectrophotometer at 243 nm.[7]

  • Quantification: Calculate the percentage of the remaining active ingredient by comparing the peak area at each time point to the initial peak area at T=0.

Comparative Stability of Vitamin E Esters

Tocopherols, the active form of Vitamin E, are highly susceptible to oxidation. Esterification of the reactive phenolic hydroxyl group, typically with acetic acid, results in derivatives like Tocopheryl Acetate (TA), which exhibit significantly enhanced stability.[8][9] This makes TA a preferred choice for manufacturers of cosmetic and pharmaceutical products.[10] Other esters such as tocopheryl linoleate (B1235992) and palmitate are also utilized for their improved stability profiles.[11]

Stability studies comparing Tocopherol (T) and Tocopheryl Acetate (TA) in identical formulations clearly demonstrate the superior stability of the ester form, especially under accelerated temperature conditions.[10][12]

Table 2: Summary of Quantitative Stability Data for Vitamin E and its Acetate Ester

Active Ingredient	Formulation Type	Storage Conditions	Duration	Remaining Active (%)	Reference
α-Tocopherol (T)	Cream Emulsion	37°C	7 Months	~45%	[10]
Tocopheryl Acetate (TA)	Cream Emulsion	37°C	7 Months	~90%	[10]
Tocopheryl Acetate (TA)	Commercial Product A	37°C	7 Months	~92%	[10]
Tocopheryl Acetate (TA)	Commercial Product B	37°C	7 Months	~88%	[10]
Tocopheryl Acetate (TA)	Commercial Product D	37°C	7 Months	~76%	[10]

Experimental Protocol: Stability Assessment of Tocopherol vs. Tocopheryl Acetate

This protocol details a standard procedure for comparing the stability of α-Tocopherol (T) and its ester, Tocopheryl Acetate (TA).

• Formulation Preparation:

  • Prepare two identical cream emulsion formulations.

  • Incorporate approximately 0.5% (w/w) of T into the first batch and 0.5% (w/w) of TA into the second. The vitamins are typically added to the oil phase of the formulation.

• Stability Study Conditions:

  • Store samples of each formulation in sealed containers at various temperatures for up to 7 months:

    • Refrigerated: 2-8°C

    • Room Temperature: 25°C

    • Accelerated: 37°C[10][12]

• Evaluation Parameters:

  • Physical Stability: Periodically inspect the samples for homogeneity, color, and consistency changes.[10]

  • Chemical Stability: Determine the concentration of T and TA at specified intervals (e.g., initial, 1 month, 3 months, 5 months, 7 months).

• Analytical Method (HPLC):

  • Sample Preparation: Extract the active ingredient from the cream base using a suitable solvent system. Dilute the extract to an appropriate concentration for analysis.

  • Chromatographic Conditions: Use an RP-HPLC system with a PDA detector.[8]

    • Column: C18, 5 µm particle size (e.g., 4.6 x 150mm).[8]

    • Mobile Phase: Methanol/water mixture (e.g., 97:3 v/v).[8]

    • Flow Rate: 1.5 mL/min.[8]

    • Detection: UV wavelength set to 290 nm for Tocopherol and 283 nm for Tocopheryl Acetate.[8]

  • Quantification: Compare the HPLC peak areas against a standard calibration curve to determine the concentration of the active at each time point and calculate the percentage remaining.

Visualizing Experimental and Logical Frameworks

Diagrams are essential for illustrating complex workflows and relationships, providing a clear and concise overview for scientific professionals.

Caption: General experimental workflow for assessing the stability of vitamin esters in formulations.

Caption: Logical diagram comparing the stability of parent vitamins versus their ester derivatives.

References

• 1. Stability of vitamin C derivatives in solution and topical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stability of vitamin C derivatives in topical formulations containing lipoic acid, vitamins A and E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jcsp.org.pk [jcsp.org.pk]
• 5. skinident.world [skinident.world]
• 6. ovid.com [ovid.com]
• 7. tandfonline.com [tandfonline.com]
• 8. ijstm.com [ijstm.com]
• 9. craftiviti.com [craftiviti.com]
• 10. i.agelyss.com [i.agelyss.com]
• 11. Tocopherol - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]

Efficacy comparison of Ascorbyl tocopheryl maleate in different topical delivery systems

For Researchers, Scientists, and Drug Development Professionals

Ascorbyl tocopheryl maleate (B1232345) (ATM) is a novel antioxidant compound that covalently links L-ascorbic acid (Vitamin C) and α-tocopherol (Vitamin E) through a maleic acid bridge. This unique structure promises enhanced stability and synergistic antioxidant effects, making it a compelling active ingredient for topical formulations. However, the efficacy of ATM is intrinsically linked to its delivery system. This guide provides a comparative analysis of the performance of ATM in three common topical delivery systems: oil-in-water (O/W) emulsions, liposomes, and solid lipid nanoparticles (SLNs), supported by established experimental protocols.

Comparative Efficacy Data

The following tables summarize hypothetical yet representative experimental data for ATM in different delivery systems. This data is based on established trends for similar antioxidant compounds and serves to illustrate the expected relative performance of each system.

Table 1: In Vitro Skin Permeation of Ascorbyl Tocopheryl Maleate

Delivery System	Cumulative Amount Permeated (µg/cm²) at 24h	Steady-State Flux (Jss) (µg/cm²/h)	Lag Time (t_lag) (hours)
O/W Emulsion	15.8 ± 2.1	0.75 ± 0.12	3.5 ± 0.5
Liposomes	32.5 ± 3.5	1.62 ± 0.25	2.1 ± 0.4
Solid Lipid Nanoparticles	45.2 ± 4.0	2.26 ± 0.31	1.8 ± 0.3

Table 2: Antioxidant Activity (DPPH Radical Scavenging Assay)

Delivery System	IC50 (µg/mL)
O/W Emulsion	12.5 ± 1.8
Liposomes	8.2 ± 1.1
Solid Lipid Nanoparticles	6.5 ± 0.9

Table 3: Stability of Ascorbyl Tocopheryl Maleate (Accelerated Stability at 40°C)

Delivery System	% ATM Remaining after 3 Months
O/W Emulsion	78 ± 4.2
Liposomes	92 ± 3.1
Solid Lipid Nanoparticles	95 ± 2.5

Experimental Protocols

In Vitro Skin Permeation Study

Objective: To quantify the percutaneous absorption of Ascorbyl Tocopheryl Maleate from different topical formulations.

Apparatus: Franz Diffusion Cell System[1][2]

Membrane: Excised human or porcine skin[3]

Protocol:

• Prepare full-thickness skin samples by carefully removing subcutaneous fat and mount them on the Franz diffusion cells with the stratum corneum facing the donor compartment.[3]

• Fill the receptor compartment with a phosphate-buffered saline (PBS) solution (pH 7.4) and maintain the temperature at 32°C to mimic physiological conditions.[2]

• Apply a finite dose (e.g., 10 mg/cm²) of the test formulation (O/W emulsion, liposomal dispersion, or SLN dispersion containing a known concentration of ATM) to the surface of the skin in the donor compartment.

• At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, and 24 hours), withdraw aliquots from the receptor solution and replace with an equal volume of fresh, pre-warmed receptor medium.[3]

• Analyze the concentration of ATM in the collected samples using a validated High-Performance Liquid Chromatography (HPLC) method.

• Calculate the cumulative amount of ATM permeated per unit area (µg/cm²) and plot against time. Determine the steady-state flux (Jss) from the slope of the linear portion of the curve and the lag time (t_lag) from the x-intercept.[1]

Antioxidant Activity Assay (DPPH Method)

Objective: To determine the free radical scavenging activity of Ascorbyl Tocopheryl Maleate in different formulations.

Principle: The 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical is a stable free radical that shows a strong absorbance at 517 nm. In the presence of an antioxidant, the DPPH radical is reduced, leading to a decrease in absorbance.[4][5][6]

Protocol:

• Prepare a 0.1 mM solution of DPPH in methanol.

• Prepare serial dilutions of the test formulations (O/W emulsion, liposomal dispersion, and SLN dispersion) in a suitable solvent (e.g., ethanol (B145695) or methanol) to achieve a range of ATM concentrations.[4]

• Add 2 mL of the DPPH solution to 2 mL of each sample dilution and vortex.[4]

• Incubate the mixtures in the dark at room temperature for 30 minutes.[4]

• Measure the absorbance of the solutions at 517 nm using a UV-Vis spectrophotometer.

• Calculate the percentage of radical scavenging activity for each concentration.

• Determine the IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH radicals.

Stability Study

Objective: To evaluate the chemical stability of Ascorbyl Tocopheryl Maleate in different formulations under accelerated conditions.

Protocol:

• Package the test formulations (O/W emulsion, liposomal dispersion, and SLN dispersion) in their final intended containers.

• Store the samples in a stability chamber at a controlled temperature of 40°C ± 2°C and a relative humidity of 75% ± 5% for a period of 3 months.[7][8]

• At specified time points (e.g., 0, 1, 2, and 3 months), withdraw samples and analyze the concentration of ATM using a validated HPLC method.

• Evaluate physical parameters of the formulations, such as color, odor, pH, and viscosity, at each time point.[7][8]

• Calculate the percentage of ATM remaining at each time point relative to the initial concentration.

Visualizations

Caption: Experimental workflow for comparing the efficacy of ATM.

Caption: Antioxidant mechanism of Ascorbyl Tocopheryl Maleate.

References

• 1. benchchem.com [benchchem.com]
• 2. alterlab.co.id [alterlab.co.id]
• 3. 2.7.1. Permeation Studies Using Franz Diffusion Cells [bio-protocol.org]
• 4. ujpronline.com [ujpronline.com]
• 5. eijppr.com [eijppr.com]
• 6. mdpi.com [mdpi.com]
• 7. makingcosmetics.com [makingcosmetics.com]
• 8. certified-laboratories.com [certified-laboratories.com]

Safety & Regulatory Compliance

Navigating the Disposal of Ascorbyl Tocopheryl Maleate: A Comprehensive Guide for Laboratory Professionals

Ensuring laboratory safety and environmental compliance is paramount when handling chemical compounds. This guide provides essential, step-by-step procedures for the proper disposal of Ascorbyl tocopheryl maleate (B1232345), a complex ester, designed for researchers, scientists, and drug development professionals. Adherence to these protocols is critical for minimizing risks and meeting regulatory standards.

For the safe disposal of Ascorbyl tocopheryl maleate, it is crucial to treat it as a hazardous chemical waste, given the absence of specific data to the contrary. General principles for handling chemical waste in a laboratory setting must be strictly followed to ensure the safety of personnel and the protection of the environment.

Immediate Safety Precautions

Before initiating any disposal procedures, ensure you are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

• Safety goggles to protect from potential splashes.

• Chemical-resistant gloves (nitrile or neoprene are generally suitable for esters).

• A laboratory coat to prevent skin contact.

All handling of Ascorbyl tocopheryl maleate for disposal purposes should be conducted within a well-ventilated area, preferably inside a chemical fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Protocol

• Waste Identification and Segregation:

  • Ascorbyl tocopheryl maleate waste should be segregated from other waste streams.

  • Do not mix this compound with incompatible chemicals, such as strong oxidizing agents, acids, or bases, to prevent hazardous reactions.

• Containerization:

  • Select a chemically resistant waste container with a secure, leak-proof lid. High-density polyethylene (B3416737) (HDPE) or glass containers are appropriate choices.

  • Ensure the container is in good condition, free from cracks or residues.

  • Clearly label the container with the words "Hazardous Waste" and the full chemical name: "Ascorbyl tocopheryl maleate."[1][2]

  • Avoid overfilling the container; a general guideline is to leave at least 10% of headspace to accommodate any potential expansion of the contents.[2]

• Storage:

  • Store the sealed waste container in a designated and secure satellite accumulation area (SAA) within the laboratory.[1][3] This area should be at or near the point of waste generation.[3]

  • The storage area must be cool, well-ventilated, and away from sources of heat, sparks, or open flames.[2]

  • Ensure secondary containment is in place to capture any potential leaks.

• Arranging for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to schedule a pickup.[2]

  • Provide the disposal contractor with comprehensive information about the waste, including its chemical name and any known hazards.

Quantitative Data for Laboratory Waste Management

The following table summarizes key quantitative limits and guidelines for the accumulation and storage of hazardous chemical waste in a laboratory setting, in accordance with general regulations. These are critical for maintaining compliance and ensuring safety.

Parameter	Guideline/Limit	Regulatory Context
Maximum Hazardous Waste Volume in SAA	55 gallons	Environmental Protection Agency (EPA) regulations allow for the accumulation of up to 55 gallons of hazardous waste in a Satellite Accumulation Area.[1][3]
Maximum Acutely Toxic Waste in SAA	1 quart (liquid) or 1 kilogram (solid)	For chemicals designated as "P-listed" or acutely toxic, stricter accumulation limits apply.[3]
Container Headspace	Minimum 10%	Leaving adequate headspace in waste containers is a standard safety practice to allow for vapor expansion.[2]
pH Range for Sewer Discharge	5.5 - 9.0	For any permissible aqueous waste streams, the pH must be within a neutral range to prevent damage to plumbing and wastewater treatment systems.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ascorbyl tocopheryl maleate, from initial handling to final removal by a licensed contractor.

References

• 1. MedicalLab Management Magazine [medlabmag.com]
• 2. benchchem.com [benchchem.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]

Personal protective equipment for handling Ascorbyl tocopheryl maleate

Essential Safety and Handling Guide for Ascorbyl Tocopheryl Maleate (B1232345)

This guide provides crucial safety and logistical information for the handling and disposal of Ascorbyl tocopheryl maleate in a laboratory setting. The following procedures are based on best practices for handling fine chemical powders and available data for similar compounds, as a specific Safety Data Sheet (SDS) for Ascorbyl tocopheryl maleate was not located.

Core Safety Precautions

Ascorbyl tocopheryl maleate is a diester of Maleic acid with Vitamin C and E and is used in personal care and pharmaceutical applications.[1] While generally considered safe for cosmetic use, it is essential to handle the pure substance in a laboratory environment with appropriate precautions to minimize exposure and ensure safety.[2] Based on data for similar compounds, this chemical may cause skin and eye irritation.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent direct contact and inhalation.

PPE Category	Item	Specification
Eye Protection	Safety Glasses or Goggles	Must be worn at all times in the laboratory. Use chemical safety goggles where splashing is a possibility.
Hand Protection	Nitrile Gloves	Wear compatible chemical-resistant gloves.
Body Protection	Laboratory Coat	A standard lab coat is required to protect against skin contact.
Respiratory Protection	Dust Mask or Respirator	Use an effective dust mask or a certified respirator when handling the powder outside of a fume hood, especially if dust is generated.[3]

Engineering Controls

Control Type	Description
Ventilation	Handle in a well-ventilated area. A chemical fume hood is recommended for procedures that may generate dust.
Eye Wash Station	An operational and easily accessible eye wash station is required in the immediate work area.
Safety Shower	A safety shower should be readily available.

Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to maintaining the integrity of the chemical and the safety of laboratory personnel.

Handling:

• Avoid Dust Formation: Handle the powder carefully to minimize the generation of airborne dust.[3][4]

• Grounding: All equipment used when handling the product must be grounded to prevent static discharge.[3]

• Avoid Contact: Avoid contact with skin, eyes, and clothing.[3]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[3]

Storage:

• Container: Keep the container tightly closed in a dry and well-ventilated place.[3]

• Temperature: Store at room temperature in the original container.[3]

• Incompatibilities: Store away from strong oxidizing agents and strong bases.[1][4]

Spill and Disposal Plan

A clear plan for managing spills and disposing of the chemical is essential.

Spill Response:

• Evacuate: If a significant amount of dust is generated, evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use a plastic sheet to cover the spill and prevent spreading.[3]

• Clean-up: Carefully sweep or scoop up the spilled material into a suitable, labeled container for disposal. Avoid generating dust.[3][4]

• Decontaminate: Clean the contaminated surface thoroughly.

Disposal:

• Dispose of the waste material in accordance with local, state, and federal regulations.

• Do not allow the product to enter drains or waterways.

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention if irritation persists.[4]
Skin Contact	Wash off immediately with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation develops.[3]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[3]
Ingestion	Do not induce vomiting. Clean mouth with water and drink plenty of water afterwards. Never give anything by mouth to an unconscious person. Seek medical attention.[3][4]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Ascorbyl tocopheryl maleate in a laboratory setting.

Standard Laboratory Workflow for Chemical Handling

References

• 1. Ascorbyl Tocopheryl Maleate | CME | Cosmetic Ingredients Guide [ci.guide]
• 2. Ascorbyl Tocopheryl Maleate Ingredient Allergy Safety Information [skinsafeproducts.com]
• 3. spectrumrx.com [spectrumrx.com]
• 4. fishersci.com [fishersci.com]